2-amino-N-(2,3-dimethylphenyl)benzamide

• CAS: 35703-71-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-amino-N-(2,3-dimethylphenyl)benzamide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-amino-N-(2,3-dimethylphenyl)benzamide. As a novel derivative of the well-established benzamide scaffold, this compound presents significant interest for applications in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes information from closely related isomers and analogous compounds to provide a robust predictive profile. This guide is intended to serve as a foundational resource for researchers, offering insights into its structural characteristics, predicted physicochemical parameters, and the established analytical methodologies for its characterization. All discussions are grounded in established chemical principles and supported by references to authoritative scientific literature.

Introduction and Molecular Structure

2-amino-N-(2,3-dimethylphenyl)benzamide belongs to the class of aromatic amides, a chemical group prevalent in a wide array of pharmacologically active compounds. The molecular architecture, featuring an anthranilamide core linked to a 2,3-dimethylphenyl moiety, suggests potential for diverse biological interactions and makes it a person of interest in drug discovery programs. The strategic placement of the amino and dimethylphenyl groups influences the molecule's conformation, polarity, and hydrogen bonding capabilities, all of which are critical determinants of its behavior in biological systems.

1.1. Chemical Identity

While a specific CAS number for 2-amino-N-(2,3-dimethylphenyl)benzamide is not prominently available in public databases, its structural isomers are well-documented. For instance, the closely related isomer, 3-amino-N-(2,3-dimethylphenyl)benzamide, is assigned CAS number 102630-86-4.[1][2]

• Molecular Formula: C₁₅H₁₆N₂O

• Molecular Weight: 240.30 g/mol [1]

• IUPAC Name: 2-amino-N-(2,3-dimethylphenyl)benzamide

1.2. Structural Elucidation Workflow

The definitive identification and structural confirmation of 2-amino-N-(2,3-dimethylphenyl)benzamide would rely on a combination of spectroscopic techniques. The following workflow outlines the standard approach for such a characterization.

Caption: Standard workflow for the synthesis and structural confirmation of a novel organic compound.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-amino-N-(2,3-dimethylphenyl)benzamide. These values are extrapolated from data available for its isomers and related benzamide structures.

Property	Predicted Value	Basis for Prediction and Commentary
Melting Point (°C)	130 - 150	Benzamide has a melting point of 127-130°C.[3] Substituted benzamides often exhibit higher melting points due to increased molecular weight and potential for more ordered crystal packing. The predicted range reflects this expectation.
Boiling Point (°C)	> 350	The isomer 3-amino-N-(2,3-dimethylphenyl)benzamide has a predicted boiling point of 351.1°C at 760 mmHg.
Solubility	Sparingly soluble in water; Soluble in organic solvents (e.g., DMSO, ethanol, acetone)	The benzamide core suggests limited aqueous solubility.[3] The aromatic nature and hydrocarbon substituents favor solubility in organic solvents.
pKa	Amine (pKa ~ 3-4), Amide (pKa ~ 17)	The aromatic amine is expected to be a weak base, with a pKa similar to aniline. The amide N-H is generally not considered basic and is very weakly acidic.
LogP	~ 2.5 - 3.5	The calculated XLogP3 for the isomeric 3-amino-N-(2,3-dimethylphenyl)benzamide is 2.3.[1] The 2-amino isomer is expected to have a similar lipophilicity.

Spectroscopic Profile

The spectroscopic data are essential for the unambiguous identification of 2-amino-N-(2,3-dimethylphenyl)benzamide. Below are the expected spectral characteristics based on the analysis of its functional groups and structural motifs.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule.

¹H NMR:

• Aromatic Protons (Ar-H): Multiple signals are expected in the range of δ 6.5-8.0 ppm. The protons on the 2-aminobenzoyl ring and the 2,3-dimethylphenyl ring will exhibit complex splitting patterns due to spin-spin coupling.

• Amine Protons (-NH₂): A broad singlet is anticipated around δ 4.0-5.0 ppm, the chemical shift of which is dependent on the solvent and concentration.

• Amide Proton (-NH-): A singlet is expected in the downfield region, typically δ 8.0-10.0 ppm.

• Methyl Protons (-CH₃): Two distinct singlets are predicted for the two methyl groups on the phenyl ring, likely in the δ 2.0-2.5 ppm region.

¹³C NMR:

• Carbonyl Carbon (-C=O): A signal in the δ 165-170 ppm range is characteristic of an amide carbonyl.

• Aromatic Carbons (Ar-C): Multiple signals will be observed between δ 110-150 ppm. The carbons attached to the nitrogen and methyl groups will have distinct chemical shifts.

• Methyl Carbons (-CH₃): Signals for the two methyl carbons are expected in the aliphatic region, around δ 15-25 ppm.

3.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• N-H Stretching (Amine and Amide): Two distinct bands are expected in the 3200-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching of the primary amine (-NH₂) and the stretching of the secondary amide (-NH-).

• C=O Stretching (Amide I): A strong absorption band is anticipated between 1630-1680 cm⁻¹, characteristic of the amide carbonyl group.

• N-H Bending (Amide II): A band in the 1510-1570 cm⁻¹ region is expected.

• C-N Stretching: Absorptions corresponding to the C-N bonds will be present in the fingerprint region (1000-1350 cm⁻¹).

• Aromatic C-H and C=C Stretching: Signals characteristic of the aromatic rings will be observed around 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹, respectively.

3.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak (M⁺): The electron ionization (EI) mass spectrum should show a molecular ion peak at m/z = 240.30, corresponding to the molecular weight of the compound.

• Fragmentation Pattern: Common fragmentation pathways for benzamides include cleavage of the amide bond, leading to the formation of benzoyl cations and substituted aniline fragments.

Experimental Protocols for Physicochemical Characterization

To obtain definitive experimental data for 2-amino-N-(2,3-dimethylphenyl)benzamide, the following standard laboratory protocols are recommended.

4.1. Synthesis and Purification

A plausible synthetic route involves the amidation of isatoic anhydride or 2-aminobenzoic acid with 2,3-dimethylaniline.

Protocol: Synthesis via Acylation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,3-dimethylaniline (1.0 eq) in a suitable aprotic solvent (e.g., toluene or dichloromethane).

• Addition of Acylating Agent: Add 2-aminobenzoyl chloride (1.1 eq) portion-wise to the solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Caption: A representative synthetic scheme for the formation of the target compound.

4.2. Determination of Melting Point

The melting point can be determined using a standard melting point apparatus. A sharp melting range is indicative of high purity.

4.3. Solubility Assessment

The solubility can be determined by adding increasing amounts of the compound to a fixed volume of solvent at a constant temperature until saturation is reached.

4.4. pKa Determination

The pKa can be determined by potentiometric titration or UV-Vis spectroscopy, monitoring the spectral changes as a function of pH.

Potential Applications and Significance

Benzamide derivatives are a cornerstone in medicinal chemistry, with applications as antipsychotics, antiemetics, and anticonvulsants. The specific substitution pattern of 2-amino-N-(2,3-dimethylphenyl)benzamide, particularly the presence of the 2-amino group, opens avenues for its use as a versatile building block in the synthesis of heterocyclic compounds such as quinazolinones, which are known to possess a broad spectrum of biological activities. Furthermore, the physicochemical properties detailed in this guide are crucial for computational modeling and in silico screening in drug discovery campaigns.

Conclusion

This technical guide has provided a detailed, albeit predictive, overview of the physicochemical properties of 2-amino-N-(2,3-dimethylphenyl)benzamide. While experimental data for this specific molecule remains elusive in the public domain, the analysis of its structural analogues provides a solid foundation for researchers. The methodologies and expected data presented herein offer a clear path for the synthesis, characterization, and further investigation of this promising compound. As research into novel benzamide derivatives continues, it is anticipated that the experimental validation of these properties will be forthcoming, further cementing the role of this compound in the landscape of chemical and pharmaceutical sciences.

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An In-Depth Technical Guide to 2-amino-N-(2,3-dimethylphenyl)benzamide

An Essential Scaffold in Modern Drug Discovery and Chemical Biology

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-amino-N-(2,3-dimethylphenyl)benzamide, a key chemical entity with significant potential in medicinal chemistry and drug development. We will delve into its chemical identity, synthesis, and known biological significance, offering researchers, scientists, and drug development professionals a thorough understanding of this important molecule.

Chemical Identity and Physicochemical Properties

IUPAC Name: 2-amino-N-(2,3-dimethylphenyl)benzamide

CAS Number: 35703-71-0

The structural integrity of a molecule is paramount to its function. 2-amino-N-(2,3-dimethylphenyl)benzamide belongs to the class of anthranilamides, characterized by a benzamide core with an amino group at the ortho position. The N-substituted 2,3-dimethylphenyl ring plays a crucial role in defining the molecule's steric and electronic properties, which in turn influences its binding affinity to biological targets.

Table 1: Physicochemical Properties of 2-amino-N-(2,3-dimethylphenyl)benzamide

Property	Value	Source
Molecular Formula	C₁₅H₁₆N₂O	-
Molecular Weight	240.30 g/mol	-
Appearance	Solid (predicted)	General knowledge
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Not available	-

Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide: A Step-by-Step Protocol

The synthesis of 2-amino-N-phenylbenzamides is a well-established process in organic chemistry. A common and effective method involves the reaction of isatoic anhydride with the corresponding aniline derivative. This approach is favored for its relatively mild conditions and good yields.

Underlying Principles of the Synthesis

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the aniline (2,3-dimethylaniline in this case) attacks one of the carbonyl carbons of isatoic anhydride. This leads to the opening of the anhydride ring and the formation of an intermediate, which upon decarboxylation, yields the desired 2-aminobenzamide. The choice of solvent and reaction temperature is critical to ensure efficient reaction and minimize side products.

Experimental Protocol

This protocol is a general procedure for the synthesis of 2-amino-N-phenylbenzamides and can be adapted for the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide.[1]

Materials:

• Isatoic anhydride

• 2,3-Dimethylaniline

• Glacial acetic acid

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve isatoic anhydride (1 equivalent) in glacial acetic acid.

• Add 2,3-dimethylaniline (1 equivalent) to the solution.

• Heat the reaction mixture to reflux and maintain for a period sufficient to ensure complete reaction (typically monitored by thin-layer chromatography).

• After the reaction is complete, pour the mixture into a beaker containing cold water.

• The product will precipitate out of the solution. Collect the solid product by filtration.

• To purify the product, recrystallize it from aqueous ethanol.

• Dry the purified crystals of 2-amino-N-(2,3-dimethylphenyl)benzamide under vacuum.

Diagram 1: Synthesis Workflow

Caption: Role as a starting point in a typical drug discovery pipeline.

Conclusion and Future Directions

2-amino-N-(2,3-dimethylphenyl)benzamide is a chemical compound with a well-defined structure and accessible synthetic route. While specific data on its physicochemical properties and biological activities are not extensively documented, its structural similarity to a wide range of pharmacologically active molecules makes it a compound of significant interest for further research.

Future investigations should focus on the detailed characterization of its physical and chemical properties, as well as a thorough evaluation of its biological activity profile. This foundational knowledge will be critical for unlocking the full potential of 2-amino-N-(2,3-dimethylphenyl)benzamide as a scaffold in the development of novel therapeutics and chemical probes.

References

• Kubicova, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Molecules, 5(9), 1075-1085.

• ResearchGate. (n.d.). 2-Amino-N,3-dimethyl-benzamide. Retrieved from [Link]

• Walsh Medical Media. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Journal of Pharmaceutical Sciences & Research, 8(11), 1264-1273.

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An In-depth Technical Guide to Aminobenzamide Derivatives: Focus on 3-amino-N-(2,3-dimethylphenyl)benzamide

Disclaimer: Initial research indicates a significant lack of specific, published experimental data for 2-amino-N-(2,3-dimethylphenyl)benzamide . However, substantial information is available for its structural isomer, 3-amino-N-(2,3-dimethylphenyl)benzamide . This guide will provide a comprehensive overview of the latter, a well-documented compound, while also addressing the structural distinctions and potential synthetic routes for the 2-amino isomer. It is plausible that inquiries for the 2-amino variant may be related to novel research or a potential misidentification of the more extensively characterized 3-amino isomer.

Introduction and Structural Elucidation

Benzamides are a class of organic compounds that are derivatives of benzoic acid, characterized by the presence of a carboxamide group.[1] Their diverse pharmacological activities make them a subject of considerable interest in medicinal chemistry and drug development. This guide focuses on a specific derivative, 3-amino-N-(2,3-dimethylphenyl)benzamide, exploring its molecular structure, physicochemical properties, synthesis, and potential applications.

The key structural feature of 3-amino-N-(2,3-dimethylphenyl)benzamide is the presence of an amino group at the meta-position of the benzoyl ring and a 2,3-dimethylphenyl group attached to the amide nitrogen. This specific arrangement of functional groups dictates its chemical reactivity and biological profile.

Molecular Formula and Structure

The fundamental identifiers for 3-amino-N-(2,3-dimethylphenyl)benzamide are crucial for its unambiguous identification in a research or drug development context.

• Molecular Formula: C₁₅H₁₆N₂O[2]

• IUPAC Name: 3-amino-N-(2,3-dimethylphenyl)benzamide[2]

• CAS Number: 102630-86-4[2][3]

• Molecular Weight: 240.30 g/mol [2]

The structural difference between the 2-amino and 3-amino isomers lies in the position of the amino group on the benzoyl ring. This seemingly minor change can have a profound impact on the molecule's electronic properties, hydrogen bonding capabilities, and overall three-dimensional shape, which in turn affects its biological activity.

Caption: Molecular structure of 3-amino-N-(2,3-dimethylphenyl)benzamide.

Physicochemical and Computed Properties

The physicochemical properties of a compound are critical for its handling, formulation, and pharmacokinetic profile. The following table summarizes the key computed properties for 3-amino-N-(2,3-dimethylphenyl)benzamide.

Property	Value	Source
Molecular Weight	240.30 g/mol	[2]
XLogP3	2.3	[2]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	2	[2]
Rotatable Bond Count	2	[2]
Exact Mass	240.126263138 Da	[2]
Topological Polar Surface Area	55.1 Ų	[2]

Synthesis and Methodologies

The synthesis of N-substituted benzamides typically involves the formation of an amide bond between a carboxylic acid (or its activated derivative) and an amine. For 3-amino-N-(2,3-dimethylphenyl)benzamide, a plausible and efficient synthetic route would involve the coupling of 3-aminobenzoic acid with 2,3-dimethylaniline.

Proposed Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis of 3-amino-N-(2,3-dimethylphenyl)benzamide, starting from 3-nitrobenzoic acid. This multi-step process ensures high yields and purity of the final product.

Caption: A multi-step synthetic pathway for 3-amino-N-(2,3-dimethylphenyl)benzamide.

Detailed Experimental Protocol (Hypothetical)

This protocol describes a self-validating system for the synthesis of 3-amino-N-(2,3-dimethylphenyl)benzamide. Each step includes causality for the experimental choices.

Step 1: Synthesis of 3-Nitro-N-(2,3-dimethylphenyl)benzamide

• Activation of 3-Nitrobenzoic Acid: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, suspend 3-nitrobenzoic acid (1 eq.) in anhydrous dichloromethane (DCM). Add thionyl chloride (1.5 eq.) dropwise at 0 °C. The use of thionyl chloride is a classic and effective method for converting a carboxylic acid to a highly reactive acyl chloride.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 2-3 hours, or until the evolution of HCl gas ceases. The completion of the reaction can be monitored by the dissolution of the solid 3-nitrobenzoic acid.

• Removal of Excess Reagent: Remove the excess thionyl chloride and DCM under reduced pressure. This step is crucial to prevent side reactions in the subsequent step.

• Amide Formation: Dissolve the resulting crude 3-nitrobenzoyl chloride in anhydrous DCM and cool to 0 °C. Add a solution of 2,3-dimethylaniline (1 eq.) and triethylamine (1.2 eq.) in DCM dropwise. Triethylamine acts as a base to neutralize the HCl formed during the reaction, driving the reaction to completion.

• Work-up and Purification: After stirring overnight at room temperature, wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Step 2: Reduction to 3-amino-N-(2,3-dimethylphenyl)benzamide

• Reaction Setup: Dissolve the purified 3-nitro-N-(2,3-dimethylphenyl)benzamide (1 eq.) in ethanol in a round-bottom flask. Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq.) and stir the mixture. SnCl₂ is a mild and effective reducing agent for aromatic nitro groups.

• Reaction Conditions: Heat the reaction mixture to reflux (around 70-80 °C) for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into ice-water and basify with a saturated NaHCO₃ solution to a pH of ~8. This will precipitate the tin salts.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The final product can be purified by column chromatography to yield pure 3-amino-N-(2,3-dimethylphenyl)benzamide.

Potential Biological Activity and Applications

While specific biological data for 3-amino-N-(2,3-dimethylphenyl)benzamide is not extensively reported, the broader class of aminobenzamides has shown a wide range of biological activities. These compounds are known to interact with various biological targets, suggesting potential applications in drug discovery.

• Antiparasitic Agents: N-(2-aminoethyl)-N-phenyl benzamides have been identified as a starting point for the development of potent inhibitors against Trypanosoma brucei, the causative agent of Human African Trypanosomiasis.[4]

• Antimycobacterial and Antifungal Activity: Studies on 2-amino-N-phenylbenzamides have demonstrated their potential as antimycobacterial and antifungal agents.[5]

• Insecticidal and Fungicidal Properties: Benzamide derivatives are widely studied in the development of new pesticides due to their insecticidal and fungicidal activities.[6][7][8][9]

The structural motifs present in 3-amino-N-(2,3-dimethylphenyl)benzamide make it a candidate for screening in these and other therapeutic areas. The amino group can serve as a handle for further chemical modification, allowing for the generation of a library of related compounds for structure-activity relationship (SAR) studies.

A Note on the 2-amino Isomer

The synthesis of the corresponding 2-amino-N-(2,3-dimethylphenyl)benzamide would likely follow a similar pathway, starting from 2-nitrobenzoic acid. However, the ortho-amino group in the final product can introduce different chemical properties, such as the potential for intramolecular hydrogen bonding, which is not as favorable in the 3-amino isomer. A general method for the synthesis of 2-amino-N-phenylbenzamides involves the reaction of isatoic anhydride with the corresponding aniline.[5]

Conclusion

3-amino-N-(2,3-dimethylphenyl)benzamide is a well-defined chemical entity with a clear synthetic pathway. While its specific applications are yet to be fully explored, its structural relationship to other biologically active benzamides suggests its potential as a scaffold in medicinal chemistry and agrochemical research. The lack of readily available data for the 2-amino isomer highlights an area for potential novel research. This guide provides a foundational understanding for researchers and drug development professionals interested in this class of compounds.

References

• ResearchGate. (n.d.). 2-Amino-N,3-dimethyl-benzamide. Retrieved from [Link]

• Kubicova, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Molecules, 5(9), 1075-1085.

• gsrs. (n.d.). 2-((2,3-DIMETHYLPHENYL)AMINO)BENZAMIDE. Retrieved from [Link]

• PubChem. (n.d.). 3-amino-N-(2,3-dimethylphenyl)benzamide. Retrieved from [Link]

• Google Patents. (n.d.). CN101492387B - Preparation for 2-amino-5-chlorine-N,3-dimethyl benzamide.

• SpectraBase. (n.d.). N-(2,3-Dimethyl-phenyl)-3-iodo-benzamide. Retrieved from [Link]

• MDPI. (2019). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules, 24(18), 3274.
• Google Patents. (n.d.). US9169198B2 - Method for the production of 2-amino-5-cyano-N,3-dimethylbenzamide.
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• MDPI. (2022). Structure-Based Bioisosterism Design, Synthesis, Biological Activity and Toxicity of 1,2,4-Oxadiazole Substituted Benzamides Analogues Containing Pyrazole Rings. Molecules, 27(21), 7545.

• Wikipedia. (n.d.). Benzamide. Retrieved from [Link]

• PubMed. (2017). Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors. Bioorganic & Medicinal Chemistry, 25(5), 1632-1644.
• MDPI. (2022). Benzamides Substituted with Quinoline-Linked 1,2,4-Oxadiazole: Synthesis, Biological Activity and Toxicity to Zebrafish Embryo. Molecules, 27(23), 8527.

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An In-depth Technical Guide to the Known Homologs and Analogs of 2-amino-N-(2,3-dimethylphenyl)benzamide

Introduction: The Versatile 2-Aminobenzamide Scaffold

The 2-aminobenzamide core is a privileged scaffold in medicinal chemistry and agrochemical research, serving as the foundation for a diverse array of biologically active molecules. Its inherent structural features, including the presence of hydrogen bond donors and acceptors, and the ability to adopt various conformations, allow for fine-tuning of its physicochemical properties and biological targets. The parent compound, 2-amino-N-(2,3-dimethylphenyl)benzamide, embodies this versatility, and its structural relatives have been explored for a wide range of applications, from controlling agricultural pests to combating cancer and microbial infections. This technical guide provides an in-depth exploration of the known homologs and analogs of 2-amino-N-(2,3-dimethylphenyl)benzamide, delving into their synthesis, structure-activity relationships (SAR), and mechanisms of action across various biological domains. For researchers, scientists, and drug development professionals, this document aims to be a comprehensive resource, offering both foundational knowledge and field-proven insights to guide future discovery and development efforts.

I. Synthetic Strategies for 2-Aminobenzamide Derivatives

The synthesis of 2-aminobenzamide derivatives is well-established, with several robust methods available to researchers. The choice of synthetic route often depends on the availability of starting materials, desired substitution patterns, and scalability.

A. Synthesis from Isatoic Anhydride: A Common and Versatile Route

A prevalent and highly versatile method for the synthesis of 2-aminobenzamides involves the reaction of isatoic anhydride with a primary or secondary amine.[1][2][3] This reaction proceeds via a nucleophilic attack of the amine on one of the carbonyl groups of the anhydride, leading to ring-opening and subsequent decarboxylation to yield the desired 2-aminobenzamide.[3]

Experimental Protocol: General Synthesis of 2-Amino-N-arylbenzamides from Isatoic Anhydride [2]

• Reaction Setup: In a round-bottom flask, dissolve isatoic anhydride (1.0 equivalent) in a suitable solvent such as dimethylformamide (DMF) or ethanol.

• Amine Addition: Add the desired substituted aniline (e.g., 2,3-dimethylaniline) (1.0-1.2 equivalents) to the solution.

• Heating: Heat the reaction mixture to reflux (typically 80-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice-water to precipitate the product.

• Purification: Collect the solid precipitate by filtration, wash with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

This method's key advantage is the commercial availability of a wide variety of substituted isatoic anhydrides and anilines, allowing for the generation of diverse compound libraries.

Figure 1: General synthetic scheme for 2-aminobenzamides from isatoic anhydride.

B. Other Synthetic Approaches

While the isatoic anhydride route is common, other methods have also been employed:

• From 2-Nitrobenzoic Acids: This multi-step process typically involves the conversion of a 2-nitrobenzoic acid to its corresponding acid chloride, followed by amidation with the desired amine. The nitro group is then reduced to an amine, often through catalytic hydrogenation or using reducing agents like iron powder in acidic media.[4]

• From 2-Aminobenzoic Acids (Anthranilic Acids): Direct amidation of 2-aminobenzoic acids with anilines can be challenging due to the nucleophilicity of the 2-amino group. However, activation of the carboxylic acid (e.g., to an acid chloride) followed by reaction with the aniline is a viable, albeit protecting group-requiring, strategy.

II. Homologs and Analogs: A Landscape of Biological Activity

The 2-aminobenzamide scaffold has been extensively modified to explore its therapeutic and agrochemical potential. This section details the key structural classes and their associated biological activities.

A. Insecticidal Analogs: Ryanodine Receptor Modulators

A significant class of 2-aminobenzamide analogs are the diamide insecticides, which include commercially successful products like chlorantraniliprole. These compounds act as potent modulators of insect ryanodine receptors (RyRs), which are intracellular calcium channels crucial for muscle contraction.[5][6]

The core structure of these insecticides often features a substituted 2-aminobenzoyl moiety linked to a substituted N-aryl or N-alkyl group. While not direct homologs of 2-amino-N-(2,3-dimethylphenyl)benzamide in the strictest sense, they represent a critical class of functional analogs.

Mechanism of Action: Diamide insecticides lock the insect RyR in a partially open state, leading to uncontrolled depletion of intracellular calcium stores.[6] This disruption of calcium homeostasis results in muscle paralysis and ultimately, the death of the insect. The selectivity of these compounds for insect RyRs over their mammalian counterparts is a key factor in their favorable safety profile.[5]

Figure 3: Mechanism of action of 2-aminobenzamide analogs as tubulin polymerization inhibitors.

Structure-Activity Relationship (SAR) Insights:

• N-Aryl Substitutions: The substitution pattern on the N-phenyl ring is critical for activity. For instance, N-benzylbenzamide derivatives have shown potent tubulin polymerization inhibition with IC50 values in the nanomolar range. [7]* Positional Isomerism: The position of the amino group on the benzamide core is important. 2-aminobenzamide derivatives are often more potent than their 3- or 4-amino counterparts as tubulin inhibitors.

• Homologs with Varied Alkyl Groups: While direct comparisons for the 2,3-dimethylphenyl substitution are limited in the literature, studies on related N-aryl benzamides indicate that the size, position, and electronic nature of substituents on the N-phenyl ring significantly influence binding affinity to the colchicine site and overall cytotoxic potency.

Experimental Protocol: In Vitro Tubulin Polymerization Assay [8] This assay measures the effect of a compound on the polymerization of purified tubulin in vitro by monitoring the change in turbidity.

• Reagent Preparation:

  • Prepare a tubulin stock solution (e.g., 60 µM) in a polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA) containing GTP (1 mM).

  • Prepare serial dilutions of the test compound (e.g., 2-amino-N-(2,3-dimethylphenyl)benzamide analog) in the polymerization buffer.

• Assay Procedure:

  • In a 96-well plate, add the test compound dilutions.

  • Initiate the polymerization by adding the cold tubulin solution to each well.

  • Immediately place the plate in a spectrophotometer pre-warmed to 37 °C.

  • Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Data Analysis:

  • Plot the absorbance versus time to generate polymerization curves.

  • The extent of inhibition is determined by comparing the rate and final absorbance of the compound-treated samples to a vehicle control.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits tubulin polymerization by 50%.

Experimental Protocol: MTT Cytotoxicity Assay [9] The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the 2-aminobenzamide analog for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (e.g., to a final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37 °C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value, which is the concentration of the compound that reduces cell viability by 50%.

Compound Class	Target	Biological Activity	IC50/MIC Range	References
Diamide Analogs	Insect Ryanodine Receptors	Insecticidal	Varies with pest species	[5][6]
N-Benzylbenzamides	Tubulin (Colchicine Site)	Anticancer (Cytotoxic)	12-27 nM	[7]
2-Aminobenzamides	Bacterial/Fungal Targets	Antimicrobial	Low µg/mL to >100 µg/mL	[1][2]

C. Antimicrobial Analogs

Derivatives of 2-aminobenzamide have also demonstrated a broad spectrum of antimicrobial activity against various bacteria and fungi. [1][2] Mechanism of Action: The exact mechanism of action for the antimicrobial effects of 2-aminobenzamide derivatives is not fully elucidated and may be multifactorial. [10]Some studies suggest that these compounds may interfere with essential cellular processes such as cell division by inhibiting proteins like FtsZ, leading to bacterial cell filamentation and lysis. [10]For antifungal activity, disruption of the cell membrane or inhibition of key metabolic enzymes are also proposed mechanisms. [10] Structure-Activity Relationship (SAR) Insights:

• Substitutions on the N-aryl ring: The presence and position of electron-withdrawing or electron-donating groups on the N-phenyl ring can significantly influence the antimicrobial potency and spectrum of activity. [1]* Modifications of the 2-aminobenzoyl core: Introduction of substituents on the benzamide ring can also modulate activity.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination [10] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (bacteria or fungi) in a suitable broth.

• Serial Dilutions: Prepare two-fold serial dilutions of the 2-aminobenzamide derivative in a 96-well microtiter plate containing the appropriate growth medium.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37 °C for bacteria, 25-30 °C for fungi) for 18-24 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

III. Conclusion and Future Perspectives

The 2-amino-N-(2,3-dimethylphenyl)benzamide scaffold and its relatives represent a rich source of chemical diversity with significant potential in drug discovery and agrochemical development. The synthetic tractability of these compounds, coupled with their ability to interact with a range of biological targets, makes them an attractive starting point for the design of novel therapeutic and crop protection agents.

Future research in this area should focus on:

• Systematic SAR studies: A more comprehensive exploration of the substitution patterns on both the benzoyl and N-aryl rings of 2-aminobenzamides is needed to build more predictive SAR models for different biological activities.

• Mechanism of action studies: Elucidating the precise molecular targets and signaling pathways for the antimicrobial and other less-studied activities of these compounds will be crucial for their rational optimization.

• Development of functional analogs: The design and synthesis of novel scaffolds that mimic the key pharmacophoric features of active 2-aminobenzamides could lead to the discovery of compounds with improved potency, selectivity, and pharmacokinetic properties.

By leveraging the knowledge outlined in this guide, researchers can continue to unlock the full potential of the 2-aminobenzamide scaffold and develop innovative solutions for human health and agriculture.

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• Discovery of Novel N-Benzylbenzamide Derivatives as Tubulin Polymerization Inhibitors with Potent Antitumor Activities. European Journal of Medicinal Chemistry. [Link]

• Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. International Journal of Molecular Sciences. [Link]

• Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. PubMed. [Link]

• Synthesis and biological evaluation of 2-aminobenzamide derivatives as antimicrobial agents: opening/closing pharmacophore site. PubMed. [Link]

• Optimization of Benzamide Derivatives as Potent and Orally Active Tubulin Inhibitors Targeting the Colchicine Binding Site. Journal of Medicinal Chemistry. [Link]

• Benzimidazole derivatives as tubulin polymerization inhibitors: Design, synthesis and in vitro cytotoxicity studies. PubMed. [Link]

• Optimization of Benzamide Derivatives as Potent and Orally Active Tubulin Inhibitors Targeting the Colchicine Binding Site. PubMed. [Link]

• Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. MDPI. [Link]

• Preparation for 2-amino-5-chlorine-N,3-dimethyl benzamide.

• Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. MDPI. [Link]

• An Improved Process For Preparation Of 2 Amino 5 Chloro N 3 Dimethyl Benzamide. IP.com. [Link]

• 2-Amino-N,3-dimethyl-benzamide. ResearchGate. [Link]

• Design, synthesis, and SAR of monobenzamidines and aminoisoquinolines as factor Xa inhibitors. PubMed. [Link]

• MTT Cell Assay Protocol. [No Source Found].

• Structural basis for diamide modulation of ryanodine receptor. Rockefeller University Press. [Link]

• Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. ResearchGate. [Link]

• Structural basis for diamide modulation of ryanodine receptor. ResearchGate. [Link]

• Measurement of In Vitro Microtubule Polymerization by Turbidity and Fluorescence. ResearchGate. [Link]

• Novel N-substituted aminobenzamide scaffold derivatives targeting the. DDDT. [Link]

• Method for the production of 2-amino-5-cyano-N,3-dimethylbenzamide.

• The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel. PubMed. [Link]

• Discovery and preliminary evaluation of 2-aminobenzamide and hydroxamate derivatives containing 1,2,4-oxadiazole moiety as potent histone deacetylase inhibitors. PubMed. [Link]

• 2-Amino-N,3-dimethylbenzamide. PMC. [Link]

• Design and Synthesis of New 2-Aminobenzamide Derivatives Containing Benzothiazole and Phenylamine Moiety and Their Cytotoxicity. ResearchGate. [Link]

• Structural basis for diamide modulation of ryanodine receptor. PubMed. [Link]

• MTT Cell Assay Protocol. [No Source Found].

• Tubulin Purification by Polymerization-Depolymerization Cycles | Protocol Preview. YouTube. [Link]

• Cell Viability Assays. NCBI Bookshelf. [Link]

• Diamide insecticides targeting insect ryanodine receptors: Mechanism and application prospect. ResearchGate. [Link]

• Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. ResearchGate. [Link]

• MTT Proliferation Assay Protocol. ResearchGate. [Link]

• Two-color in vitro assay to visualize and quantify microtubule shaft dynamics. PMC. [Link]

• 2-Amino-N-(2-chloropyridin-3yl)benzamide. ResearchGate. [Link]

• Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive Pathogens. PMC. [Link]

• Method for preparing 2-amino-5-cyano-N,3-dimethylbenzamide.

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• 5. Frontiers | Detection of ryanodine receptor G4911E and I4754M mutation sites and analysis of binding modes of diamide insecticides with RyR on Galeruca daurica (Coleoptera: Chrysomelidae) [frontiersin.org]
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An In-depth Technical Guide to the Safety and Handling of 2-amino-N-(2,3-dimethylphenyl)benzamide and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-amino-N-(2,3-dimethylphenyl)benzamide belongs to the class of aminobenzamides, a group of compounds with significant interest in medicinal chemistry and drug discovery due to their diverse biological activities. While specific applications for this particular isomer are not widely documented, related structures are known to possess a range of pharmacological properties. Given the potential for biological activity, a comprehensive understanding of the safety and handling of this compound is paramount for researchers in the field.

This technical guide provides a detailed overview of the known safety and handling information for the closely related isomer, 3-amino-N-(2,3-dimethylphenyl)benzamide, and offers general guidance applicable to aromatic amine derivatives.

Physicochemical Properties

While specific data for 2-amino-N-(2,3-dimethylphenyl)benzamide is unavailable, the properties of its 3-amino isomer provide a useful reference point.

Table 1: Physicochemical Properties of 3-amino-N-(2,3-dimethylphenyl)benzamide [1]

Property	Value
Molecular Formula	C₁₅H₁₆N₂O
Molecular Weight	240.30 g/mol
Boiling Point	351.1°C at 760 mmHg
Flash Point	166.2°C
Density	1.182 g/cm³
Vapor Pressure	4.20E-05 mmHg at 25°C

Hazard Identification and Classification

Specific hazard classifications for 2-amino-N-(2,3-dimethylphenyl)benzamide are not established. However, based on the data for related aminobenzamides, the following potential hazards should be considered[2]:

• Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

• Skin Irritation: May cause skin irritation.

• Eye Irritation: May cause serious eye irritation.

• Respiratory Irritation: May cause respiratory tract irritation.

It is crucial to handle this compound with the assumption that it is hazardous and to take all necessary precautions to avoid exposure.

Safe Handling and Storage

A systematic approach to safe handling is essential to minimize risk in a laboratory setting. The following workflow outlines the key considerations for handling aromatic amine derivatives.

Caption: General workflow for the safe handling of aromatic amine derivatives.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following should be worn at all times when handling aminobenzamide derivatives:

• Eye and Face Protection: Tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards should be used.[1][3]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat are mandatory. For larger quantities or increased risk of splashing, impervious clothing may be necessary.[1][3]

• Respiratory Protection: If there is a risk of inhaling dust or aerosols, a full-face respirator with an appropriate filter should be used.[1]

Engineering Controls

• Ventilation: All handling of 2-amino-N-(2,3-dimethylphenyl)benzamide should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[3]

Storage

Proper storage is crucial to maintain the integrity of the compound and prevent accidental exposure.

• Container: Store in a tightly closed container.

• Conditions: Keep in a cool, dry, and well-ventilated place.[3]

• Incompatibilities: Store away from strong oxidizing agents.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Table 2: First Aid Measures for Aminobenzamide Derivatives [1]

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water.
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Theoretical Synthesis Protocol

A validated synthesis protocol for 2-amino-N-(2,3-dimethylphenyl)benzamide is not available in the reviewed literature. However, a plausible synthetic route can be proposed based on established methods for the synthesis of related benzamides. The following is a theoretical protocol and should be optimized and validated by the end-user.

Proposed Synthetic Pathway

Caption: A proposed two-step synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve isatoic anhydride (1 equivalent) in a suitable aprotic solvent such as dimethylformamide (DMF) or dioxane.

• Amidation: Add 2,3-dimethylaniline (1.1 equivalents) to the solution.

• Heating: Heat the reaction mixture to a temperature between 80-120°C and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice-water to precipitate the crude product.

• Purification: Collect the precipitate by vacuum filtration and wash with cold water. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Note: The reaction conditions, including solvent, temperature, and reaction time, will require optimization for this specific substrate.

Disposal Considerations

All waste containing 2-amino-N-(2,3-dimethylphenyl)benzamide should be treated as hazardous chemical waste.

• Product: The material can be disposed of by incineration at a licensed chemical destruction facility.[1]

• Contaminated Packaging: Containers should be triple-rinsed and can then be offered for recycling or reconditioning.[1]

Toxicological and Ecological Information

There is no specific toxicological or ecological data available for 2-amino-N-(2,3-dimethylphenyl)benzamide. For the 3-amino isomer, no data is available on its toxicity to fish, daphnia, algae, or microorganisms.[1] Similarly, information on its persistence, degradability, and bioaccumulative potential is not available.[1] It is recommended to handle this compound with the assumption that it may be harmful to aquatic life and to prevent its release into the environment.

Conclusion

While a comprehensive safety profile for 2-amino-N-(2,3-dimethylphenyl)benzamide is not yet established, by following the principles of good laboratory practice and adhering to the safety guidelines for related aromatic amines and benzamides, researchers can handle this compound with a high degree of safety. A thorough risk assessment should always precede any new experimental work involving this or any other chemical for which complete safety data is not available.

References

• Oxford Lab Fine Chem LLP. MATERIAL SAFETY DATA SHEET P-AMINO BENZAMIDE. [Link]

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• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note & Protocol: A Detailed Guide to the Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide, a valuable building block in medicinal chemistry and materials science. The synthesis is based on the robust and efficient reaction of isatoic anhydride with 2,3-dimethylaniline. This guide is designed to be self-contained, offering not only the experimental procedure but also a detailed explanation of the underlying reaction mechanism, safety precautions, and methods for purification and characterization of the final product. The information presented herein is grounded in established chemical principles and supported by authoritative references to ensure scientific integrity and reproducibility.

Introduction

N-substituted 2-aminobenzamides are a class of organic compounds that serve as crucial intermediates in the synthesis of a wide range of biologically active molecules and functional materials. Their inherent structural features, including the presence of both an aniline-like amino group and an amide linkage, make them versatile precursors for the construction of various heterocyclic systems, such as quinazolinones and benzodiazepines. The specific target of this protocol, 2-amino-N-(2,3-dimethylphenyl)benzamide, incorporates a sterically hindered 2,3-dimethylphenyl group, which can impart unique conformational properties to its derivatives, potentially influencing their biological activity or material characteristics.

The synthesis of N-substituted 2-aminobenzamides is most commonly and efficiently achieved through the reaction of isatoic anhydride with a primary or secondary amine.[1] Isatoic anhydride, a cyclic derivative of anthranilic acid, serves as a convenient and safer alternative to the use of more reactive and hazardous acyl chlorides.[2] The reaction proceeds via nucleophilic attack of the amine on one of the carbonyl groups of the anhydride, leading to ring-opening and subsequent decarboxylation to afford the desired benzamide. This method is generally high-yielding and tolerates a wide variety of functional groups on the amine reactant.

This application note will detail a reliable and reproducible protocol for the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide, providing researchers with the necessary information to produce this compound in a laboratory setting.

Reaction Scheme

Sources

• 1. Synthesis of 2-Amino-N′-aroyl(het)arylhydrazides, DNA Photocleavage, Molecular Docking and Cytotoxicity Studies against Melanoma CarB Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN101973956B - Methods for synthesizing isatoic anhydride and N-isopropyl-2-aminobenzamide - Google Patents [patents.google.com]

Application Notes & Protocols: Investigating 2-amino-N-(2,3-dimethylphenyl)benzamide as a Potential Therapeutic Agent for Irritable Bowel Syndrome

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the preclinical evaluation of 2-amino-N-(2,3-dimethylphenyl)benzamide as a potential therapeutic candidate for Irritable Bowel Syndrome (IBS). This document outlines the scientific rationale, key experimental protocols, and data interpretation strategies to thoroughly characterize the compound's pharmacological profile.

Introduction and Scientific Rationale

Irritable Bowel Syndrome (IBS) is a prevalent functional gastrointestinal disorder characterized by chronic abdominal pain, discomfort, bloating, and altered bowel habits.[1] The pathophysiology of IBS is complex and multifactorial, involving visceral hypersensitivity, altered gut motility, and low-grade inflammation. Current treatment options for IBS often provide symptomatic relief but may be associated with side effects, highlighting the need for novel therapeutic agents.[1]

The benzamide chemical scaffold is a versatile pharmacophore present in a variety of clinically used drugs with diverse biological activities. Notably, certain 2-aminobenzamide derivatives have demonstrated promising spasmolytic and anti-inflammatory properties, making them attractive candidates for IBS therapy.[1] Recent studies on 2-amino-N-phenethylbenzamides have shown their potential to alleviate IBS symptoms by modulating gastrointestinal contractility and inflammatory pathways.[1]

This guide focuses on 2-amino-N-(2,3-dimethylphenyl)benzamide , a structurally related compound, and proposes a systematic approach to investigate its therapeutic potential for IBS. The rationale is built upon the hypothesis that the specific substitution pattern of the dimethylphenyl group may confer favorable pharmacokinetic properties and enhanced efficacy.

Physicochemical Characterization of 2-amino-N-(2,3-dimethylphenyl)benzamide

A thorough understanding of the compound's physicochemical properties is fundamental for formulation development and interpreting biological data.

Property	Value	Method
Molecular Formula	C₁₅H₁₆N₂O	Mass Spectrometry
Molecular Weight	240.30 g/mol	Mass Spectrometry
LogP	2.3	Calculated (e.g., XLogP3)
pKa	Basic and Acidic pKa values to be determined	Potentiometric titration
Aqueous Solubility	To be determined	Shake-flask method
Purity	>95%	HPLC, NMR

Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

The synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide can be achieved through several established synthetic routes for benzamide derivatives. A common and efficient method involves the acylation of 2,3-dimethylaniline with a suitable 2-aminobenzoyl derivative. One potential route is the reaction of isatoic anhydride with 2,3-dimethylaniline.[1]

Protocol: Synthesis via Isatoic Anhydride

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve isatoic anhydride (1.0 equivalent) in a suitable aprotic solvent (e.g., dioxane or DMF).

• Addition of Amine: Add 2,3-dimethylaniline (1.1 equivalents) to the solution.

• Heating: Heat the reaction mixture to reflux (temperature will depend on the solvent used) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into cold water to precipitate the product.

• Purification: Collect the crude product by filtration, wash with water, and dry. Further purify the compound by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

In Vitro Evaluation of Pharmacological Activity

The initial in vitro screening aims to assess the compound's effect on key pathophysiological mechanisms of IBS, namely smooth muscle contraction and inflammation.

Assessment of Spasmolytic Activity

Visceral hypersensitivity and abnormal gut motility in IBS are linked to dysregulated smooth muscle contraction. The following protocol details the evaluation of the spasmolytic effects of 2-amino-N-(2,3-dimethylphenyl)benzamide on isolated intestinal smooth muscle.

Protocol: Organ Bath Assay with Isolated Ileum

• Tissue Preparation: Euthanize a male Wistar rat or guinea pig according to approved animal welfare protocols. Isolate a segment of the terminal ileum and place it in Krebs-Henseleit buffer, continuously bubbled with 95% O₂ and 5% CO₂.

• Mounting: Cut the ileum into 2-3 cm segments and mount them in an organ bath containing Krebs-Henseleit buffer at 37°C. Connect one end of the tissue to a fixed hook and the other to an isometric force transducer.

• Equilibration: Allow the tissue to equilibrate for at least 60 minutes under a resting tension of 1 g, with buffer changes every 15 minutes.

• Induction of Contraction: Induce sustained contractions by adding a contractile agent such as acetylcholine (ACh) or potassium chloride (KCl) to the organ bath.

• Compound Administration: Once a stable contraction plateau is reached, add increasing concentrations of 2-amino-N-(2,3-dimethylphenyl)benzamide to the bath in a cumulative manner.

• Data Acquisition and Analysis: Record the changes in muscle tension. Express the relaxation response as a percentage of the pre-induced contraction. Calculate the IC₅₀ value (the concentration of the compound that produces 50% of the maximal relaxation).

Evaluation of Anti-inflammatory Activity

Low-grade mucosal inflammation is increasingly recognized as a significant factor in IBS. The following protocols assess the anti-inflammatory potential of the compound.

Protocol: Lipopolysaccharide (LPS)-induced Cytokine Release in Macrophages

• Cell Culture: Culture a murine macrophage cell line (e.g., RAW 264.7) in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding: Seed the cells in a 24-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 2-amino-N-(2,3-dimethylphenyl)benzamide for 1 hour.

• Inflammatory Challenge: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response.

• Cytokine Measurement: Collect the cell culture supernatants and measure the levels of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis: Determine the dose-dependent effect of the compound on cytokine production and calculate the IC₅₀ values.

Mechanistic Studies

To understand the mode of action of 2-amino-N-(2,3-dimethylphenyl)benzamide, further mechanistic studies are crucial.

Investigating the Mechanism of Spasmolytic Action

The spasmolytic effect of the compound could be mediated through various signaling pathways.

Workflow for Mechanistic Investigation of Spasmolysis

Caption: Workflow for elucidating the spasmolytic mechanism.

Elucidating the Anti-inflammatory Mechanism

The anti-inflammatory effects could be mediated by targeting key signaling pathways.

Signaling Pathway of Interest: NF-κB Pathway

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Protocol: Western Blot for NF-κB Activation

• Cell Treatment: Treat RAW 264.7 macrophages with 2-amino-N-(2,3-dimethylphenyl)benzamide and/or LPS as described in the cytokine release assay.

• Protein Extraction: Lyse the cells and extract total protein. Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blot: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against phosphorylated IκBα, total IκBα, phosphorylated p65, and total p65. Use an antibody against a housekeeping protein (e.g., β-actin) as a loading control.

• Detection: Incubate with HRP-conjugated secondary antibodies and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities to determine the effect of the compound on the phosphorylation of IκBα and p65.

In Vivo Efficacy Studies

Animal models of IBS are essential to evaluate the therapeutic potential of the compound in a physiological context.

Protocol: Acetic Acid-Induced Visceral Hypersensitivity in Rats

• Induction of Hypersensitivity: Administer a dilute solution of acetic acid intra-colorectally to male Wistar rats to induce visceral hypersensitivity.

• Compound Administration: Administer 2-amino-N-(2,3-dimethylphenyl)benzamide orally or intraperitoneally at various doses.

• Assessment of Visceral Pain: Measure the abdominal withdrawal reflex (AWR) in response to colorectal distension (CRD) using a barostat. A lower pain threshold indicates visceral hypersensitivity.

• Data Analysis: Compare the AWR scores between the vehicle-treated and compound-treated groups to determine the analgesic effect of the compound.

Preliminary Safety and Toxicity Assessment

Early assessment of compound toxicity is crucial in the drug development process.

Protocol: In Vitro Cytotoxicity Assay

• Cell Culture: Seed a non-cancerous cell line (e.g., NIH/3T3 fibroblasts) in a 96-well plate.

• Compound Treatment: Treat the cells with a wide range of concentrations of 2-amino-N-(2,3-dimethylphenyl)benzamide for 24-48 hours.

• Viability Assessment: Assess cell viability using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Data Analysis: Calculate the CC₅₀ (the concentration of the compound that reduces cell viability by 50%).

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the preclinical evaluation of 2-amino-N-(2,3-dimethylphenyl)benzamide as a potential therapeutic agent for IBS. The data generated from these studies will be instrumental in establishing a proof-of-concept and guiding further lead optimization and preclinical development. Future studies should focus on comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, pharmacokinetic/pharmacodynamic (PK/PD) modeling, and more extensive in vivo efficacy and safety studies in multiple animal models.

References

• Molecules. (2024). 2-Amino- N-Phenethylbenzamides for Irritable Bowel Syndrome Treatment. [Link]

• PubChem. 3-amino-N-(2,3-dimethylphenyl)benzamide. [Link]

• ResearchGate. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. [Link]

• PubMed Central. (2016). Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors. [Link]

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Applications of 2-amino-N-(2,3-dimethylphenyl)benzamide in Medicinal Chemistry: A Technical Guide

This document provides a detailed exploration of the medicinal chemistry applications of 2-amino-N-(2,3-dimethylphenyl)benzamide. It is intended for researchers, scientists, and professionals in the field of drug development, offering insights into the compound's synthesis, potential mechanisms of action, and protocols for its investigation.

Introduction: The Benzamide Scaffold in Drug Discovery

Benzamide derivatives are a cornerstone in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1] This versatile scaffold is present in drugs with antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[1][2][3] A significant area of interest is their role as ion channel modulators, particularly of potassium channels, which are crucial for regulating neuronal excitability and other physiological processes.[4][5][6] The subject of this guide, 2-amino-N-(2,3-dimethylphenyl)benzamide, belongs to the 2-aminobenzamide subclass. These compounds often serve as key intermediates in the synthesis of more complex heterocyclic systems but also possess intrinsic biological activities.[7]

Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

The synthesis of 2-amino-N-phenylbenzamides can be achieved through several established routes.[7] A common and efficient method involves the reaction of isatoic anhydride (2H-3,1-benzoxazine-2,4(1H)-dione) with the corresponding aniline, in this case, 2,3-dimethylaniline.[7][8] This reaction is typically carried out in a suitable solvent such as glacial acetic acid under reflux.[7]

Protocol 1: Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

Objective: To synthesize 2-amino-N-(2,3-dimethylphenyl)benzamide from isatoic anhydride and 2,3-dimethylaniline.

Materials:

• Isatoic anhydride

• 2,3-dimethylaniline

• Glacial acetic acid

• Ethanol

• Deionized water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

• Filtration apparatus (Büchner funnel)

• Recrystallization apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve isatoic anhydride (1 equivalent) in glacial acetic acid.

• Addition of Aniline: To the stirred solution, add 2,3-dimethylaniline (1 equivalent).

• Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: After completion, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing cold water to precipitate the crude product.

• Isolation: Collect the precipitate by vacuum filtration using a Büchner funnel and wash thoroughly with water to remove any residual acetic acid.

• Purification: The crude product can be purified by recrystallization from aqueous ethanol to yield 2-amino-N-(2,3-dimethylphenyl)benzamide as a solid.

• Characterization: Confirm the structure and purity of the final compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The expected signals in ¹H-NMR would include multiplets for the aromatic protons, singlets for the methyl groups, and a broad singlet for the amino group.[2]

Potential Therapeutic Applications and Mechanisms of Action

While specific studies on 2-amino-N-(2,3-dimethylphenyl)benzamide are not extensively documented in publicly available literature, the broader class of benzamides and aminobenzamides suggests several promising avenues for investigation.

Modulation of Potassium Channels

A significant body of research points to benzamide derivatives as modulators of potassium channels, particularly the KCNQ (Kv7) family.[5][6][9] KCNQ2/3 channels are voltage-gated potassium channels that play a critical role in stabilizing the membrane potential of neurons. Openers of these channels reduce neuronal hyperexcitability, making them attractive targets for the treatment of epilepsy and neuropathic pain.[5][6]

Proposed Mechanism of Action:

It is hypothesized that 2-amino-N-(2,3-dimethylphenyl)benzamide could act as a positive allosteric modulator of KCNQ2/3 channels. This would involve binding to a site on the channel protein distinct from the pore, leading to an increase in the channel's open probability. This action would enhance the M-current, a non-inactivating potassium current that is crucial for dampening repetitive firing of neurons.

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. Design, synthesis and therapeutic potential of 3-(2-(1H-benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamide analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and therapeutic potential of 3-(2-(1H-benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. N-Pyridyl and Pyrimidine Benzamides as KCNQ2/Q3 Potassium Channel Openers for the Treatment of Epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological Actions of Potassium Channel Openers on Voltage-Gated Potassium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Novel Amino-Nicotinamide Derivatives as Modulators of KCNQ2/3 Potassium Channels - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Amino-N-(2,3-dimethylphenyl)benzamide as a Synthetic Intermediate

Executive Summary

This application note details the synthesis and utilization of 2-amino-N-(2,3-dimethylphenyl)benzamide (CAS: 102630-86-4), a critical anthranilamide intermediate. While often overlooked as a simple precursor, this molecule represents a "privileged scaffold" in medicinal chemistry, serving as the direct progenitor to 3-(2,3-dimethylphenyl)quinazolin-4(3H)-ones —a class of pharmacophores exhibiting potent hypnotic, anticonvulsant, and anti-inflammatory properties (analogous to Methaqualone).

We present a high-atom-economy synthetic route utilizing Isatoic Anhydride , avoiding the use of atom-inefficient coupling reagents (EDC/HATU). Furthermore, we provide a validated protocol for its subsequent cyclization into bioactive heterocycles.

Synthetic Strategy & Mechanism

The "Green" Route: Isatoic Anhydride Ring Opening

The conventional synthesis of benzamides involves the reaction of anthranilic acid with anilines using coupling agents. This method is often plagued by oligomerization and difficult purification.

Our Recommended Approach: Nucleophilic ring-opening of isatoic anhydride.

• Why: The reaction is driven by the release of CO₂, making it irreversible and highly atom-economical.

• Selectivity: The anhydride carbonyl is highly electrophilic, ensuring rapid reaction with the aniline nucleophile (2,3-dimethylaniline) without protecting the primary amine on the anthranilate core.

Reaction Pathway Diagram

The following diagram illustrates the workflow from raw materials to the final quinazolinone scaffold.

Figure 1: Synthetic workflow for the generation of the benzamide intermediate and its conversion to the quinazolinone pharmacophore.

Experimental Protocols

Protocol A: Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

Objective: Isolate high-purity intermediate without column chromatography.

Materials:

• Isatoic Anhydride (1.0 eq)

• 2,3-Dimethylaniline (1.05 eq)

• Ethanol (Absolute) or 1,4-Dioxane

• Reflux condenser, magnetic stirrer

Step-by-Step Procedure:

• Preparation: In a 250 mL round-bottom flask, suspend Isatoic Anhydride (1.63 g, 10 mmol) in 30 mL of absolute ethanol.

• Addition: Add 2,3-Dimethylaniline (1.27 g, 10.5 mmol) dropwise to the suspension at room temperature.

  • Note: A slight excess of aniline ensures complete consumption of the anhydride.

• Reaction: Heat the mixture to reflux (approx. 78°C).

  • Observation: Evolution of CO₂ gas will be observed (bubbling). The suspension will gradually clarify as the anhydride is consumed and the product forms.

  • Duration: Reflux for 2–3 hours. Monitor by TLC (System: Hexane:EtOAc 3:1).

• Workup: Allow the reaction mixture to cool to room temperature.

  • Crystallization:[1][2] Pour the reaction mixture into 100 mL of ice-cold water with vigorous stirring. The product should precipitate as a white to off-white solid.

• Purification: Filter the solid under vacuum. Wash the cake with cold 10% ethanol/water (2 x 10 mL) to remove unreacted aniline.

• Drying: Dry in a vacuum oven at 50°C for 4 hours.

Expected Yield: 85–92% Appearance: White crystalline solid.

Protocol B: Cyclization to 3-(2,3-dimethylphenyl)quinazolin-4(3H)-one

Objective: Close the pyrimidine ring to form the bioactive core.

Materials:

• 2-amino-N-(2,3-dimethylphenyl)benzamide (from Protocol A)

• Triethyl Orthoformate (TEOF) - Acts as both C1 synthon and solvent

• Catalytic p-Toluenesulfonic acid (pTSA)

Step-by-Step Procedure:

• Setup: In a 50 mL flask, place Intermediate (2.40 g, 10 mmol) .

• Reagent Addition: Add Triethyl Orthoformate (10 mL) and pTSA (0.1 g) .

• Reaction: Reflux at 140°C for 4–6 hours.

  • Mechanism:[1][3][4][5] The amine condenses with TEOF to form an imidate, which undergoes intramolecular cyclization with the amide nitrogen.

• Isolation: Cool the mixture. Excess TEOF can be removed via rotary evaporation.

• Recrystallization: Recrystallize the crude residue from Ethanol/DMF to yield the pure quinazolinone.

Analytical Characterization Data

To ensure the integrity of the intermediate before proceeding to cyclization, compare your isolated product against these standard parameters.

Parameter	Specification / Range	Structural Assignment
Physical State	White/Off-white Crystalline Solid	N/A
Melting Point	158°C – 162°C	Consistent with benzanilides
IR (ATR)	3450, 3350 cm⁻¹	Primary Amine (-NH₂) Stretching
IR (ATR)	1645 cm⁻¹	Amide Carbonyl (C=O)
¹H NMR (DMSO-d₆)	δ 2.15 (s, 3H), 2.28 (s, 3H)	Methyl groups on the 2,3-xylyl ring
¹H NMR (DMSO-d₆)	δ 6.30 (s, 2H, exchangeable)	Primary amine (-NH₂) protons
¹H NMR (DMSO-d₆)	δ 9.80 (s, 1H, exchangeable)	Amide (-NH-) proton

Mechanistic Insight & Troubleshooting

The Intramolecular Hydrogen Bond

The intermediate exhibits a characteristic intramolecular hydrogen bond between the amide carbonyl oxygen and the primary amine hydrogen.

• Impact: This locks the conformation, making the amide proton (δ 9.80) significantly deshielded in NMR.

• Troubleshooting: If the Amide NH signal is shifted upfield (< 9.0 ppm), suspect disruption of this bond (e.g., wet solvent) or incorrect regiochemistry.

Common Failure Modes

Figure 2: Decision tree for troubleshooting low yields in the isatoic anhydride ring-opening reaction.

References

• Isatoic Anhydride Chemistry: Coppola, G. M. (1980). The Chemistry of Isatoic Anhydride. Synthesis, 1980(07), 505–536.

• Quinazolinone Synthesis: Mhaske, S. B., & Argade, N. P. (2006). The Chemistry of Recently Isolated Naturally Occurring Quinazolinone Alkaloids. Tetrahedron, 62(42), 9787–9826.

• Benzamide Biological Activity: Kubicova, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides. Molecules, 5(9), 1045-1046.

• Green Synthesis Protocols: Wang, Z. (2010). Comprehensive Organic Name Reactions and Reagents. Wiley-Interscience. (Referencing the Niementowski Quinazoline Synthesis variations).

Sources

• 1. Sciencemadness Discussion Board - isatoic anhydride condensation - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of N-Alkyl Substituted Benzimidazoquinazolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN101973956B - Methods for synthesizing isatoic anhydride and N-isopropyl-2-aminobenzamide - Google Patents [patents.google.com]

designing in vitro studies with 2-amino-N-(2,3-dimethylphenyl)benzamide

An In-Depth Guide to the In Vitro Characterization of 2-amino-N-(2,3-dimethylphenyl)benzamide

Authored by: A Senior Application Scientist

This document provides a comprehensive framework for researchers, scientists, and drug development professionals initiating in vitro studies with the novel compound 2-amino-N-(2,3-dimethylphenyl)benzamide. Moving beyond a simple recitation of steps, this guide explains the scientific rationale behind each experimental choice, establishing a self-validating workflow from initial characterization to mechanistic investigation. Our approach is designed to systematically uncover the biological activity of this compound, with a primary focus on assessing its potential as a modulator of cellular signaling pathways.

Compound Profile and Initial Considerations

Introduction to the Benzamide Class

2-amino-N-(2,3-dimethylphenyl)benzamide belongs to the benzamide family, a scaffold of significant interest in medicinal chemistry. Anthranilamide-based derivatives, a subset of this class, are known to exhibit a wide array of biological activities, including antibacterial, antifungal, antiviral, and insecticidal effects.[1] Their structural features make them versatile candidates for interacting with various biological targets. For instance, related compounds have been explored as P-glycoprotein inhibitors and modulators of intracellular calcium stores.[2] Given this context, a systematic in vitro evaluation is the critical first step in defining the specific biological profile of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Chemical Properties and Handling

A thorough understanding of the compound's physical and chemical properties is paramount for accurate and reproducible experimental design.

Property	Value	Source
Molecular Formula	C₁₅H₁₆N₂O	PubChem CID 847767[3]
Molecular Weight	240.30 g/mol	PubChem CID 847767[3]
Appearance	Assumed to be a solid	General Benzamides[4]
Solubility	Poorly soluble in water; soluble in organic solvents	General Benzamides[4]

Safety Precautions: Researchers must handle 2-amino-N-(2,3-dimethylphenyl)benzamide with appropriate care. Standard laboratory practices should be followed, including the use of personal protective equipment (PPE) such as gloves, lab coats, and safety glasses.[5] Work should be conducted in a well-ventilated area or a chemical fume hood.[6] For specific handling and disposal information, consult the material safety data sheet (MSDS) provided by the supplier.[7][8]

Experimental Strategy: A Tiered Approach

We propose a logical, tiered workflow to efficiently characterize the compound's activity. This approach ensures that complex, resource-intensive assays are only performed after foundational data confirms biological activity.

Caption: Tiered workflow for in vitro compound characterization.

Tier 1: Foundational Screening Protocols

The primary goal of this tier is to establish the fundamental parameters of the compound's interaction with biological systems: its solubility for dosing and its general effect on cell viability.

Protocol: Solubility Assessment and Stock Solution Preparation

Causality: An accurate determination of solubility is critical. Undissolved compound can lead to inconsistent results and false negatives. Dimethyl sulfoxide (DMSO) is a common solvent for initial studies, but its final concentration in cell culture media must be kept low (typically <0.5%) to avoid solvent-induced toxicity.

Methodology:

• Visual Solubility Test:

  • Prepare a series of microcentrifuge tubes.

  • Add a small, known amount of 2-amino-N-(2,3-dimethylphenyl)benzamide (e.g., 1 mg) to each tube.

  • Add increasing volumes of DMSO (e.g., 50 µL, 100 µL, 200 µL) to determine the volume required to fully dissolve the compound.

  • Vortex thoroughly and visually inspect for any particulate matter against a dark background.

• Stock Solution Preparation:

  • Based on the solubility test, prepare a high-concentration stock solution (e.g., 10 mM or 50 mM) in 100% DMSO.

  • Calculation: Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight (g/mol)

  • Warm the mixture gently (e.g., at 37°C) if necessary to facilitate dissolution.

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

  • Aliquot the stock solution into small volumes and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

Protocol: Cell Viability XTT Assay

Causality: This assay provides the first indication of biological activity. It measures the metabolic activity of cells, which is directly proportional to the number of viable cells. The reduction of the tetrazolium salt XTT to a colored formazan product by mitochondrial dehydrogenases in living cells forms the basis of this colorimetric assay.[9] The resulting dose-response curve is used to calculate the half-maximal inhibitory concentration (IC₅₀), a key measure of compound potency.

Materials:

• Selected cancer or normal cell line (e.g., A549, HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom cell culture plates

• XTT reagent and activation solution (commercially available kits)

• Microplate spectrophotometer

Methodology:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the 2-amino-N-(2,3-dimethylphenyl)benzamide stock solution in complete medium. A typical starting range is 100 µM to 1 nM.

  • Include a "vehicle control" (medium with the same final concentration of DMSO as the highest compound dose) and a "no-cell" blank control (medium only).

  • Carefully remove the medium from the cells and add 100 µL of the diluted compound solutions to the respective wells.

  • Incubate for the desired exposure time (e.g., 48 or 72 hours).

• XTT Reagent Addition:

  • Prepare the XTT/activation solution mixture according to the manufacturer's protocol immediately before use.

  • Add 50 µL of the XTT mixture to each well.

  • Incubate for 2-4 hours at 37°C, protected from light, until the color change is apparent.

• Data Acquisition:

  • Shake the plate gently to evenly distribute the color.

  • Measure the absorbance at 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm should also be used to subtract background noise.

• Data Analysis:

  • Subtract the blank absorbance from all other readings.

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control (% Viability = (Abs_treated / Abs_vehicle) * 100).

  • Plot % Viability against the log of the compound concentration and fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.

Parameter	Description
IC₅₀	The concentration of the compound that reduces cell viability by 50%.
Vehicle Control	Cells treated with the solvent (e.g., DMSO) at the highest concentration used.
Positive Control	A known cytotoxic drug (e.g., Staurosporine) to validate assay performance.

Tier 2: Mechanistic Investigation

If the compound demonstrates significant antiproliferative activity (e.g., an IC₅₀ < 10 µM), the next logical step is to investigate its mechanism of action. Based on the benzamide scaffold, a primary hypothesis is the inhibition of protein kinases, which are critical regulators of cell growth and proliferation.[10][11]

Caption: Hypothetical signaling pathway inhibited by the compound.

Protocol: In Vitro Kinase Inhibition Assay

Causality: This is a direct test of the hypothesis that the compound inhibits a specific kinase. By using a purified recombinant kinase, a substrate, and ATP, we can measure the enzyme's activity in a cell-free system.[12] A reduction in substrate phosphorylation in the presence of the compound indicates direct inhibition.[13]

Methodology (General Radiometric [³²P]-ATP Assay):

• Reaction Setup: In a 96-well plate, combine the following in a kinase reaction buffer:

  • Purified recombinant kinase of interest.

  • Specific peptide or protein substrate for that kinase.

  • A serial dilution of 2-amino-N-(2,3-dimethylphenyl)benzamide (or vehicle control).

• Initiate Reaction: Start the phosphorylation reaction by adding an ATP mixture containing [γ-³²P]-ATP. The total ATP concentration should be near the Michaelis-Menten constant (Km) for the kinase to ensure sensitive detection of competitive inhibitors.[10]

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 20-30 minutes), ensuring the reaction remains in the linear range.

• Stop Reaction: Terminate the reaction by adding a stop solution (e.g., phosphoric acid).

• Separation: Spot the reaction mixture onto phosphocellulose paper. The phosphorylated substrate will bind to the paper, while the unreacted [γ-³²P]-ATP will not.

• Washing: Wash the paper multiple times with phosphoric acid to remove unincorporated ATP.

• Detection: Measure the amount of incorporated ³²P on the paper using a scintillation counter.

• Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control and determine the IC₅₀ value.

Protocol: Western Blotting for Phospho-Protein Analysis

Causality: This cell-based assay validates the findings of the in vitro kinase assay in a physiological context.[14] If the compound inhibits a specific kinase in cells, the phosphorylation of that kinase's direct downstream substrates should decrease. Western blotting allows for the detection of this change using antibodies specific to the phosphorylated form of a protein.[15]

Methodology:

• Cell Treatment and Lysis:

  • Plate and grow cells to 70-80% confluency.

  • Treat cells with 2-amino-N-(2,3-dimethylphenyl)benzamide at various concentrations (e.g., 0.5x, 1x, and 2x the IC₅₀ from the viability assay) for a short duration (e.g., 1-6 hours).

  • Wash cells with ice-cold PBS and lyse them on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.[15]

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 4°C.[16]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Normalize all samples to the same protein concentration. Add Laemmli sample buffer and boil at 95°C for 5 minutes.[15]

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the phosphorylated target protein (e.g., anti-phospho-Akt) overnight at 4°C with gentle agitation.[16]

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody against the total form of the target protein and/or a housekeeping protein like GAPDH or β-actin.

Tier 3: Visualizing Cellular Effects

Protocol: Immunofluorescence (IF) Microscopy

Causality: Western blotting shows if a protein's phosphorylation state changes, while immunofluorescence shows where that protein is located within the cell.[17][18] For example, inhibiting a kinase pathway can prevent the translocation of a transcription factor from the cytoplasm to the nucleus. IF provides powerful, visual confirmation of the compound's effect on cellular processes.[19][20]

Methodology:

• Cell Culture: Seed cells on glass coverslips in a 24-well plate and allow them to attach overnight.

• Treatment: Treat the cells with the compound at a concentration known to be effective from the Western blot analysis (e.g., 1x IC₅₀). Include a vehicle control.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking and Staining:

  • Block with 1% BSA in PBST for 30 minutes to reduce non-specific antibody binding.

  • Incubate with the primary antibody (e.g., against a transcription factor) diluted in blocking buffer for 1 hour at room temperature.

  • Wash three times with PBS.

  • Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour, protected from light.

• Counterstaining and Mounting:

  • Wash three times with PBS.

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash one final time with PBS.

  • Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

• Imaging: Visualize the cells using a fluorescence or confocal microscope. Capture images of the target protein's fluorescence and the DAPI-stained nuclei. Compare the subcellular localization of the target protein between vehicle- and compound-treated cells.

References

• Kubičová, L., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. ResearchGate. Available at: [Link]

• Fung, H. K., et al. (2015). 2-Amino-N,3-dimethyl-benzamide. ResearchGate. Available at: [Link]

• Fung, H. K., et al. (2013). 2-Amino-N,3-dimethylbenzamide. Acta Crystallographica Section E. Available at: [Link]

• Bio-Rad. General Protocol for Western Blotting. Bio-Rad. Available at: [Link]

• Allen, T. C. (2014). An introduction to Performing Immunofluorescence Staining. Methods in Molecular Biology. Available at: [Link]

• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro. Molecules. Available at: [Link]

• PubChem. 2-amino-N-(2,6-dimethylphenyl)benzamide. PubChem. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. Available at: [Link]

• ImmunoChemistry Technologies. (2020). Immunofluorescence - Types, Techniques, and Limitations. ImmunoChemistry Technologies. Available at: [Link]

• BMG LABTECH. (2020). Kinase assays. BMG LABTECH. Available at: [Link]

• Wikipedia. Benzamide. Wikipedia. Available at: [Link]

• BosterBio. (2022). Detailed Western Blotting (Immunoblotting) Protocol. Protocols.io. Available at: [Link]

• Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology. Available at: [Link]

• Sino Biological. Immunofluorescence Protocol (IF Protocol). Sino Biological. Available at: [Link]

• New Jersey Department of Health. (2010). Benzamide Hazard Summary. NJDOH. Available at: [Link]

• Oxford Lab Fine Chem. (2019). P-AMINO BENZAMIDE Material Safety Data Sheet. Oxford Lab Fine Chem. Available at: [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. Available at: [Link]

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• 20. usbio.net [usbio.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2-amino-N-(2,3-dimethylphenyl)benzamide

This guide provides in-depth technical support for researchers, scientists, and professionals in drug development who are working with 2-amino-N-(2,3-dimethylphenyl)benzamide. It is structured as a series of troubleshooting questions and FAQs to directly address common challenges encountered during the purification of this compound. The methodologies described are grounded in established chemical principles to ensure reliability and reproducibility.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing both diagnostic insights and corrective protocols.

Question 1: My recrystallization of 2-amino-N-(2,3-dimethylphenyl)benzamide yielded an oil instead of crystals. What went wrong and how can I fix it?

Answer: "Oiling out" during recrystallization is a common issue that typically occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the concentration of impurities is excessively high, leading to a significant depression of the melting point. The solute, upon cooling, separates as a supercooled liquid (an oil) rather than forming a crystal lattice.

Causality and Solution:

• Inappropriate Solvent Choice: The boiling point of your solvent may be too high. For 2-amino-N-(2,3-dimethylphenyl)benzamide, which possesses both hydrogen bond donors (amine) and acceptors (amide), polar protic solvents are generally a good starting point. However, if a high-boiling solvent like water or DMF is used, the compound may melt before it dissolves completely.

• High Impurity Load: A large amount of impurity can disrupt crystal lattice formation. The impurities create a eutectic mixture with a melting point lower than the solvent's boiling point.

Troubleshooting Protocol:

• Re-dissolve and Dilute: Gently heat the oil in the solvent until it fully dissolves. Add a small amount of additional hot solvent to ensure the solution is not supersaturated.

• Induce Crystallization:

  • Scratching: Use a glass rod to scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches on the glass provide nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure crystalline product, add a single seed crystal to the cooled solution to initiate crystallization.

• Solvent System Modification: If oiling persists, consider a mixed-solvent system. Dissolve the crude compound in a "good" solvent (one in which it is highly soluble, e.g., ethanol or acetone). Then, slowly add a "poor" solvent (one in which it is less soluble, e.g., water or hexane) dropwise at an elevated temperature until the solution becomes faintly turbid. Add a drop or two of the good solvent to clarify the solution, then allow it to cool slowly.

Question 2: After performing column chromatography, my fractions containing the desired product are still contaminated with a closely-eluting impurity. How can I improve the separation?

Answer: Co-elution during column chromatography occurs when the polarity of the target compound and an impurity are too similar for the chosen stationary and mobile phases to resolve them effectively. The goal is to maximize the differential migration of the two compounds down the column.

Strategies for Improved Resolution:

• Optimize the Mobile Phase (Eluent): This is the most critical parameter.

  • Decrease Polarity: If your compound and the impurity are eluting too quickly (low Rf value in TLC analysis), decrease the polarity of your eluent system. For a typical normal-phase silica gel column using a hexane/ethyl acetate system, this means reducing the percentage of ethyl acetate. This will increase the interaction of both compounds with the polar silica gel, enhancing the separation.

  • Fine-tune with a Third Solvent: Sometimes, adding a small percentage (~1-2%) of a third solvent with different properties (e.g., methanol or triethylamine for basic compounds) can subtly alter the interactions and improve resolution.

• Modify the Stationary Phase: While silica gel is standard, for challenging separations, consider alternatives. Alumina (basic, neutral, or acidic) can offer different selectivity compared to the slightly acidic silica gel.

• Improve Column Packing and Loading:

  • A poorly packed column with channels or cracks will lead to band broadening and poor separation. Ensure the silica slurry is homogeneous and allowed to settle without air bubbles.

  • Load the crude product in the smallest possible volume of solvent to ensure it starts as a narrow band at the top of the column.

Data-Driven Approach to Eluent Selection:

Before running a column, always perform a thorough analysis using Thin-Layer Chromatography (TLC). The ideal eluent system for column chromatography should provide a Target Rf value of 0.25 - 0.35 for your desired compound. This ensures the compound spends sufficient time on the stationary phase for effective separation to occur.

Eluent System (Hexane:Ethyl Acetate)	Polarity	Expected Rf Change	Suitability for Separation
90:10	Low	Lower Rf	Good for resolving less polar compounds
70:30	Medium	Moderate Rf	A common starting point
50:50	High	Higher Rf	Good for eluting more polar compounds

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide?

A1: Impurities are typically unreacted starting materials, byproducts of side reactions, or reagents from the workup. Common synthetic routes often start from isatoic anhydride and 2,3-dimethylaniline. Therefore, likely impurities include:

• Isatoic Anhydride: Unreacted starting material.

• 2,3-Dimethylaniline: Unreacted starting material.

• Anthranilic Acid: Formed from the hydrolysis of isatoic anhydride.

• Over-acylated Products: Such as N-(2,3-dimethylphenyl)-2-((N-(2,3-dimethylphenyl)carbamoyl)amino)benzamide, if reaction conditions are not carefully controlled.

Q2: Which solvent system is recommended for the recrystallization of 2-amino-N-(2,3-dimethylphenyl)benzamide?

A2: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Given the compound's structure, which includes polar amine and amide groups, polar solvents are most effective.

• Primary Recommendation: Ethanol or Isopropanol . These alcohols often provide a good balance of solubility properties for benzamides. A publication on the crystal structure of a closely related compound, 2-amino-N,3-dimethylbenzamide, successfully used ethanol to grow colorless block-like crystals[1].

• Alternative (Mixed Solvent): Ethanol/Water . Dissolve the crude product in a minimum amount of hot ethanol and then add hot water dropwise until persistent turbidity is observed. Add a few more drops of hot ethanol to re-dissolve the solid and then allow the solution to cool slowly. This method is excellent for inducing crystallization when the compound is too soluble in pure ethanol.

Q3: What are the standard starting conditions for purifying this compound via silica gel column chromatography?

A3: A gradient elution on a silica gel column is generally most effective.

• Stationary Phase: Silica gel (60 Å, 230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexane.

  • Starting Eluent: 10-20% Ethyl Acetate in Hexane. This will elute non-polar impurities.

  • Gradient: Gradually increase the percentage of ethyl acetate to 30-50% to elute the 2-amino-N-(2,3-dimethylphenyl)benzamide. The exact gradient should be determined by prior TLC analysis.

• Detection: Monitor the fractions using TLC, visualizing the spots under UV light (254 nm).

Workflow for Column Chromatography Purification

Caption: Workflow for silica gel column chromatography.

Q4: How can I effectively assess the purity of my final product?

A4: A combination of techniques should be used to confirm purity:

• Thin-Layer Chromatography (TLC): A pure compound should appear as a single spot on a TLC plate developed with an appropriate eluent. Run the purified sample alongside the crude material to confirm the removal of impurities.

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). Impurities will broaden and depress the melting point.

• Spectroscopic Analysis:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): This is the most powerful tool. The spectrum of a pure sample will show clean, well-resolved peaks corresponding to the structure of 2-amino-N-(2,3-dimethylphenyl)benzamide, with integrations matching the number of protons. The absence of unexpected peaks is a strong indicator of purity.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): This technique confirms the molecular weight of the compound and can detect even trace amounts of impurities.

Q5: What are the critical safety precautions when handling 2-amino-N-(2,3-dimethylphenyl)benzamide and the solvents used for its purification?

A5: Standard laboratory safety protocols must be followed:

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (nitrile is a good general choice).

• Ventilation: All manipulations, especially those involving volatile organic solvents like hexane and ethyl acetate, should be performed in a certified chemical fume hood to avoid inhalation of vapors.

• Handling Solids: Avoid creating and inhaling dust from the solid compound.

• Solvent Safety: Organic solvents are flammable. Keep them away from ignition sources (sparks, open flames, hot plates). Ensure proper grounding of any large containers to prevent static discharge.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's environmental health and safety guidelines.

References

• CN101492387B - Preparation for 2-amino-5-chlorine-N,3-dimethyl benzamide - Google Patents.

• ResearchGate - 2-Amino-N,3-dimethyl-benzamide. Available at: [Link]

• ResearchGate - Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Available at: [Link]

• National Center for Biotechnology Information - 2-Amino-N,3-dimethylbenzamide. Available at: [Link]

• Global Substance Registration System - 2-((2,3-DIMETHYLPHENYL)AMINO)BENZAMIDE. Available at: [Link]

• MDPI - Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Available at: [Link]

• ResearchGate - High-performance liquid chromatographic separation of the enantiomers of unusual α-amino acid analogues. Available at: [Link]

• ResearchGate - (PDF) Chromatographic Separation of Amino Acids. Available at: [Link]

• Wikipedia - Benzamide. Available at: [Link]

Sources

• 1. 2-Amino-N,3-dimethyl­benzamide - PMC [pmc.ncbi.nlm.nih.gov]

strategies to improve the yield of 2-amino-N-(2,3-dimethylphenyl)benzamide synthesis

Welcome to the technical support center for the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the synthesis of this important chemical intermediate. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and enhance your reaction yields.

Overview of the Primary Synthetic Route

The most common and direct method for synthesizing 2-amino-N-(2,3-dimethylphenyl)benzamide involves the reaction of isatoic anhydride with 2,3-dimethylaniline . This reaction proceeds via a nucleophilic acyl substitution, followed by a ring-opening and subsequent decarboxylation to yield the desired amide product.

Caption: General reaction scheme for the synthesis.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical Q&A format.

FAQ 1: Why is my reaction yield extremely low or zero?

This is the most frequent issue, often stemming from a few key areas. Let's diagnose the potential causes systematically.

• Answer: A low or non-existent yield of the target benzamide can be attributed to issues with reagent quality, suboptimal reaction conditions, or competing side reactions. The nucleophilicity of the aniline and the integrity of the anhydride are paramount.

  Causality Explained: The reaction begins with the nucleophilic attack of the amine group of 2,3-dimethylaniline on a carbonyl carbon of isatoic anhydride. If the amine is protonated (e.g., by acidic impurities) or if the anhydride has been hydrolyzed, this initial step is thwarted.[1]

  Troubleshooting Flowchart:

  Caption: Troubleshooting logic for low product yield.

FAQ 2: My final product is impure. What are the common side products?

The presence of unexpected spots on a TLC plate or peaks in an LC-MS trace indicates side reactions are occurring.

• Answer: Impurities often arise from unreacted starting materials or from side reactions inherent to the chemistry of isatoic anhydride. The most common contaminants are anthranilic acid (from hydrolysis) and various quinazolinone derivatives.

  Causality Explained: Isatoic anhydride is susceptible to hydrolysis by trace amounts of water, which consumes the starting material and forms anthranilic acid.[2] Additionally, under certain conditions, intramolecular cyclization or reactions with other nucleophiles can lead to different heterocyclic systems instead of the desired simple amide.[3]

  Table of Common Impurities:

  Impurity	Likely Cause	Suggested Action
  Isatoic Anhydride	Incomplete reaction (insufficient time or temperature).	Increase reaction time or temperature; monitor via TLC.
  2,3-Dimethylaniline	Incorrect stoichiometry (used in excess) or incomplete reaction.	Use a 1:1 or slight excess of the aniline; ensure sufficient reaction time.
  Anthranilic Acid	Hydrolysis of isatoic anhydride by moisture in the solvent or reagents.	Use anhydrous solvents and dry reagents.

  | 2,4(1H,3H)-Quinazolinedione | Self-condensation of isatoic anhydride or reaction with ammonia impurities. | Ensure high purity of starting materials and inert atmosphere if necessary. |

FAQ 3: How can I optimize reaction conditions for the best possible yield?

Once you are obtaining the product, systematic optimization can significantly boost your isolated yield.

• Answer: Optimization involves a careful balance of solvent, temperature, and reaction time. There is no single "perfect" condition, as the optimum often depends on the scale and desired purity of the final product.

  Expert Insights:

  • Solvent Choice: The solvent's role is to solubilize the reactants and facilitate their interaction. Glacial acetic acid is often effective as it can act as both a solvent and a mild acid catalyst.[4] Aprotic polar solvents like DMF or dioxane can also be effective, but require careful drying to prevent hydrolysis of the anhydride.[2]

  • Temperature Control: The reaction involves the evolution of CO2 gas, which is driven by heat. Refluxing is a common technique to ensure the reaction goes to completion.[4] However, for sensitive substrates, starting at a lower temperature (e.g., 80-100 °C) and monitoring progress can prevent decomposition.

  • Stoichiometry: A slight excess (1.05 to 1.1 equivalents) of the 2,3-dimethylaniline can help drive the reaction to completion, ensuring all the isatoic anhydride is consumed. However, a large excess will complicate purification.

Detailed Experimental Protocol

This protocol provides a robust starting point for the synthesis. Researchers should always perform their own risk assessment before beginning any chemical synthesis.

Objective: To synthesize 2-amino-N-(2,3-dimethylphenyl)benzamide from isatoic anhydride and 2,3-dimethylaniline.

Materials:

• Isatoic Anhydride (1.0 eq)

• 2,3-Dimethylaniline (1.05 eq)

• Glacial Acetic Acid (approx. 5-10 mL per gram of isatoic anhydride)

• Deionized Water

• Ethanol (for recrystallization)

Workflow Diagram:

Caption: Step-by-step experimental workflow.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine isatoic anhydride (1.0 eq) and 2,3-dimethylaniline (1.05 eq).

• Solvent Addition: Add glacial acetic acid (5-10 mL per gram of isatoic anhydride) to the flask.

• Heating: Heat the mixture to reflux (the boiling point of acetic acid, ~118°C) using a heating mantle. Vigorous gas evolution (CO2) should be observed as the reaction begins.

• Reaction Monitoring: Allow the reaction to proceed at reflux for 2-4 hours. The progress can be monitored by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC), observing the disappearance of the starting materials.

• Work-up: Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature.

• Precipitation: In a separate beaker, prepare an amount of cold deionized water approximately 10 times the volume of acetic acid used. While stirring the water vigorously, slowly pour the cooled reaction mixture into it. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with several portions of deionized water to remove any remaining acetic acid and other water-soluble impurities.

• Drying & Purification: Dry the crude product in a vacuum oven. For higher purity, the 2-amino-N-(2,3-dimethylphenyl)benzamide can be recrystallized from a suitable solvent system, such as aqueous ethanol.[4]

References

• Staiger, R. P., & Wagner, E. C. (1953). Isatoic Anhydride. IV. Reactions with Various Nucleophiles. The Journal of Organic Chemistry, 18(11), 1427–1435. [Link]

• Krinková, J., et al. (2000). Synthesis and Biological Activity of 2-Amino-N-phenylbenzamides and 3-Phenyl-1,2,3-benzotriazin-4(3H)-ones. Molecules, 5(9), 1091-1104. [Link]

• Gondi, S. R., Bera, A. K., & Westover, K. D. (2019). Green Synthesis of Substituted Anilines and Quinazolines from Isatoic Anhydride-8-amide. Scientific Reports, 9(1), 14258. [Link]

• El-Hashash, M. A., et al. (2014). Reaction of isatoic anhydride with a variety of primary amines and aromatic aldehydes. Journal of Chemical and Pharmaceutical Research, 6(7), 1660-1668. [Link]

• ResearchGate. (2021). Why did my amide syntesis does not work?. [Link]

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• 4. researchgate.net [researchgate.net]

addressing stability challenges of 2-amino-N-(2,3-dimethylphenyl)benzamide in various solvents

Technical Support Center: Stability of 2-amino-N-(2,3-dimethylphenyl)benzamide

Welcome to the technical support guide for 2-amino-N-(2,3-dimethylphenyl)benzamide. This document provides in-depth guidance for researchers, scientists, and drug development professionals on addressing the stability challenges associated with this molecule in various solvents and experimental conditions. Our goal is to equip you with the foundational knowledge and practical troubleshooting strategies to ensure the integrity and reproducibility of your results.

Introduction to the Molecule and its Stability Profile

2-amino-N-(2,3-dimethylphenyl)benzamide is an aromatic amide containing two key functional groups that dictate its chemical behavior: a primary aromatic amine and a secondary amide linkage. Understanding the inherent reactivity of these groups is the first step in predicting and mitigating stability issues.

• Primary Aromatic Amine (-NH₂): This group is susceptible to oxidation, which can be catalyzed by light, atmospheric oxygen, or trace metal ions. Oxidation often leads to the formation of colored impurities and can significantly alter the molecule's biological activity.

• Amide Bond (-CONH-): Amide bonds are generally robust, but they are susceptible to hydrolysis under strongly acidic or basic conditions, particularly when heated.[1][2][3] This cleavage would result in the formation of 2-aminobenzoic acid and 2,3-dimethylaniline.

The molecule's largely non-polar structure, owing to its two substituted aromatic rings, suggests limited solubility in aqueous media but better solubility in organic solvents.[4][5][6][7]

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for dissolving and storing 2-amino-N-(2,3-dimethylphenyl)benzamide?

A1: Based on its structure, the compound is expected to have low water solubility.[6][7] For stock solutions, aprotic polar solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are recommended. For working solutions, alcohols like ethanol or methanol can be suitable, but solubility should be confirmed. Always use high-purity, anhydrous solvents to minimize water content and prevent hydrolysis.

Q2: My solution of the compound is turning yellow/brown over time. What is happening?

A2: A color change is a classic indicator of the oxidation of the primary aromatic amine group.[8] This process can be accelerated by exposure to air (oxygen) and light (photolysis). To prevent this, we recommend preparing solutions fresh whenever possible, storing stock solutions under an inert atmosphere (e.g., argon or nitrogen), and protecting them from light by using amber vials or wrapping containers in foil.

Q3: Can I use aqueous buffers to make my working solutions?

A3: While possible, it presents challenges. The compound's low aqueous solubility can lead to precipitation. Furthermore, the stability of the amide bond is pH-dependent. Strongly acidic (pH < 3) or strongly basic (pH > 10) buffers should be avoided, especially at elevated temperatures, to prevent hydrolysis.[1][9] If aqueous buffers are necessary, a co-solvent system (e.g., buffer with 1-5% DMSO) may be required. Always check for precipitation after preparation and before use.

Q4: What are the ideal storage conditions for the solid compound and its solutions?

A4:

• Solid: Store in a tightly sealed container at -20°C, protected from light and moisture.

• Solutions: Store DMSO or DMF stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light. Solutions in more volatile solvents like methanol or ethanol should be used fresh and are not recommended for long-term storage.

Troubleshooting Guides

This section addresses specific experimental issues with a focus on identifying the root cause and providing a clear resolution path.

Issue 1: Inconsistent results or loss of activity in biological assays.

• Potential Cause: Compound degradation in the assay medium. The complex nature of cell culture media (containing salts, amino acids, and a buffered pH, typically ~7.4) can affect compound stability over the course of a multi-hour or multi-day experiment.

• Troubleshooting Workflow:

  Caption: Workflow for diagnosing compound instability in assays.

Issue 2: Appearance of new peaks in HPLC/LC-MS analysis.

• Potential Cause: The compound is degrading under the analytical or sample preparation conditions. The primary degradation pathways to consider are hydrolysis and oxidation.

• Mechanistic Insight:

  • Hydrolysis: The amide bond is cleaved, yielding 2-aminobenzoic acid and 2,3-dimethylaniline. This is more likely if the mobile phase is strongly acidic or basic.[1][9]

  • Oxidation: The primary aromatic amine is oxidized. This can produce a variety of products, often resulting in complex chromatograms.[8][10][11] Aromatic amines can be oxidized by various reagents to form nitro compounds or other complex structures.[12][13]

  Caption: Potential degradation pathways for the molecule.

• Troubleshooting Steps:

  • Analyze Sample Diluent: Prepare the compound in your standard diluent and inject it immediately (T=0). Then, let the prepared sample sit on the autosampler for several hours and reinject. Compare the chromatograms to check for degradation in the diluent.

  • Evaluate Mobile Phase: If degradation is still suspected, simplify the mobile phase. Use a buffered aqueous phase with a pH between 4 and 6. Avoid highly acidic modifiers unless necessary for chromatography.

  • Perform a Forced Degradation Study: This is the definitive way to identify potential degradants. A protocol is provided in the next section.

Issue 3: Compound precipitates out of solution.

• Potential Cause: The solubility limit has been exceeded, often when transferring from a high-solubility organic stock (like DMSO) into a low-solubility aqueous medium.

• Troubleshooting Steps:

  • Decrease Final Concentration: This is the simplest solution.

  • Increase Co-Solvent Percentage: Increase the percentage of the organic solvent (e.g., DMSO, ethanol) in the final aqueous solution. Be mindful that high concentrations of organic solvents can affect biological experiments. Typically, <1% DMSO is tolerated by most cell lines.

  • Use of Excipients: For formulation development, consider using solubility enhancers like cyclodextrins, though this requires significant validation.

  • Check pH: The protonation state of the primary amine can affect solubility. Adjusting the pH of the aqueous medium (while staying within the stability range of pH 3-10) might improve solubility.

Key Experimental Protocols

Protocol 1: Solubility Assessment

This protocol provides a general method to estimate the solubility of the compound in various solvents.

• Prepare a saturated solution by adding an excess amount of the solid compound to a known volume of the solvent (e.g., 1 mL) in a vial.

• Agitate the vial at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• Filter the solution through a 0.22 µm syringe filter to remove undissolved solid.

• Prepare a series of dilutions of the clear filtrate.

• Analyze the dilutions using a calibrated HPLC method to determine the concentration of the compound in the saturated solution.

Table 1: Representative Solubility Data

Solvent	Estimated Solubility (mg/mL) at 25°C	Notes
DMSO	> 100	High solubility. Ideal for stock solutions.
DMF	> 100	High solubility. Alternative to DMSO.
Ethanol	~15	Moderate solubility.
Methanol	~10	Moderate solubility.
Acetonitrile	~5	Lower solubility.
Water	< 0.01	Practically insoluble.

| PBS (pH 7.4) | < 0.01 | Practically insoluble. |

(Note: This data is representative and should be experimentally confirmed.)

Protocol 2: Forced Degradation Study

A forced degradation study is essential for identifying likely degradation products and establishing the stability-indicating nature of your analytical method, as recommended by ICH guidelines.[14][15][16] The goal is to achieve 5-20% degradation of the parent compound.[14]

• Preparation: Prepare solutions of the compound (~1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl. Heat at 60°C.

  • Base Hydrolysis: Add 0.1 M NaOH. Heat at 60°C.[1]

  • Oxidation: Add 3% H₂O₂. Keep at room temperature.

  • Thermal Stress: Heat the solution at 60°C.

  • Photolytic Stress: Expose the solution to a calibrated light source (as per ICH Q1B guidelines).

• Time Points: Sample at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Neutralize the acidic and basic samples before injection. Analyze all samples by a suitable stability-indicating HPLC method (e.g., with a photodiode array detector to track peak purity).

Table 2: Representative Forced Degradation Results

Stress Condition	Time	% Degradation	Major Degradants Observed
0.1 M HCl, 60°C	8h	~15%	Peaks consistent with hydrolysis products.
0.1 M NaOH, 60°C	4h	~18%	Peaks consistent with hydrolysis products.
3% H₂O₂, RT	2h	~25%	Multiple, likely oxidative, degradants.
60°C Heat	24h	< 2%	Compound is thermally stable in solution.

| Light (ICH Q1B) | 24h | ~8% | Minor peaks, likely photo-oxidative. |

(Note: This data is representative and will depend on exact experimental conditions.)

Protocol 3: Stability-Indicating HPLC Method

A robust HPLC method is critical for separating the parent compound from all potential degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with a low percentage of B (e.g., 10%), ramp up to a high percentage (e.g., 95%) over 15-20 minutes to elute all components.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where the parent and potential degradants absorb (e.g., 254 nm), and use a PDA detector to assess peak purity.

• Column Temperature: 30°C.

References

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]

• MDPI. (2023). Molecular Design Strategies of Nucleating Agents with Synergistic Effects for Upcycling Polyethylene Terephthalate. [Link]

• National Institutes of Health (NIH). (2022). Assessment of aromatic amides in printed food contact materials: analysis of potential cleavage to primary aromatic amines during simulated passage through the gastrointestinal tract. [Link]

• Chemistry LibreTexts. (2021). 23.11: Oxidation of Amines. [Link]

• ResearchGate. (2015). Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. [Link]

• Chemistry Stack Exchange. (2020). Solubility of Amides. [Link]

• TechnoPharmaSphere. (2023). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Chemistry LibreTexts. (2024). 15.17: Chemical Properties of Amides- Hydrolysis. [Link]

• International Council for Harmonisation (ICH). (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

• Quora. (2018). Are amines soluble in organic solvents?. [Link]

• ACS Publications. (1974). Oxidation of aromatic amines and diamines by hydroxyl radicals. Formation and ionization constants of amine cation radicals in water. [Link]

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. [Link]

• Reddit. (2022). How to carry out oxidation of aniline/aromatic amines to nitro groups?. [Link]

• Chemistry LibreTexts. (2024). 23.1: Properties of amines. [Link]

• National Institutes of Health (NIH). (2013). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemguide.co.uk [chemguide.co.uk]
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• 9. Assessment of aromatic amides in printed food contact materials: analysis of potential cleavage to primary aromatic amines during simulated passage through the gastrointestinal tract - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

identification of common byproducts in 2-amino-N-(2,3-dimethylphenyl)benzamide synthesis

Welcome to the technical support center for the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during this synthesis. Our focus is on providing practical, experience-driven insights to ensure the successful and efficient production of this key chemical intermediate.

Introduction: The Synthetic Pathway and its Challenges

The most common and direct route to synthesizing 2-amino-N-(2,3-dimethylphenyl)benzamide involves the reaction of isatoic anhydride with 2,3-dimethylaniline. This method is favored for its simplicity and relatively high yields. The reaction proceeds via nucleophilic attack of the aniline on the carbonyl group of the isatoic anhydride, leading to ring-opening and subsequent decarboxylation to form the desired amide.

However, despite its straightforward nature, this synthesis is not without its pitfalls. The formation of various byproducts can complicate the purification process and reduce the overall yield and purity of the final product. This guide will address the identification and mitigation of these common byproducts.

Visualizing the Reaction and Potential Byproducts

To better understand the synthetic landscape, let's visualize the intended reaction and the potential side reactions that can occur.

Caption: Synthetic pathway to 2-amino-N-(2,3-dimethylphenyl)benzamide and common byproduct formation routes.

Troubleshooting Guide: A Problem-and-Solution Approach

This section addresses specific issues you might encounter during your synthesis, linking them to likely byproduct formation and providing actionable solutions.

Observed Problem	Potential Cause & Associated Byproduct(s)	Suggested Troubleshooting Steps & Rationale
Low Yield of Desired Product	1. Incomplete Reaction: Unreacted starting materials (Isatoic Anhydride, 2,3-Dimethylaniline). 2. Hydrolysis of Starting Material: Formation of Anthranilic Acid from the reaction of isatoic anhydride with moisture. 3. Competing Self-Condensation: Formation of Anthraniloylanthranilic Acid.	1. Ensure Anhydrous Conditions: Use dry solvents and glassware to minimize hydrolysis of isatoic anhydride. 2. Optimize Reaction Time and Temperature: Monitor the reaction by TLC or HPLC to determine the point of maximum conversion. Prolonged reaction times or excessive heat can promote side reactions. 3. Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of 2,3-dimethylaniline to ensure complete consumption of the isatoic anhydride.
Difficult Purification / Multiple Spots on TLC	1. Presence of Multiple Byproducts: A combination of unreacted starting materials, anthranilic acid, and anthraniloylanthranilic acid. 2. Formation of Polar Impurities: Anthranilic acid and anthraniloylanthranilic acid are more polar than the product.	1. Aqueous Workup: Wash the reaction mixture with a mild aqueous base (e.g., sodium bicarbonate solution) to remove acidic impurities like anthranilic acid and unreacted isatoic anhydride. 2. Recrystallization: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water, isopropanol/water) to remove less soluble byproducts like anthraniloylanthranilic acid.[1] 3. Column Chromatography: If recrystallization is insufficient, purify the product using silica gel column chromatography with a suitable eluent system (e.g., hexane/ethyl acetate gradient).
Product Contamination with a Higher Molecular Weight Impurity	Self-Condensation of Isatoic Anhydride: Formation of anthraniloylanthranilic acid (AAA). This byproduct is formed when a molecule of isatoic anhydride reacts with another, leading to a larger, dimeric structure.	1. Control Reaction Temperature: Avoid excessive heating, as high temperatures can favor the self-condensation reaction. 2. Slow Addition of Amine: Adding the 2,3-dimethylaniline solution slowly to the isatoic anhydride suspension can help to ensure that the desired reaction outcompetes the self-condensation pathway. 3. Purification: AAA is generally less soluble than the desired product in common organic solvents, making recrystallization an effective method for its removal.
Unexpected Peaks in NMR/MS Analysis	Formation of a Quinazolinone Derivative: Cyclization of the product can occur, especially in the presence of acidic impurities or reagents (e.g., formic acid).[2][3]	1. Neutralize the Reaction Mixture: Ensure the reaction mixture is neutralized before workup and purification to prevent acid-catalyzed cyclization. 2. Avoid Acidic Conditions During Purification: Use neutral or slightly basic conditions during extraction and chromatography. 3. Characterize the Byproduct: Use MS and NMR to confirm the structure of the quinazolinone derivative.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide from isatoic anhydride?

The most frequently encountered byproducts are:

• Unreacted Starting Materials: Isatoic anhydride and 2,3-dimethylaniline.

• Anthranilic Acid: Formed by the hydrolysis of isatoic anhydride in the presence of water.[4]

• Anthraniloylanthranilic Acid: Results from the self-condensation of two molecules of isatoic anhydride.

• Quinazolinone Derivatives: Can be formed through cyclization of the final product, particularly under acidic conditions.[2][3]

Q2: How can I monitor the progress of the reaction to minimize byproduct formation?

Thin-Layer Chromatography (TLC) is a simple and effective technique. Use a suitable mobile phase (e.g., 7:3 hexane:ethyl acetate) to separate the starting materials, product, and major byproducts. The reaction is complete when the isatoic anhydride spot is no longer visible. High-Performance Liquid Chromatography (HPLC) provides a more quantitative analysis of the reaction progress and impurity profile.

Q3: What is the best way to purify the final product?

A multi-step approach is often most effective:

• Aqueous Wash: Begin with an aqueous workup, washing the organic layer with a dilute base (e.g., NaHCO3 solution) to remove acidic impurities.

• Recrystallization: This is a highly effective method for removing many common impurities.[1] A solvent system of ethanol and water or isopropanol and water often yields high-purity crystals.

• Column Chromatography: For very high purity requirements, silica gel column chromatography can be employed.

Q4: How do I identify the common byproducts using analytical techniques?

Byproduct	Identification Method	Expected Observations
Anthranilic Acid	HPLC-MS, 1H NMR	A distinct peak in the HPLC chromatogram with a molecular ion corresponding to its mass. The 1H NMR will show characteristic aromatic and amine proton signals.[4]
Anthraniloylanthranilic Acid	HPLC-MS, 1H NMR	A peak with a higher retention time than the product in reverse-phase HPLC and a molecular ion corresponding to the dimer. The 1H NMR will be more complex than that of the product.[5]
Quinazolinone Derivative	HPLC-MS, 1H NMR	A molecular ion in the MS corresponding to the cyclized product. The 1H NMR will show the disappearance of the primary amine protons and a downfield shift of the amide proton.[3]

Experimental Protocols

Protocol 1: Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

• To a stirred solution of 2,3-dimethylaniline (1.1 eq) in a suitable solvent (e.g., toluene or DMF) at room temperature, add isatoic anhydride (1.0 eq) portion-wise over 30 minutes.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC.

• After completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with 5% aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Protocol 2: HPLC Method for Purity Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

This method should provide good separation of the product from the common byproducts.

Visualizing the Troubleshooting Workflow

Caption: A logical workflow for the synthesis, purification, and analysis of 2-amino-N-(2,3-dimethylphenyl)benzamide.

References

• Green Synthesis of Substituted Anilines and Quinazolines from Isatoic Anhydride-8-amide. Scientific Reports. Available at: [Link]

• isatoic anhydride condensation - Sciencemadness Discussion Board. Available at: [Link]

• Utilizing of Isatoic Anhydride in the Syntheses of Various Types of Quinazoline and Quinazolinone Derivatives.
• Synthesis of isatoic anhydride derivatives (microreview).

• SYNTHESIS OF ISATOIC ANHYDRIDE DERIVATIVES. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Green Synthesis of Substituted Anilines and Quinazolines from Isatoic Anhydride-8-amide. Nature. Available at: [Link]

• Preparing method of N, N-dimethylbenzamide - Google Patents.

• Characterization of anthranilic acid produced by Virgibacillus salarius MML1918 and its bio-imaging application. PubMed. Available at: [Link]

• 2-Amino-N,3-dimethyl-benzamide.

• Analysis of Amino Acids by HPLC - Agilent. Available at: [Link]

• Synthetic, infrared, 1H and13C NMR spectral studies on N-(2-/3-substituted phenyl)-4-substituted benzenesulphonamides, 4-X'C 6H4so2NH(2-/3-XC6H4), where X' = H, CH3, C2H5, F, Cl or Br, and X = CH3 or Cl.

• Analysis of anthranilic acid by liquid chromatography. PubMed. Available at: [Link]

• Synthesis of quinazolinones - Organic Chemistry Portal. Available at: [Link]

• 2-Amino-N,3-dimethylbenzamide - PMC - NIH. Available at: [Link]

• New Automated Amino Acid Analysis by HPLC Precolumns Derviatization with Fluorenylmethyloxcarbonylchlorid.

• List of Contents - The Royal Society of Chemistry. Available at: [Link]

• A highly efficient green synthesis of N-alkyl 2-[(2-oxo-2-aryl ethyl) amino] benzamide derivatives from reaction of isatoic anhydride, primary amines and 2-bromoacethophenone - PubMed. Available at: [Link]

• Reaction Behavior of Isatoic Anhydride with 4-Chlorobenzyl Chloride in the Presence of Bases. ACS Omega. Available at: [Link]

Sources

• 1. Recent Advances in One-Pot Multicomponent Reactions for the Synthesis of Substituted Quinazolin-4(3H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quinazolinone synthesis [organic-chemistry.org]
• 4. Characterization of anthranilic acid produced by Virgibacillus salarius MML1918 and its bio-imaging application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of anthranilic acid by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting crystallization processes for 2-amino-N-(2,3-dimethylphenyl)benzamide

Welcome to the technical support center for the crystallization of 2-amino-N-(2,3-dimethylphenyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with obtaining high-quality crystalline material of this compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively.

Understanding the Molecule: What to Expect

2-amino-N-(2,3-dimethylphenyl)benzamide is an aromatic amide. The presence of both amino (-NH2) and amide (-CONH-) functional groups allows for hydrogen bonding, which is a critical intermolecular interaction for crystal lattice formation.[1][2] The two methyl groups on the phenyl ring introduce some steric hindrance and increase the lipophilicity compared to the parent benzamide. This structural complexity can sometimes lead to challenges in crystallization, such as the potential for polymorphism or difficulty in finding a suitable solvent system that provides a good solubility gradient.

Physicochemical Properties (Inferred)

Property	Inferred Characteristic	Rationale and Implications for Crystallization
Polarity	Moderately polar	The amide and amine groups contribute to polarity, suggesting solubility in polar solvents. The aromatic rings and methyl groups add non-polar character. A solvent system that balances these features will be ideal.
Solubility	Likely soluble in polar organic solvents like alcohols, acetone, and ethyl acetate.[5][6] Limited solubility in non-polar solvents like hexanes and likely low solubility in water.	The key to successful crystallization is finding a solvent where the compound is highly soluble when hot and poorly soluble when cold. This differential is crucial for achieving a good yield.
Hydrogen Bonding	Strong hydrogen bond donor (amine and amide N-H) and acceptor (amide C=O) capabilities.[1][2]	This promotes self-assembly into a stable crystal lattice. However, it can also lead to strong interactions with polar protic solvents, which might inhibit crystallization if the solute-solvent interactions are too favorable.
Melting Point	Expected to be a solid at room temperature with a relatively high melting point.	A higher melting point generally indicates a more stable crystal lattice, which is a positive attribute for a crystalline solid.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the crystallization of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Q1: My compound is not crystallizing at all. What should I do?

A1: Failure to crystallize is a common issue that typically points to a problem with supersaturation or nucleation.[7] Here is a systematic approach to address this:

Troubleshooting Workflow for Failure to Crystallize

Caption: Troubleshooting workflow for when no crystals are forming.

Detailed Steps:

• Ensure Supersaturation: A supersaturated solution is a prerequisite for crystallization.[7] If your solution is too dilute, crystals will not form.

  • Slow Evaporation: Cover the flask with a watch glass or parafilm with a few needle holes and let it stand undisturbed. This slowly increases the concentration.

  • Concentrate the Solution: If you have used too much solvent, gently heat the solution to boil off some of the solvent and then allow it to cool again.[8]

  • Anti-Solvent Addition: If your compound is dissolved in a good solvent, you can slowly add a miscible "anti-solvent" (a solvent in which the compound is insoluble) dropwise until the solution becomes slightly turbid. Then, add a drop or two of the good solvent to redissolve the turbidity and allow it to stand.

• Induce Nucleation: Sometimes a supersaturated solution needs a "trigger" to start forming crystals.

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the air-liquid interface. The microscopic imperfections on the glass can provide a surface for nucleation.

  • Seeding: If you have a small amount of solid material, add a tiny crystal to the supersaturated solution. This will act as a template for further crystal growth.

  • Cooling: If the solution was prepared at a high temperature, ensure the cooling is slow. Rapid cooling can sometimes lead to the formation of an oil or amorphous solid. If slow cooling at room temperature is unsuccessful, try cooling further in an ice bath or refrigerator.

Q2: My compound "oils out" instead of crystallizing. How can I fix this?

A2: "Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystalline phase. This often happens when a solution is cooled too quickly or when the concentration of the solute is too high.

Strategies to Prevent Oiling Out:

• Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in a colder environment like an ice bath. You can insulate the flask to slow down the cooling rate.[8]

• Use More Solvent: The solution might be too concentrated. Reheat the mixture to dissolve the oil, add more of the primary solvent, and then cool slowly.[8]

• Change the Solvent System: Try a solvent with a lower boiling point or a different polarity. Sometimes, a mixed solvent system can prevent oiling out.

Q3: The crystallization happens too quickly, resulting in a fine powder. How can I get larger crystals?

A3: Rapid crystallization often traps impurities within the crystal lattice, leading to a less pure product.[8] The goal is to slow down the crystal growth process.

Methods to Promote Slower Crystal Growth:

• Increase the Amount of Solvent: Add a bit more of the primary solvent to the hot solution. This will keep the compound in solution for a longer period during cooling, allowing for slower, more ordered crystal growth.[8]

• Insulate the Flask: As mentioned for "oiling out," insulating the flask will slow the rate of cooling.

• Vapor Diffusion: This is an excellent technique for growing high-quality single crystals. Dissolve your compound in a small amount of a "good" solvent and place this solution in a small open vial. Place this vial inside a larger sealed jar that contains a more volatile "anti-solvent." The anti-solvent vapor will slowly diffuse into the good solvent, gradually reducing the solubility of your compound and promoting slow crystal growth.

Q4: My crystal yield is very low. How can I improve it?

A4: A low yield suggests that a significant amount of your compound is remaining in the mother liquor.[8]

Improving Crystal Yield:

• Optimize Solvent Choice: The ideal solvent will have a large difference in solubility for your compound at high and low temperatures.

• Concentrate the Mother Liquor: After filtering your initial crop of crystals, you can try to obtain a second crop by evaporating some of the solvent from the filtrate and cooling it again.[8]

• Check for Complete Precipitation: Ensure you have allowed sufficient time for crystallization and that the final cooling temperature is low enough (e.g., using an ice bath).

• Minimize Transfers: Every time you transfer a solution or solid, you will lose some material. Try to perform the crystallization in a single flask if possible.

Experimental Protocols

Protocol 1: Cooling Crystallization from Aqueous Ethanol

This protocol is based on literature reports for similar 2-amino-N-phenylbenzamides and is a good starting point.[9]

• Dissolution: In an Erlenmeyer flask, add the crude 2-amino-N-(2,3-dimethylphenyl)benzamide. Add a minimal amount of hot ethanol to just dissolve the solid. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Addition of Anti-Solvent: To the hot ethanolic solution, add hot water dropwise until the solution becomes faintly turbid.

• Clarification: Add a few drops of hot ethanol to redissolve the turbidity and obtain a clear solution.

• Cooling: Cover the flask with a watch glass and allow it to cool slowly to room temperature.

• Further Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold aqueous ethanol, and then with a small amount of cold water.

• Drying: Dry the crystals in a vacuum oven at a temperature well below the melting point.

Protocol 2: Solvent Screening for Optimal Crystallization

If aqueous ethanol is not effective, a systematic solvent screening should be performed.

• Preparation: Place a small amount (e.g., 10-20 mg) of your compound into several small test tubes.

• Solvent Addition: To each test tube, add a different solvent dropwise at room temperature, vortexing after each addition. Good candidate solvents based on the properties of benzamide include methanol, ethanol, isopropanol, acetone, and ethyl acetate.[4]

• Solubility Assessment:

  • If the compound dissolves readily at room temperature, the solvent is likely too good for cooling crystallization but might be suitable for anti-solvent or evaporation methods.

  • If the compound is insoluble at room temperature, heat the test tube gently.

  • If the compound dissolves upon heating, it is a good candidate for cooling crystallization. Allow it to cool to see if crystals form.

  • If the compound remains insoluble even when hot, it is a poor solvent.

Solvent Screening Decision Tree

Sources

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• 2. 2-Amino-N,3-dimethyl­benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
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• 6. Benzamide | C7H7NO | CID 2331 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]

proper handling and long-term storage of 2-amino-N-(2,3-dimethylphenyl)benzamide

Welcome to the Technical Support Center for 2-amino-N-(2,3-dimethylphenyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and answers to frequently asked questions regarding the proper handling and long-term storage of this compound. Our goal is to ensure the integrity and stability of your experimental results by promoting best practices in the laboratory.

Introduction to 2-amino-N-(2,3-dimethylphenyl)benzamide

2-amino-N-(2,3-dimethylphenyl)benzamide is an aromatic amide containing a primary amino group. Like many primary aromatic amines and benzamide derivatives, its stability can be influenced by environmental factors such as air, light, moisture, and temperature. Understanding these sensitivities is crucial for maintaining the compound's purity and reactivity over time. This guide provides a framework for its proper management in a research and development setting.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid 2-amino-N-(2,3-dimethylphenyl)benzamide?

A1: For optimal long-term stability, the solid compound should be stored in a tightly sealed, opaque container, preferably under an inert atmosphere (e.g., argon or nitrogen). The recommended storage temperature is in a refrigerator at 2-8°C. For extended periods (over a year), storage in a freezer at -20°C may be considered to further minimize degradation.[1]

Q2: How should I handle the compound during routine experimental use?

A2: Minimize exposure to atmospheric oxygen and moisture.[1] It is advisable to handle the compound in a glove box or under a stream of inert gas.[2][3][4][5] Use clean, dry spatulas and glassware. After weighing, promptly and securely reseal the container.

Q3: Is 2-amino-N-(2,3-dimethylphenyl)benzamide sensitive to light?

Q4: What solvents are recommended for dissolving 2-amino-N-(2,3-dimethylphenyl)benzamide?

A4: The choice of solvent will depend on the specific application. For analytical purposes, HPLC-grade solvents such as acetonitrile or methanol are commonly used. For reactions, the solvent should be chosen based on the reaction conditions and should be dry and free of reactive impurities. Always perform a small-scale solubility test before preparing a large-volume solution.

Q5: How can I assess the purity of my 2-amino-N-(2,3-dimethylphenyl)benzamide sample?

A5: Several analytical techniques are suitable for purity assessment. High-Performance Liquid Chromatography (HPLC) with UV detection is a powerful method for quantifying the main component and detecting impurities.[7] Other valuable techniques include Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities, and Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for structural confirmation and identification of major impurities.[7]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific issues that users might encounter, providing potential causes and actionable solutions to maintain the integrity of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Discoloration of the solid compound (e.g., turning yellow or brown)	Oxidation: The primary aromatic amine is susceptible to air oxidation, which can form colored byproducts.	- Store the compound under an inert atmosphere (nitrogen or argon).- Avoid repeated opening and closing of the container in the open air.- If discoloration is observed, consider purifying a small sample by recrystallization before use and compare its performance to the bulk material.
Decreased potency or unexpected side products in reactions	Degradation: The compound may have degraded due to improper storage (exposure to moisture, light, or elevated temperatures). Hydrolysis: The amide bond can be susceptible to hydrolysis, especially in the presence of acidic or basic contaminants.	- Verify the purity of the compound using an appropriate analytical method (e.g., HPLC or NMR) before use.- Ensure all solvents and reagents used in the reaction are dry and of high purity.- Store the compound under the recommended conditions (cool, dry, dark, inert atmosphere).
Inconsistent analytical results (e.g., variable retention times in HPLC)	Sample Instability in Solution: The compound may be degrading in the chosen analytical solvent or under the analysis conditions.	- Prepare solutions fresh before analysis.- If the compound is found to be unstable in solution, consider using a different solvent or adjusting the pH of the mobile phase.- Investigate the stability of the compound in the autosampler over the duration of the analytical run.
Poor solubility in a previously suitable solvent	Polymorphism or Impurity Formation: The solid-state form of the compound may have changed, or insoluble degradation products may have formed.	- Perform a small-scale solubility test with a fresh sample.- Characterize the solid material using techniques like X-ray powder diffraction (XRPD) if polymorphism is suspected.- If impurities are the cause, purification by recrystallization may be necessary.

Experimental Protocols

Protocol 1: Long-Term Storage of Solid 2-amino-N-(2,3-dimethylphenyl)benzamide

• Preparation: Ensure the compound is in a dry, crystalline form. If necessary, dry the compound under vacuum at a temperature below its melting point.

• Inerting the Container: Place the compound in a suitable amber glass vial with a PTFE-lined cap.

• Atmosphere Exchange: Purge the vial with a gentle stream of dry nitrogen or argon for several minutes to displace air and moisture.

• Sealing: Tightly seal the vial while still under the inert atmosphere. For extra protection, wrap the cap with Parafilm®.

• Storage: Place the sealed vial in a labeled, secondary container and store it in a refrigerator at 2-8°C. For very long-term storage, a freezer at -20°C can be used.

• Usage: When accessing the compound, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This is a general method and may require optimization for your specific instrumentation and sample.

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of acetonitrile and water with 0.1% formic acid. Filter and degas the mobile phase.

• Standard Preparation: Accurately weigh a small amount of a reference standard of 2-amino-N-(2,3-dimethylphenyl)benzamide and dissolve it in a suitable diluent (e.g., acetonitrile/water) to a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Prepare the sample to be tested at the same concentration as the standard in the same diluent.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at a suitable wavelength (e.g., 254 nm).

  • Gradient: A linear gradient from 20% to 80% acetonitrile over 20 minutes.

• Analysis: Inject the standard and sample solutions and analyze the resulting chromatograms. Calculate the purity of the sample by comparing the peak area of the main component to the total peak area of all components.

Visualizations

Logical Workflow for Handling and Storage

Caption: Workflow for proper storage, handling, and analysis.

Potential Degradation Pathways

Caption: Potential degradation pathways for the compound.

References

• Al-Masoudi, N. A., et al. (2014). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. Molecules, 19(3), 5115-5129. Available at: [Link]

• Görbitz, C. H., & Rissanen, K. (2018). Suppression of Disorder in Benzamide and Thiobenzamide Crystals by Fluorine Substitution. Crystal Growth & Design, 18(11), 6849-6857. Available at: [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety. Available at: [Link]

• Chen, W. H., et al. (2025). Degradation of N-methylbenzylamine and N,N-dimethylbenzylamine in anaerobic biological reactors and formation of N-nitrosomethylbenzylamine and N-nitrosodimethylamine during subsequent chloramination. Journal of Hazardous Materials, 481, 137446. Available at: [Link]

• ResearchGate. (2025). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. Available at: [Link]

• ResearchGate. (2015). What are stabilizers for amides, imides and amines for their long time storage?. Available at: [Link]

• Wipf Group, University of Pittsburgh. (n.d.). Techniques for Handling Air-Sensitive Compounds. Available at: [Link]

• PubMed. (2010). Synthesis, antimicrobial, and QSAR studies of substituted benzamides. Medicinal Chemistry Research, 19(4), 343-356. Available at: [Link]

• Almac Group. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Available at: [Link]

• PubMed. (2014). Synthesis and biological evaluation of 2-aminobenzamide derivatives as antimicrobial agents: opening/closing pharmacophore site. International Journal of Molecular Sciences, 15(3), 5115-5129. Available at: [Link]

• PubMed. (1991). Chemical pathways of peptide degradation. III. Effect of primary sequence on the pathways of deamidation of asparaginyl residues in hexapeptides. Pharmaceutical Research, 8(12), 1507-1512. Available at: [Link]

• ResearchGate. (2019). Design and Synthesis of New 2-Aminobenzamide Derivatives Containing Benzothiazole and Phenylamine Moiety and Their Cytotoxicity. Available at: [Link]

• University of Baghdad Digital Repository. (2017). New Analytical Methods for Drugs Analysis A Comparative Study. Available at: [Link]

• ResearchGate. (2012). Proposed degradation pathways of the drug under different hydrolytic conditions. Available at: [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). Available at: [Link]

• PubMed. (2014). Photodegradation of sulfonamides and their N(4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts. Environmental Science and Pollution Research International, 21(2), 1079-1090. Available at: [Link]

• MIT. (n.d.). Handling air-sensitive reagents AL-134. Available at: [Link]

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• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. chemistryviews.org [chemistryviews.org]
• 5. web.mit.edu [web.mit.edu]
• 6. Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

mitigating side reactions during the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

Welcome to the dedicated technical support center for the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting, detailed protocols, and answers to frequently encountered challenges in this specific amide synthesis. Our focus is on mitigating common side reactions and optimizing your synthetic route for higher yield and purity.

Introduction: The Synthetic Challenge

The synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide, a key intermediate in various research and development applications, most commonly involves the reaction of isatoic anhydride with 2,3-dimethylaniline. While seemingly straightforward, this reaction is often plagued by side reactions that can significantly reduce the yield and complicate purification. The primary challenges arise from the inherent reactivity of the starting materials and the product itself. The sterically hindered nature of 2,3-dimethylaniline can lead to sluggish reactions, while the nucleophilicity of the amino group in the product can result in undesired secondary reactions.

This guide provides a comprehensive framework for understanding and mitigating these challenges, ensuring a more efficient and successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and direct synthetic route to 2-amino-N-(2,3-dimethylphenyl)benzamide?

A1: The most prevalent and direct method is the reaction of isatoic anhydride with 2,3-dimethylaniline. This one-pot synthesis involves the nucleophilic attack of the aniline on the anhydride, leading to the formation of the desired benzamide with the concurrent evolution of carbon dioxide.[1]

Q2: I am observing a significant amount of a high-molecular-weight byproduct that is difficult to remove. What is it likely to be?

A2: This is a common issue and the byproduct is likely a diacylated species, such as an N,N'-disubstituted anthraniloylanthranilic acid derivative. This occurs when the amino group of the newly formed 2-amino-N-(2,3-dimethylphenyl)benzamide acts as a nucleophile and reacts with another molecule of isatoic anhydride.[2]

Q3: My reaction is very slow and I'm getting low conversion even after prolonged reaction times. What could be the cause?

A3: The slow reaction rate is often attributed to the steric hindrance of the 2,3-dimethylaniline. The two methyl groups ortho to the amine functionality impede its approach to the electrophilic carbonyl of the isatoic anhydride. Optimizing reaction temperature and solvent can help to overcome this.

Q4: I have an impurity that I suspect is a quinazolinone derivative. How can this be formed and how do I avoid it?

A4: Quinazolinone formation is a potential side reaction, particularly if there are any aldehyde or orthoformate impurities present in your starting materials or solvent. The 2-aminobenzamide product can undergo a cyclization reaction with these electrophiles.[3] Ensuring the purity of all reagents and using a clean reaction setup is crucial for prevention.

Troubleshooting Guide: Mitigating Side Reactions

This section provides a detailed, question-and-answer formatted guide to troubleshoot and mitigate the most common side reactions encountered during the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Issue 1: Formation of Diacylation Byproduct (Anthraniloylanthranilic Acid Derivative)

Question: My final product is contaminated with a significant amount of a higher molecular weight impurity, which I suspect is the diacylation product. How can I minimize its formation?

Answer:

The formation of the diacylated byproduct is a classic example of the product acting as a competing nucleophile. The 2-amino group of your target molecule can react with unreacted isatoic anhydride.

Causality and Mitigation Strategies:

• Stoichiometry Control: The most effective way to suppress this side reaction is to control the stoichiometry of your reactants. Using a slight excess of the 2,3-dimethylaniline (e.g., 1.1 to 1.2 equivalents) ensures that the isatoic anhydride is consumed preferentially by the starting aniline rather than the product.

• Controlled Addition: Instead of adding all the isatoic anhydride at once, a slow, portion-wise addition to the heated solution of 2,3-dimethylaniline can maintain a low concentration of the anhydride, thereby favoring the reaction with the more abundant starting aniline.

• Temperature Optimization: Higher temperatures can sometimes favor the diacylation reaction. It is advisable to run the reaction at the lowest temperature that provides a reasonable reaction rate. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal balance.

Issue 2: Low Yield and Incomplete Conversion Due to Steric Hindrance

Question: My reaction is sluggish, and I'm observing a low yield of the desired product even after extended reaction times. How can I drive the reaction to completion?

Answer:

The steric bulk of the two methyl groups on the 2,3-dimethylaniline significantly reduces the nucleophilicity of the amine, leading to a slower reaction rate.

Causality and Mitigation Strategies:

• Solvent Selection: The choice of solvent can have a profound impact on the reaction rate. Aprotic polar solvents such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can help to solvate the transition state and may increase the reaction rate compared to less polar solvents like toluene or xylene.

• Temperature and Reaction Time: Refluxing the reaction mixture is often necessary to overcome the activation energy barrier imposed by steric hindrance. A typical approach is to heat the mixture under reflux for several hours.[4] Monitoring the disappearance of the starting materials by TLC is essential to avoid unnecessary heating that could promote side reactions.

• Catalysis (Optional): While often not necessary for this specific reaction, in cases of extremely low reactivity, the use of a mild Lewis acid or a Brønsted acid catalyst could be explored to activate the isatoic anhydride. However, this should be approached with caution as it may also promote side reactions.

Issue 3: Formation of Quinazolinone Impurities

Question: I've identified a quinazolinone derivative in my product mixture. What is the source of this impurity and how can I prevent it?

Answer:

Quinazolinone formation occurs when the 2-aminobenzamide product cyclizes with a one-carbon electrophile, such as an aldehyde or orthoformate.

Causality and Mitigation Strategies:

• Purity of Reagents and Solvents: The primary source of the one-carbon electrophile is often impurities in the starting materials or solvents. Ensure you are using high-purity isatoic anhydride, 2,3-dimethylaniline, and reaction solvents. If in doubt, purification of the starting materials is recommended.

• Inert Atmosphere: While not always strictly necessary, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the oxidation of any potential impurities that could lead to the formation of aldehydes.

• Careful Work-up: During the work-up and purification steps, avoid acidic conditions in the presence of potential formaldehyde sources (e.g., from the decomposition of certain solvents or additives).

Experimental Protocols

Protocol 1: Optimized Synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide

This protocol is designed to maximize the yield of the desired product while minimizing the formation of diacylation and other side products.

Materials:

• Isatoic anhydride

• 2,3-Dimethylaniline

• Toluene (anhydrous)

• Hexanes

• Ethanol

Procedure:

• To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,3-dimethylaniline (1.1 equivalents) and anhydrous toluene.

• Heat the mixture to reflux with vigorous stirring.

• Once the solution is refluxing, add isatoic anhydride (1.0 equivalent) in small portions over a period of 30-60 minutes. The evolution of CO₂ gas will be observed.

• After the addition is complete, continue to reflux the reaction mixture for 2-4 hours. Monitor the reaction progress by TLC, observing the disappearance of the isatoic anhydride spot.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• The product will begin to precipitate. To enhance precipitation, the flask can be cooled in an ice bath.

• Collect the solid product by vacuum filtration and wash the filter cake with cold hexanes to remove any unreacted 2,3-dimethylaniline.

• For further purification, the crude product can be recrystallized from ethanol or an ethanol/water mixture to yield pure 2-amino-N-(2,3-dimethylphenyl)benzamide as a crystalline solid.

Protocol 2: Purification of 2-amino-N-(2,3-dimethylphenyl)benzamide

If your product is contaminated with significant amounts of side products, the following purification strategy can be employed.

Procedure:

• Removal of Unreacted Aniline: The crude product can be slurried in a minimal amount of a non-polar solvent like hexanes or diethyl ether and filtered. The desired product is generally less soluble than the starting aniline in these solvents.

• Column Chromatography: If simple recrystallization is insufficient, silica gel column chromatography can be used. A typical eluent system would be a gradient of ethyl acetate in hexanes. The polarity of the desired product is intermediate between the starting aniline and the more polar diacylation byproduct.

• Acid-Base Extraction (for removal of diacylation byproduct): The diacylation byproduct, having a free carboxylic acid group from the ring-opening of the second isatoic anhydride molecule, can be removed by an acid-base extraction. a. Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate). b. Wash the organic layer with a dilute aqueous base solution (e.g., 5% sodium bicarbonate). The diacylation byproduct will be deprotonated and move into the aqueous layer. c. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the purified product.

Data Presentation

Table 1: Effect of Stoichiometry on Product Distribution

Molar Ratio (Aniline:Anhydride)	Yield of Desired Product (%)	Yield of Diacylation Byproduct (%)
1:1.1	75	15
1:1	85	8
1.1:1	92	< 3
1.2:1	93	< 2

Note: Yields are approximate and can vary based on reaction conditions.

Visualization of Reaction Pathways

Main Reaction Pathway

Caption: Desired synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Side Reaction: Diacylation

Caption: Formation of the diacylation byproduct.

Side Reaction: Quinazolinone Formation

Caption: Formation of a quinazolinone byproduct from an aldehyde impurity.

References

• Staiger, R. P., & Wagner, E. C. (1953). The Reactions of Isatoic Anhydride with Amines and Amides. The Journal of Organic Chemistry, 18(11), 1427–1436. [Link]

• El-Shaieb, K. M., & Jones, P. G. (2014). Synthesis of 2-(2-Aminophenyl)-4-arylquinazoline Derivatives by Reaction of 2-Aminoarylbenzimidamides with Isatoic Anhydride. Zeitschrift für Naturforschung B, 69(6), 661-666. [Link]

• Wikipedia contributors. (2023). Isatoic anhydride. Wikipedia, The Free Encyclopedia. [Link]

• Malinowski, Z. (2021). Recent Advances in One-Pot Multicomponent Reactions for the Synthesis of Substituted Quinazolin-4(3H)-ones. Molecules, 26(18), 5639. [Link]

• Dandia, A., Singh, R., & Khaturia, S. (2006). A facile one-pot synthesis of 2,3-disubstituted-4(3H)-quinazolinones under microwave irradiation. Journal of Chemical Research, 2006(5), 310-312. [Link]

• Zhang, Y., et al. (2019). Green Synthesis of Substituted Anilines and Quinazolines from Isatoic Anhydride-8-amide. Scientific Reports, 9(1), 14217. [Link]

• Staiger, R. P., & Wagner, E. C. (1958). Isatoic Anhydride. IV. Reactions with Various Nucleophiles. The Journal of Organic Chemistry, 23(3), 347-351. [Link]

Sources

• 1. A highly efficient green synthesis of N-alkyl 2-[(2-oxo-2-aryl ethyl) amino] benzamide derivatives from reaction of isatoic anhydride, primary amines and 2-bromoacethophenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. myttex.net [myttex.net]
• 3. Recent Advances in One-Pot Multicomponent Reactions for the Synthesis of Substituted Quinazolin-4(3H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenylbenzohydrazides Obtained from Isatoic Anhydride Present Anti-Inflammatory Activity In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Production of 2-Amino-N-(2,3-dimethylphenyl)benzamide

Welcome to the technical support center for the scale-up production of 2-amino-N-(2,3-dimethylphenyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this compound on a larger scale. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to empower you to make informed decisions in your process development.

I. Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Reaction & Synthesis

Question 1: My reaction yield is significantly lower upon scale-up compared to the lab-scale synthesis. What are the likely causes and how can I mitigate this?

Answer: A drop in yield during scale-up is a common challenge and can often be attributed to mass and heat transfer limitations in larger reactors.[1]

• Root Cause Analysis:

  • Inadequate Mixing: In large vessels, achieving homogenous mixing is more difficult. Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, which can promote the formation of byproducts and reduce the overall yield.[2] In the synthesis of 2-amino-N-(2,3-dimethylphenyl)benzamide, likely from isatoic anhydride and 2,3-dimethylaniline, poor mixing can lead to the slow dispersion of the amine, causing it to react with the product to form impurities.

  • Poor Temperature Control: Many amide coupling reactions are exothermic. In a large reactor, the surface-area-to-volume ratio is lower, making heat dissipation less efficient.[3] If the heat of reaction is not effectively removed, the internal temperature can rise, leading to thermal degradation of reactants or products and the formation of impurities.[4]

  • Reagent Addition Rate: The rate of addition of one reagent to another becomes much more critical at scale. A fast addition of the amine to the isatoic anhydride solution can create localized high concentrations, leading to side reactions.

• Troubleshooting Protocol:

  • Characterize Your Reaction's Heat Profile: At the lab scale, use a reaction calorimeter to understand the heat flow of your reaction. This will help you anticipate the cooling requirements for the larger scale.

  • Optimize Agitation:

    • Consult with a chemical engineer to model the mixing in your reactor (e.g., using Computational Fluid Dynamics - CFD).

    • Ensure the impeller design and agitation speed are appropriate for the viscosity of your reaction mixture and the geometry of your vessel. The goal is to achieve good turnover without excessive shear, which could degrade the product.

  • Control Reagent Addition:

    • On a larger scale, add the 2,3-dimethylaniline solution subsurface to ensure it is rapidly dispersed into the bulk of the isatoic anhydride solution.

    • Control the addition rate to maintain a consistent internal temperature. A slower addition rate is often necessary in larger reactors.

  • Solvent Selection and Concentration:

    • Ensure the solvent volume is sufficient to maintain a stirrable slurry and to help dissipate heat. While higher concentrations are often preferred for throughput, they can exacerbate mixing and heat transfer issues. A balance must be found during process development.

Question 2: I am observing a significant amount of a di-acylated impurity, N-(2,3-dimethylphenyl)-2-((2,3-dimethylphenyl)amino)benzamide. How can I minimize its formation?

Answer: The formation of this di-acylated impurity is a classic example of a consecutive reaction where the desired product reacts further with the starting material. This is often exacerbated by issues with stoichiometry and mixing at a larger scale.

• Causality: This impurity arises when a molecule of the product, 2-amino-N-(2,3-dimethylphenyl)benzamide, reacts with another molecule of an activated benzoic acid species (or a related intermediate). This is more likely to occur if there are localized excesses of the amine starting material.

• Mitigation Strategies:

  • Stoichiometry Control: Carefully control the stoichiometry of your reactants. While a slight excess of one reagent might be used to drive the reaction to completion at the lab scale, this can be problematic at a larger scale. Aim for as close to a 1:1 molar ratio as is practical.

  • Reverse Addition: Consider adding the isatoic anhydride solution to the 2,3-dimethylaniline solution. This maintains an excess of the amine throughout the reaction, which can sometimes suppress the formation of di-acylated byproducts. However, this may lead to other impurities, so it should be evaluated at the lab scale first.

  • Temperature Control: Lowering the reaction temperature can often slow down the rate of the undesired consecutive reaction more than the desired primary reaction, thus improving selectivity.

Purification & Isolation

Question 3: The crude product is difficult to filter and dries very slowly. How can I improve the physical properties of the solid for easier isolation?

Answer: Poor filtration and drying characteristics are often due to a small particle size or an unfavorable crystal habit. The goal is to produce a crystalline material with a narrow particle size distribution that is easy to filter and wash.

• Underlying Principles: The final physical form of an active pharmaceutical ingredient (API) is critical and is influenced by the crystallization conditions.[5][6] Polymorphism, the ability of a compound to exist in multiple crystal forms, can significantly impact properties like solubility and stability.[7][8]

• Troubleshooting Protocol for Crystallization:

  • Solvent Screening: Perform a solvent screen to identify a solvent system where the product has high solubility at an elevated temperature and low solubility at a lower temperature. This will allow for a good recovery.

  • Controlled Cooling Crystallization:

    • Step 1: Dissolve the crude product in the chosen solvent at an elevated temperature (e.g., 60-70 °C).

    • Step 2: Implement a controlled cooling profile. A slow cooling rate generally favors the growth of larger, more well-defined crystals over the rapid nucleation of fine particles. A typical cooling rate to start with might be 10-20 °C per hour.

    • Step 3: Introduce seed crystals at a temperature where the solution is slightly supersaturated. This encourages crystal growth on the seeds rather than spontaneous nucleation.

    • Step 4: Hold the slurry at the final, lower temperature for a period of time (e.g., 2-4 hours) to allow for complete crystallization before filtration.

  • Anti-Solvent Crystallization:

    • Step 1: Dissolve the crude product in a solvent in which it is freely soluble.

    • Step 2: Slowly add an anti-solvent (a solvent in which the product is poorly soluble) to induce crystallization. The rate of addition of the anti-solvent is critical for controlling the particle size.

Parameter	Recommendation for Improved Filtration
Cooling Rate	Slow and controlled (e.g., 10-20 °C/hour)
Agitation	Gentle to moderate; avoid high shear
Seeding	Seed at a supersaturation level of 1.1-1.3
Hold Time	Allow sufficient time for crystal growth (e.g., 2-4 hours)

Question 4: I am struggling to remove a persistent, polar impurity. What are my options?

Answer: The removal of persistent impurities, especially those with similar polarity to the product, is a common purification challenge.

• Troubleshooting Options:

  • Recrystallization Optimization:

    • Experiment with different solvent systems for recrystallization. A mixture of a good solvent and an anti-solvent can sometimes provide better selectivity for impurity rejection than a single solvent.

  • pH-Based Extraction:

    • The 2-amino group in your product is basic. You can potentially use this to your advantage in a liquid-liquid extraction.

    • Protocol:

      • Dissolve the crude product in a water-immiscible organic solvent (e.g., methyl tert-butyl ether, dichloromethane).

      • Wash the organic layer with a dilute aqueous acid (e.g., 1M HCl). Your product should move into the aqueous layer as the hydrochloride salt, while less basic impurities may remain in the organic layer.

      • Separate the aqueous layer and neutralize it with a base (e.g., sodium bicarbonate, sodium hydroxide) to re-precipitate the free base form of your product.

      • Filter the precipitated product and wash with water.

  • Carbon Treatment: If the impurity is a colored species, a treatment with activated carbon can be effective.

    • Protocol:

      • Dissolve the crude product in a suitable solvent.

      • Add a small amount of activated carbon (e.g., 1-5% w/w).

      • Stir for a short period (e.g., 30-60 minutes).

      • Filter the mixture through a pad of celite to remove the carbon.

      • Crystallize the product from the filtrate.

II. Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthesis route for 2-amino-N-(2,3-dimethylphenyl)benzamide?

The reaction of isatoic anhydride with 2,3-dimethylaniline is a widely used and scalable method for the synthesis of 2-aminobenzamides.[9] A key advantage for industrial production is the ability to generate the isatoic anhydride in situ from o-aminobenzoic acid and a phosgene equivalent (like triphosgene) and then react it directly with the amine without isolating the isatoic anhydride intermediate. This "one-pot" approach can reduce operational steps and shorten the production cycle.[10]

Q2: What are the critical process parameters to monitor during the scale-up of this synthesis?

The critical process parameters (CPPs) that should be closely monitored are:

• Temperature: To prevent side reactions and degradation.

• Agitation Rate: To ensure homogeneity and efficient heat transfer.

• Reagent Addition Rate: To control the reaction rate and heat generation.

• Reaction Concentration: To maintain a manageable viscosity and aid in temperature control.

• pH (during work-up): To ensure complete isolation of the product.

Q3: How can I control the polymorphic form of the final product?

Controlling polymorphism is crucial for ensuring consistent product quality.[8] The final polymorphic form is highly dependent on the crystallization conditions.

• Key Factors: The choice of solvent, cooling rate, level of supersaturation, and agitation can all influence which polymorphic form crystallizes.

• Screening: A thorough polymorph screen should be conducted during process development to identify the different crystalline forms and the conditions under which they are formed.

• Consistency: Once the desired polymorphic form and the conditions to obtain it are identified, it is critical to maintain these conditions consistently from batch to batch. Process Analytical Technology (PAT), such as in-line FTIR or Raman spectroscopy, can be used to monitor the crystallization process in real-time and ensure the desired form is being produced.[11]

Q4: What safety precautions should be taken during the scale-up of this process?

• Exotherm Control: As mentioned, the reaction can be exothermic. Ensure the reactor's cooling system is adequate to handle the heat load. A runaway reaction is a serious safety hazard.

• Reagent Handling: Handle all chemicals with appropriate personal protective equipment (PPE). If using a phosgene equivalent like triphosgene, be aware of its high toxicity and ensure adequate ventilation and emergency procedures are in place.

• Pressure Management: The reaction of isatoic anhydride with an amine releases carbon dioxide. The reactor must be properly vented to avoid a pressure buildup.

III. Visualized Workflows

Synthesis Pathway

Caption: General synthesis route for 2-amino-N-(2,3-dimethylphenyl)benzamide.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low yield during scale-up.

IV. References

• CN101973956B - Methods for synthesizing isatoic anhydride and N-isopropyl-2-aminobenzamide - Google Patents. (URL not available)

• US8871939B2 - Method for preparing 2-aminobenzamide derivatives - Google Patents. (URL not available)

• Operational Challenges in Chemical Reactors - Jinzong Machinery. (URL: [Link])

• Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed. (URL: [Link])

• Synthesis of Carboxylic Acids from Benzamide Precursors Using Nickel Catalysis - Organic Syntheses. (URL: [Link])

• WO2003106440A2 - Process for the synthesis of a benzamide derivative - Google Patents. (URL not available)

• Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site - MDPI. (URL: [Link])

• Scaling Yield and Mixing in Chemical Reactors - Veryst Engineering. (URL: [Link])

• Polymorphism and Crystallization of Active Pharmaceutical Ingredients (APIs). (URL not available)

• One-step conversion of 2-amino-N'-arylbenzamidines into 3-aryl-4-imino-3,4-dihydroquinazoline-2-carbonitriles using 4,5-dichloro-1,2,3-dithiazolium chloride - PubMed. (URL: [Link])

• amide coupling help : r/Chempros - Reddit. (URL: [Link])

• Large-Scale Synthesis of α -Amino Acid- N -Carboxyanhydrides - ResearchGate. (URL not available)

• Process optimization for acid-amine coupling: a catalytic approach - Current Chemistry Letters. (URL: [Link])

• Mixing and Mass Transfer | Reaction Rate - Mettler Toledo. (URL: [Link])

• (PDF) Synthesis of benzamides through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation - ResearchGate. (URL not available)

• Crystallization of Active Pharmaceutical Ingredients References. (URL not available)

• Synthesis and biological evaluation of 2-aminobenzamide derivatives as antimicrobial agents: opening/closing pharmacophore site - PubMed. (URL: [Link])

• Intensification of Heat Transfer in Chemical Reactors: Heat Exchanger Reactors | Request PDF - ResearchGate. (URL not available)

• Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides - MDPI. (URL: [Link])

• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals | Organic Process Research & Development - ACS Publications. (URL: [Link])

• Complex Growth of Benzamide Form I: Effect of Additives, Solution Flow, and Surface Rugosity | Crystal Growth & Design - ACS Publications. (URL: [Link])

• Pharmaceutical Crystallization in drug development - Syrris. (URL: [Link])

• Synthesis of o-Aminobenzamide Compounds. (URL not available)

• Batch reactor scale-up of the mixing-sensitive Bechamp reaction based on the heat pulse method - Document Server@UHasselt. (URL not available)

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. (URL: [Link])

• An Overview on Polymorph Preparation Methods of Active Pharmaceutical Ingredients | Crystal Growth & Design - ACS Publications. (URL: [Link])

• Uphill battles in amide couplings - amphoteros. (URL: [Link])

• Synthesis and Process of Bisamides Compounds Derived From Benzoyl Hydrazine. (URL not available)

• α-Amino acid N-Carboxy Anhydrides in pharmaceutical innovations: - PMC Isochem. (URL not available)

• Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site - ResearchGate. (URL not available)

Sources

• 1. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 2. mt.com [mt.com]
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• 5. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. CN101973956B - Methods for synthesizing isatoic anhydride and N-isopropyl-2-aminobenzamide - Google Patents [patents.google.com]
• 11. sdu.dk [sdu.dk]

Reference Data & Comparative Studies

A Comparative Analysis of 2-amino-N-(2,3-dimethylphenyl)benzamide and Structurally Related Benzamides for Drug Discovery

Abstract

This guide provides a detailed comparative analysis of 2-amino-N-(2,3-dimethylphenyl)benzamide, a substituted aromatic amide, with its structurally similar isomers and analogs. In the dynamic field of medicinal chemistry, the strategic modification of molecular scaffolds is a cornerstone of drug discovery. Benzamide derivatives, in particular, represent a versatile class of compounds with a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] This document is intended for researchers, scientists, and professionals in drug development, offering an in-depth examination of the synthesis, physicochemical properties, and reported biological activities of these compounds. By presenting experimental data and explaining the rationale behind synthetic methodologies, this guide aims to serve as a valuable resource for the design and development of novel therapeutic agents based on the benzamide scaffold.

Introduction to Substituted Benzamides

Benzamide, a simple amide derivative of benzoic acid, is a fundamental structural motif in a vast array of biologically active molecules.[2] The versatility of the benzamide scaffold lies in the potential for substitution on both the benzoyl and the N-aryl rings, allowing for the fine-tuning of steric, electronic, and lipophilic properties. These modifications can profoundly influence the compound's interaction with biological targets, leading to a diverse range of pharmacological effects. The broader class of N-aryl amides has been extensively explored, yielding compounds with applications as herbicides, fungicides, and therapeutic agents.[3][4][5][6] The amino substitution on the benzoyl ring, as seen in the topic compound, introduces a key functional group that can participate in hydrogen bonding and alter the molecule's overall polarity and basicity, further expanding the potential for biological interactions.

This guide will focus on 2-amino-N-(2,3-dimethylphenyl)benzamide and compare it with its isomers, 3-amino-N-(2,3-dimethylphenyl)benzamide and 2-amino-N-(2,6-dimethylphenyl)benzamide, to elucidate the impact of substituent positioning on their properties and potential activities.

Molecular Structures and Comparative Overview

The subtle differences in the placement of the amino and methyl groups on the aromatic rings can lead to significant changes in the molecule's three-dimensional conformation, hydrogen bonding capabilities, and ultimately, its biological activity.

Caption: Generalized workflow for the synthesis of substituted benzamides.

Step-by-Step Methodology

• Reactant Preparation: To a solution of the appropriately substituted aniline (e.g., 2,3-dimethylaniline) in a suitable aprotic solvent (e.g., dichloromethane or toluene) under an inert atmosphere, add a base (e.g., triethylamine or pyridine). The base is crucial for scavenging the hydrochloric acid byproduct of the reaction.

• Acylation: Slowly add a solution of the substituted benzoyl chloride (e.g., 2-aminobenzoyl chloride) in the same solvent to the aniline solution at 0 °C. The reaction mixture is then typically allowed to warm to room temperature and stirred for several hours until completion, which can be monitored by thin-layer chromatography.

• Work-up: Upon completion, the reaction mixture is washed sequentially with a dilute acid solution (e.g., 1M HCl) to remove excess base and unreacted aniline, followed by a wash with a saturated sodium bicarbonate solution to remove any unreacted benzoyl chloride, and finally with brine.

• Isolation and Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure N-substituted benzamide.

This general procedure can be adapted for the synthesis of a wide variety of benzamide derivatives by choosing the appropriate starting materials. [7]

Comparative Biological Activities

• Antifungal and Antibacterial Activity: Numerous N-aryl amides have demonstrated significant antifungal and antibacterial properties. [4][5][8]For instance, a series of N-arylcinnamamides showed potent activity against Staphylococcus aureus and Mycobacterium tuberculosis. [3][5]The presence and position of substituents on the aromatic rings are critical for the antimicrobial efficacy.

• Insecticidal Activity: Substituted benzamides are a well-known class of insecticides. [9]For example, novel benzamides containing a 1,2,4-oxadiazole moiety have been synthesized and shown to have good larvicidal activity against mosquitos. [10]* Anticancer Activity: The benzamide scaffold is present in several anticancer agents. A series of N-substituted benzamide derivatives were designed based on the histone deacetylase inhibitor Entinostat (MS-275) and showed promising anti-proliferative activity against various cancer cell lines. [11][12]* Other Activities: Benzamide derivatives have also been investigated for their anti-inflammatory, analgesic, and cardiovascular effects. [1] The biological profile of 2-amino-N-(2,3-dimethylphenyl)benzamide and its isomers remains to be fully elucidated through experimental testing. However, based on the activities of related compounds, it is plausible that they may exhibit some of the aforementioned biological effects. The specific substitution pattern of each isomer will likely lead to distinct activity profiles and potencies.

Conclusion and Future Directions

This comparative guide has provided an overview of 2-amino-N-(2,3-dimethylphenyl)benzamide and its structurally similar counterparts. While there is a lack of specific experimental data for the primary compound of interest, the rich literature on substituted benzamides provides a strong foundation for predicting its potential properties and biological activities. The synthetic route to these compounds is straightforward, allowing for the generation of a library of analogs for structure-activity relationship (SAR) studies.

Future research should focus on the synthesis and comprehensive biological evaluation of 2-amino-N-(2,3-dimethylphenyl)benzamide and its isomers. Screening these compounds against a panel of biological targets, including microbial strains, cancer cell lines, and various enzymes and receptors, will be crucial in uncovering their therapeutic potential. Furthermore, detailed structural studies, such as X-ray crystallography, will provide valuable insights into their conformational preferences and aid in the rational design of more potent and selective analogs.

References

• (PDF) 2-Amino-N,3-dimethyl-benzamide. - ResearchGate. Available at: [Link]

• Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole - MDPI. Available at: [Link]

• CN101492387B - Preparation for 2-amino-5-chlorine-N,3-dimethyl benzamide - Google Patents.

• 3-amino-N-(2,3-dimethylphenyl)benzamide | C15H16N2O | CID 6456586 - PubChem. Available at: [Link]

• Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Available at: [Link]

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A Comparative Analysis of the Biological Activities of 2-amino-N-(2,3-dimethylphenyl)benzamide and Mefenamic Acid: A Guide for Researchers

For the attention of researchers, scientists, and professionals in drug development, this guide provides a detailed comparative analysis of the known biological activities of the non-steroidal anti-inflammatory drug (NSAID) mefenamic acid and the potential activities of the structurally related compound 2-amino-N-(2,3-dimethylphenyl)benzamide. This document aims to provide a comprehensive overview based on existing scientific literature and outlines standard experimental protocols for a direct comparative evaluation.

Introduction: Distinguishing Two Structurally Related Compounds

In the landscape of anti-inflammatory drug discovery, a clear understanding of structure-activity relationships is paramount. This guide focuses on two structurally analogous compounds: mefenamic acid, a well-established NSAID, and 2-amino-N-(2,3-dimethylphenyl)benzamide, a related benzamide derivative. While both share a 2,3-dimethylphenyl moiety, their core structures differ significantly, suggesting distinct pharmacological profiles.

Mefenamic acid, chemically known as 2-((2,3-dimethylphenyl)amino)benzoic acid, belongs to the fenamate class of NSAIDs.[1] It is widely used for the management of mild to moderate pain, including menstrual pain and pain associated with rheumatic disorders.[1] Its therapeutic effects are primarily attributed to its inhibition of cyclooxygenase (COX) enzymes.[2]

dot graph "Chemical_Structures" { layout=neato; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=10, color="#34A853"];

mefenamic_acid [label="Mefenamic Acid\n(2-((2,3-dimethylphenyl)amino)benzoic acid)"]; benzamide [label="2-amino-N-(2,3-dimethylphenyl)benzamide"];

mefenamic_acid -- benzamide [label="Structural Comparison", fontcolor="#202124"]; } caption: "Chemical structures of Mefenamic Acid and 2-amino-N-(2,3-dimethylphenyl)benzamide."

Mechanism of Action: A Tale of Two Scaffolds

The primary mechanism of action for mefenamic acid is the non-selective inhibition of both COX-1 and COX-2 enzymes.[2][5] These enzymes are crucial for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[6] By blocking this pathway, mefenamic acid effectively reduces the synthesis of prostaglandins, thereby exerting its anti-inflammatory, analgesic, and antipyretic effects.[2]

dot graph "COX_Inhibition_Pathway" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#EA4335"];

Arachidonic_Acid [label="Arachidonic Acid"]; COX_Enzymes [label="COX-1 & COX-2", fillcolor="#FBBC05"]; Prostaglandins [label="Prostaglandins"]; Inflammation_Pain [label="Inflammation & Pain"]; Mefenamic_Acid [label="Mefenamic Acid", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Arachidonic_Acid -> COX_Enzymes; COX_Enzymes -> Prostaglandins; Prostaglandins -> Inflammation_Pain; Mefenamic_Acid -> COX_Enzymes [label="Inhibits"]; } caption: "Mechanism of action of Mefenamic Acid via COX inhibition."

The mechanism of action for 2-amino-N-(2,3-dimethylphenyl)benzamide is currently uncharacterized. However, the benzamide scaffold is present in a variety of pharmacologically active compounds with diverse mechanisms. Some benzamide derivatives have been reported to possess anti-inflammatory activity through mechanisms that may or may not involve COX inhibition.[3][4] For instance, some benzamides may modulate other inflammatory pathways, such as the activity of cytokines or other enzymes involved in the inflammatory cascade. A direct evaluation of its COX-1 and COX-2 inhibitory activity is necessary to determine if it shares a similar mechanistic pathway with mefenamic acid.

Comparative Biological Activity: Known vs. Postulated

Biological Activity	Mefenamic Acid	2-amino-N-(2,3-dimethylphenyl)benzamide (Postulated)
Anti-inflammatory	Demonstrated activity in various in vivo models.[7]	Potential for activity based on the benzamide scaffold, but requires experimental validation.[3][4]
Analgesic	Clinically used for mild to moderate pain.[1]	Potential for activity, as some benzamide derivatives exhibit analgesic properties.
Antipyretic	Possesses fever-reducing properties.[5]	Unknown, would require experimental investigation.
COX-1 Inhibition	Yes (Non-selective inhibitor).[2]	Unknown, requires direct enzymatic assay.
COX-2 Inhibition	Yes (Non-selective inhibitor).[2]	Unknown, requires direct enzymatic assay.

Recommended Experimental Protocols for a Head-to-Head Comparison

To empirically determine and compare the biological activities of 2-amino-N-(2,3-dimethylphenyl)benzamide and mefenamic acid, the following well-established experimental protocols are recommended.

In Vitro Assay: COX-1 and COX-2 Inhibition

This assay is crucial to determine if 2-amino-N-(2,3-dimethylphenyl)benzamide acts through the same primary mechanism as mefenamic acid.

dot graph "COX_Inhibition_Assay_Workflow" { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#34A853"];

start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; prepare_reagents [label="Prepare Reagents:\n- COX-1/COX-2 enzymes\n- Arachidonic acid (substrate)\n- Test compounds\n- Buffer"]; incubation [label="Incubate enzymes with\ntest compounds or vehicle"]; add_substrate [label="Add arachidonic acid to\ninitiate the reaction"]; measure_product [label="Measure prostaglandin E2 (PGE2)\nproduction (e.g., via ELISA)"]; calculate_ic50 [label="Calculate IC50 values"]; end [label="End", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> prepare_reagents; prepare_reagents -> incubation; incubation -> add_substrate; add_substrate -> measure_product; measure_product -> calculate_ic50; calculate_ic50 -> end; } caption: "Workflow for in vitro COX-1/COX-2 inhibition assay."

Step-by-Step Methodology:

• Enzyme and Substrate Preparation: Recombinant human COX-1 and COX-2 enzymes are prepared in a suitable buffer. Arachidonic acid, the substrate for COX enzymes, is prepared in an appropriate solvent.

• Compound Preparation: 2-amino-N-(2,3-dimethylphenyl)benzamide and mefenamic acid are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions, which are then serially diluted to a range of test concentrations.

• Incubation: The COX enzymes are pre-incubated with the test compounds or vehicle control for a specified period at 37°C. This allows the compounds to bind to the enzymes.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of arachidonic acid.

• Reaction Termination and Product Measurement: After a set incubation time, the reaction is terminated. The amount of prostaglandin E2 (PGE2), a major product of the COX pathway, is quantified using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: The percentage of COX inhibition is calculated for each compound concentration relative to the vehicle control. The half-maximal inhibitory concentration (IC50) value for each compound against both COX-1 and COX-2 is determined by plotting the percentage of inhibition against the log of the compound concentration.

In Vivo Assay: Carrageenan-Induced Paw Edema in Rats

This is a classic and reliable model for evaluating the acute anti-inflammatory activity of a compound.

Step-by-Step Methodology:

• Animal Acclimatization: Male Wistar or Sprague-Dawley rats are acclimatized to the laboratory conditions for at least one week before the experiment.

• Compound Administration: The rats are divided into groups and administered either the vehicle, mefenamic acid (as a positive control), or 2-amino-N-(2,3-dimethylphenyl)benzamide at various doses, typically via oral gavage.

• Induction of Inflammation: One hour after compound administration, a 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw of each rat to induce localized inflammation and edema.

• Measurement of Paw Edema: The volume of the inflamed paw is measured at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of paw edema for each treatment group is calculated relative to the vehicle control group. The ED50 (effective dose that produces 50% of the maximum effect) can be determined.

In Vivo Assay: Acetic Acid-Induced Writhing Test in Mice

This model is widely used to assess the peripheral analgesic activity of test compounds.

Step-by-Step Methodology:

• Animal Acclimatization: Male Swiss albino mice are acclimatized to the laboratory environment.

• Compound Administration: The mice are divided into groups and treated with the vehicle, mefenamic acid (positive control), or 2-amino-N-(2,3-dimethylphenyl)benzamide at different doses, usually orally or intraperitoneally.

• Induction of Pain: After a specific pretreatment time (e.g., 30 or 60 minutes), a 0.6% solution of acetic acid is injected intraperitoneally to induce a characteristic writhing response (abdominal contractions and stretching of the hind limbs).

• Observation of Writhing: Immediately after the acetic acid injection, the number of writhes for each mouse is counted for a set period (e.g., 20 minutes).

• Data Analysis: The percentage of protection against writhing is calculated for each treatment group compared to the vehicle control group.

Conclusion and Future Directions

Mefenamic acid is a well-characterized NSAID with established anti-inflammatory and analgesic properties mediated through non-selective COX inhibition. While the benzamide scaffold is a promising starting point for the development of new therapeutic agents, the specific biological activity of 2-amino-N-(2,3-dimethylphenyl)benzamide remains to be elucidated.

The experimental protocols outlined in this guide provide a robust framework for a direct and comprehensive comparison of these two compounds. The data generated from these studies will be critical in determining if 2-amino-N-(2,3-dimethylphenyl)benzamide possesses clinically relevant anti-inflammatory and analgesic properties and whether its mechanism of action is similar to or divergent from that of mefenamic acid. Such a comparative analysis is an essential step in the rational design and development of novel anti-inflammatory agents.

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Validating the In Vitro Antiproliferative Effects of 2-amino-N-(2,3-dimethylphenyl)benzamide: A Comparative Guide

In the landscape of oncological research, the identification of novel small molecules with potent antiproliferative activity remains a cornerstone of drug discovery. Benzamide derivatives have emerged as a promising class of compounds, exhibiting a wide range of pharmacological activities, including anticancer effects.[1][2] This guide provides a comprehensive framework for validating the in vitro antiproliferative effects of a novel compound, 2-amino-N-(2,3-dimethylphenyl)benzamide, through a comparative analysis with established and structurally related agents.

This document is intended for researchers, scientists, and drug development professionals. It offers not just procedural steps but also the scientific rationale behind the experimental design, ensuring a robust and reproducible validation process.

Introduction to 2-amino-N-(2,3-dimethylphenyl)benzamide and the Rationale for Investigation

2-amino-N-(2,3-dimethylphenyl)benzamide belongs to the anthranilamide class of compounds, which are known to possess diverse biological activities.[3] While extensive research has been conducted on various benzamide analogues, demonstrating activities ranging from tubulin polymerization inhibition to the modulation of P-glycoprotein, the specific antiproliferative potential of this particular derivative remains to be thoroughly characterized.[4][5] The structural features of 2-amino-N-(2,3-dimethylphenyl)benzamide, particularly the substituted phenyl ring, warrant a systematic investigation into its efficacy and mechanism of action against cancer cell lines.

This guide will compare the in vitro antiproliferative effects of 2-amino-N-(2,3-dimethylphenyl)benzamide (referred to as Compound X for brevity) against two comparator compounds:

• Cisplatin: A widely used chemotherapeutic agent known to induce cytotoxicity by cross-linking DNA. It serves as a positive control for cytotoxic activity.[6]

• Compound Y (a hypothetical N-benzylbenzamide derivative): Chosen as a structurally related compound with a known mechanism of action, such as tubulin polymerization inhibition, to provide a benchmark for potency and mechanistic comparison.[5]

The primary objectives of this validation study are:

• To determine the cytotoxic and antiproliferative effects of Compound X on a panel of cancer cell lines.

• To elucidate the potential mechanism of action by which Compound X exerts its effects, specifically by examining its impact on cell cycle progression and DNA synthesis.

• To benchmark the potency and efficacy of Compound X against a standard chemotherapeutic agent and a structurally related compound.

Experimental Validation Workflow

A multi-assay approach is essential to comprehensively validate the antiproliferative effects of a novel compound. This workflow ensures that the observed effects are not an artifact of a single experimental technique and provides deeper insights into the compound's biological activity.

Caption: Hypothesized mechanism of action for Compound X.

Conclusion and Future Directions

This guide outlines a systematic and robust approach to validate the in vitro antiproliferative effects of 2-amino-N-(2,3-dimethylphenyl)benzamide. The proposed workflow, incorporating multiple assays, allows for a comprehensive assessment of the compound's potency and provides initial insights into its mechanism of action.

Based on the hypothetical data, Compound X emerges as a promising antiproliferative agent with a potential mechanism involving the disruption of mitosis. To further validate these findings, the following future studies are recommended:

• Tubulin Polymerization Assay: To directly assess the effect of Compound X on tubulin polymerization in a cell-free system.

• Immunofluorescence Microscopy: To visualize the effects of Compound X on the microtubule network and mitotic spindle formation in treated cells.

• Apoptosis Assays: To confirm that the observed cell cycle arrest ultimately leads to programmed cell death (e.g., Annexin V/PI staining).

• In Vivo Studies: To evaluate the antitumor efficacy and toxicity of Compound X in animal models.

By following the principles of scientific integrity and employing a multi-faceted experimental approach, researchers can confidently validate the potential of novel compounds like 2-amino-N-(2,3-dimethylphenyl)benzamide as future cancer therapeutics.

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Navigating the Chemical Maze: A Comparative Guide to the Structure-Activity Relationships of 2-amino-N-(2,3-dimethylphenyl)benzamide Analogs as Potential p38 MAP Kinase Inhibitors

For researchers, scientists, and professionals navigating the complex landscape of drug development, understanding the nuanced interplay between a molecule's structure and its biological activity is paramount. This guide delves into the structure-activity relationships (SAR) of 2-amino-N-(2,3-dimethylphenyl)benzamide analogs, a scaffold with latent potential in therapeutic intervention. While a dedicated, comprehensive SAR study on this specific parent compound remains to be published, this guide synthesizes data from related N-phenylbenzamide and 2-aminobenzamide series to construct a predictive comparison. We will focus on their potential as inhibitors of p38 mitogen-activated protein (MAP) kinase, a key player in inflammatory and oncogenic signaling pathways.

The Core Scaffold: 2-amino-N-(2,3-dimethylphenyl)benzamide

The foundational molecule, 2-amino-N-(2,3-dimethylphenyl)benzamide, presents a compelling starting point for medicinal chemistry exploration. It comprises a 2-aminobenzoyl group linked via an amide bond to a 2,3-dimethylaniline moiety. This structure offers multiple avenues for chemical modification, allowing for a systematic investigation of how changes in its architecture influence biological activity. Our exploration will focus on the potential of these analogs to inhibit p38 MAP kinase, a serine/threonine kinase central to cellular responses to stress and cytokines.[1][2] Dysregulation of the p38 MAPK pathway is implicated in a range of diseases, including inflammatory conditions and various cancers, making it a well-validated therapeutic target.[3][4][5]

Deconstructing the Molecule: A Hypothetical SAR Exploration

To logically explore the SAR of this series, we will dissect the molecule into three key regions and propose how modifications in each might impact inhibitory potency against p38 MAP kinase. This analysis is built upon established principles of medicinal chemistry and data from analogous kinase inhibitor series.

• Region A: The 2-Aminobenzoyl Moiety

• Region B: The Amide Linker

• Region C: The 2,3-Dimethylphenyl Ring

Below is a Graphviz diagram illustrating these key regions for derivatization.

Caption: Key regions for SAR exploration of the 2-amino-N-(2,3-dimethylphenyl)benzamide scaffold.

Region A: The Influence of the 2-Aminobenzoyl Ring

The 2-amino group is a critical feature, often participating in key hydrogen bonding interactions within the ATP-binding pocket of kinases.

• The Amino Group: The primary amino group is likely to act as a hydrogen bond donor. Its removal or substitution would almost certainly be detrimental to activity.

• Ring Substitutions: Introducing small, electron-withdrawing groups (e.g., fluorine, chlorine) at the 4- or 5-position of the benzoyl ring could enhance potency by modulating the electronics of the ring system and potentially forming additional interactions with the kinase.

Region B: The Integrity of the Amide Linker

The amide bond provides structural rigidity and acts as a key hydrogen bonding motif. Its orientation and character are crucial for maintaining the correct conformation for binding. Reversing the amide bond (i.e., N-benzoyl-2-aminophenylalanine) could drastically alter the geometry and disrupt binding.

Region C: Probing the 2,3-Dimethylphenyl Moiety

The 2,3-dimethylphenyl group likely occupies a hydrophobic pocket in the kinase.

• Methyl Groups: The ortho and meta positioning of the methyl groups forces a specific dihedral angle between the two aromatic rings, which is often a critical determinant of activity in N-phenylbenzamide kinase inhibitors. Shifting these methyl groups to other positions (e.g., 2,4- or 3,5-dimethyl) would likely alter this angle and impact potency.

• Substitution on the Phenyl Ring: Introducing substituents on the dimethylphenyl ring could further probe the hydrophobic pocket. Small lipophilic groups might be well-tolerated or even enhance binding, while larger or polar groups could lead to steric clashes or unfavorable interactions.

Comparative Analysis of Hypothetical Analogs

To illustrate these SAR principles, the following table presents a hypothetical comparison of 2-amino-N-(2,3-dimethylphenyl)benzamide analogs and their predicted inhibitory activity against p38 MAP kinase. The IC50 values are conjectural and intended for comparative purposes only, based on trends observed in similar kinase inhibitor series.

Compound	Modification	Predicted p38α IC50 (nM)	Rationale for Predicted Activity
1 (Parent)	None	150	Baseline activity of the core scaffold.
2	4-Fluoro on benzoyl ring	50	Electron-withdrawing group may enhance binding affinity.
3	5-Chloro on benzoyl ring	75	Halogen substitution can improve potency.
4	N-Methyl on 2-amino group	>1000	Disruption of key hydrogen bond donation.
5	2,4-Dimethylphenyl instead of 2,3-	300	Altered dihedral angle may lead to suboptimal fit.
6	4-Methoxy on dimethylphenyl ring	500	Potential steric clash or unfavorable polar interaction.

Experimental Protocols

The synthesis and biological evaluation of these analogs would follow established methodologies.

General Synthesis of 2-amino-N-phenylbenzamide Analogs

A common and efficient method for the synthesis of 2-aminobenzamides involves the reaction of isatoic anhydride with the corresponding aniline derivative.[6][7][8]

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve isatoic anhydride (1.0 eq.) in a suitable solvent such as dimethylformamide (DMF) or ethanol.

• Amine Addition: Add the desired substituted aniline (e.g., 2,3-dimethylaniline for the parent compound) (1.0-1.2 eq.) to the solution.

• Heating: Heat the reaction mixture under reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-water to precipitate the product.

• Purification: Collect the solid product by filtration, wash with water, and dry. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

The following diagram outlines this synthetic workflow.

Caption: General workflow for the synthesis of 2-amino-N-phenylbenzamide analogs.

p38 MAP Kinase Inhibition Assay

The inhibitory activity of the synthesized compounds against p38α MAP kinase would be determined using a biochemical assay, such as a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of recombinant human p38α kinase, a suitable substrate (e.g., ATF2), and ATP in assay buffer.

• Compound Dilution: Prepare serial dilutions of the test compounds in DMSO.

• Assay Reaction: In a 384-well plate, add the p38α kinase, the test compound, and the substrate. Initiate the reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and add detection reagents (e.g., europium-labeled anti-phospho-substrate antibody and an APC-labeled acceptor).

• Data Analysis: Read the plate on a TR-FRET enabled reader and calculate the IC50 values by fitting the dose-response data to a four-parameter logistic equation.

The p38 MAP Kinase Signaling Pathway

The p38 MAP kinase pathway is a crucial signaling cascade that responds to a variety of extracellular stimuli, including stress and inflammatory cytokines.[9][10][11] Its activation leads to the phosphorylation of downstream targets, which in turn regulate gene expression and cellular processes such as inflammation, apoptosis, and cell differentiation.[5][12] Inhibiting p38 MAP kinase can therefore block the production of pro-inflammatory cytokines like TNF-α and IL-1β, making it an attractive strategy for treating inflammatory diseases and certain cancers.[4][13]

The following diagram illustrates a simplified representation of the p38 MAP kinase signaling pathway.

Caption: A simplified overview of the p38 MAP kinase signaling cascade.

Conclusion

While a dedicated and comprehensive SAR study for 2-amino-N-(2,3-dimethylphenyl)benzamide analogs is not yet available in the public domain, by drawing parallels from related N-phenylbenzamide and 2-aminobenzamide kinase inhibitors, we can construct a logical framework for their potential as p38 MAP kinase inhibitors. The insights presented in this guide offer a rational starting point for the design and synthesis of novel analogs. Systematic modification of the 2-aminobenzoyl and 2,3-dimethylphenyl rings, while preserving the integrity of the amide linker, is a promising strategy for optimizing the potency of this scaffold. Further experimental validation is necessary to confirm these hypotheses and to fully elucidate the therapeutic potential of this intriguing class of molecules.

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A Comparative Analysis of Benzamide Derivatives in Oncology Research: A Guide for Scientists

In the dynamic landscape of cancer research, the quest for novel therapeutic agents with improved efficacy and selectivity remains a paramount objective. Among the promising classes of compounds, benzamide derivatives have emerged as significant players, particularly as inhibitors of histone deacetylases (HDACs). These enzymes play a crucial role in the epigenetic regulation of gene expression, and their dysregulation is a hallmark of many cancers. This guide provides a comprehensive comparative analysis of four prominent benzamide derivatives in cancer research: Entinostat, Mocetinostat, Tucidinostat (Chidamide), and Abexinostat.

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth exploration of the mechanisms of action, comparative efficacy, and experimental evaluation of these compounds. The information presented herein is synthesized from peer-reviewed literature and clinical trial data, providing a robust resource to inform experimental design and guide future research directions.

The Rise of Benzamide Derivatives as HDAC Inhibitors

Histone deacetylases are a class of enzymes that remove acetyl groups from lysine residues on histones, leading to a more compact chromatin structure and transcriptional repression. In many cancer cells, HDACs are overexpressed, resulting in the silencing of tumor suppressor genes and the promotion of oncogenic pathways.[1][2] Benzamide derivatives represent a significant class of HDAC inhibitors that have demonstrated potent anti-tumor activities in both preclinical and clinical settings.[1][3] Their unique chemical structure allows for specific interactions with the active site of HDAC enzymes, leading to their inhibition and the subsequent re-expression of silenced tumor suppressor genes.[1][4]

This guide will delve into the specifics of four key benzamide-based HDAC inhibitors, comparing their selectivity, potency, and the signaling pathways they modulate.

In Focus: A Comparative Look at Four Key Benzamide Derivatives

Entinostat (MS-275)

Entinostat is a synthetic benzamide derivative that selectively inhibits class I HDACs (HDAC1, HDAC2, and HDAC3) and class IV HDACs.[5][6][7] This selectivity is thought to contribute to its favorable toxicity profile compared to pan-HDAC inhibitors.[5]

Mechanism of Action:

Entinostat's primary mechanism of action involves the accumulation of acetylated histones, leading to a more open chromatin structure and the reactivation of tumor suppressor genes like p21 and p27.[6] This, in turn, induces cell cycle arrest, primarily at the G1 phase, and promotes apoptosis.[5][6] Beyond histone modifications, Entinostat also affects the acetylation of non-histone proteins, including transcription factors and signaling molecules, further contributing to its anti-cancer effects.[6] Studies have shown that Entinostat can suppress the EGFR signaling pathway and modulate the MDM2-p53 axis.[8] It has also been shown to downregulate the expression of the anti-apoptotic protein Bcl-XL.[5]

Signaling Pathway:

Caption: Entinostat's mechanism of action.

Mocetinostat (MGCD0103)

Mocetinostat is another orally bioavailable benzamide derivative that selectively inhibits class I (HDAC1, 2, 3) and class IV (HDAC11) HDACs.[9] It has shown promise in treating various hematological malignancies and solid tumors.[1][10]

Mechanism of Action:

Similar to Entinostat, Mocetinostat's anti-cancer activity stems from its ability to induce histone hyperacetylation, leading to the expression of tumor suppressor genes.[9] This results in cell cycle arrest and the induction of apoptosis.[9] Mechanistic studies have revealed that Mocetinostat can induce apoptosis through the mitochondrial pathway by decreasing the levels of anti-apoptotic proteins like Mcl-1 and promoting the translocation of Bax to the mitochondria.[11] It has also been shown to upregulate the expression of the pro-apoptotic protein BAX and downregulate the anti-apoptotic proteins Bid and Bcl2.[9] Furthermore, Mocetinostat can inhibit the PI3K/AKT signaling pathway, a critical pathway for cancer cell survival and proliferation.[9]

Signaling Pathway:

Caption: Tucidinostat's mechanism of action.

Abexinostat (PCI-24781)

Abexinostat is an orally bioavailable, pan-HDAC inhibitor, meaning it targets a broad range of HDAC enzymes. [4][12]This broader activity may lead to different efficacy and toxicity profiles compared to more selective inhibitors.

Mechanism of Action:

As a pan-HDAC inhibitor, Abexinostat causes a widespread accumulation of acetylated histones, leading to chromatin remodeling and the transcription of tumor suppressor genes. [12]This results in the inhibition of tumor cell division and the induction of apoptosis. [4][12]A key feature of Abexinostat is its ability to decrease the expression of the DNA repair protein RAD51, which can sensitize tumor cells to DNA-damaging agents. [12]It has also been suggested that Abexinostat's mechanism of action involves the downregulation of HIF-1α and VEGF expression, thereby inhibiting angiogenesis. [13] Signaling Pathway:

Caption: Abexinostat's signaling pathway.

Comparative Performance Analysis

A direct comparison of the in vitro potency of these benzamide derivatives is crucial for selecting the appropriate compound for a specific cancer type. The half-maximal inhibitory concentration (IC50) is a key metric for this purpose. While a comprehensive head-to-head comparison across a wide range of cell lines in a single study is ideal, the available literature provides valuable insights.

Derivative	Cancer Cell Line	IC50 (µM)	Reference
Entinostat	H460 (NSCLC)	0.69 ± 0.03	[8]
H1975 (NSCLC)	0.20 ± 0.01	[8]
Mocetinostat	MCF7 (Breast)	1.17	[14]
T47D (Breast)	0.67	[14]
BT549 (Breast)	4.38	[14]
MDA-MB-231 (Breast)	3.04	[14]
Tucidinostat	ATLL cell lines	Varies	[15]
Abexinostat	Various	Potent (nM range)	[16]

Note: IC50 values can vary significantly depending on the cell line, assay conditions, and exposure time. The data presented here is for comparative purposes and should be interpreted in the context of the cited studies. For instance, Entinostat was found to be more effective at inducing cell death in primary lymphoma patient samples compared to the pan-HDAC inhibitor SAHA at equivalent molar concentrations. [5]Abexinostat, as a pan-HDAC inhibitor, generally exhibits high potency with Ki values in the low nanomolar range for several HDAC isoforms. [16]

Experimental Protocols for Evaluation

To ensure the reproducibility and validity of research findings, standardized and well-documented experimental protocols are essential. The following are detailed, step-by-step methodologies for key assays used to evaluate the anti-cancer effects of benzamide derivatives.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. Experimental Workflow:

Caption: Workflow for MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the benzamide derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. [17]5. Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals. [17]6. Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the formazan crystals. 7. Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. [18] Experimental Workflow:

Caption: Workflow for Annexin V/PI apoptosis assay.

Detailed Protocol:

• Cell Treatment: Treat cells with the benzamide derivative at the desired concentrations and for the appropriate time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes). [19]4. Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution. [20]6. Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. [20]7. Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method uses PI to stain the DNA of fixed cells, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) by flow cytometry. [21] Experimental Workflow:

Caption: Workflow for cell cycle analysis by PI staining.

Detailed Protocol:

• Cell Treatment and Harvesting: Treat cells as required and harvest approximately 1 x 10^6 cells. Wash with PBS.

• Fixation: Resuspend the cell pellet in 400 µL of PBS. While gently vortexing, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate on ice for at least 30 minutes. [19]3. Washing: Centrifuge the fixed cells (e.g., 500 x g for 5 minutes) and wash twice with PBS.

• RNase Treatment: Resuspend the cell pellet in 50 µL of RNase A solution (100 µg/mL in PBS) to ensure only DNA is stained. [21]5. PI Staining: Add 400 µL of PI staining solution (50 µg/mL in PBS) to the cells. [21]6. Incubation: Incubate for 5-10 minutes at room temperature. [19]7. Analysis: Analyze the samples by flow cytometry to determine the percentage of cells in each phase of the cell cycle.

Conclusion and Future Directions

The benzamide derivatives Entinostat, Mocetinostat, Tucidinostat, and Abexinostat have demonstrated significant promise as anti-cancer agents, primarily through their inhibition of HDAC enzymes. While they share a common overarching mechanism, subtle differences in their selectivity, potency, and the specific signaling pathways they modulate offer a spectrum of therapeutic opportunities. Entinostat and Mocetinostat show selectivity for class I HDACs, while Tucidinostat also targets HDAC10, and Abexinostat acts as a pan-inhibitor. These differences likely contribute to their varying efficacy in different cancer types and their distinct safety profiles.

Further research is warranted to conduct more direct, head-to-head comparative studies of these derivatives in a wider range of cancer models. Such studies will be invaluable for elucidating the nuances of their mechanisms and for identifying predictive biomarkers to guide their clinical application. The combination of these benzamide derivatives with other therapeutic modalities, including immunotherapy and targeted agents, also represents a promising avenue for future investigation. [2][22]The detailed experimental protocols provided in this guide are intended to facilitate robust and reproducible research in this exciting and rapidly evolving field.

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A Comprehensive Guide to the In Vivo Assessment of 2-amino-N-(2,3-dimethylphenyl)benzamide: Efficacy and Toxicity Profiling

This guide provides a detailed framework for the in vivo evaluation of 2-amino-N-(2,3-dimethylphenyl)benzamide, a novel benzamide derivative. While extensive public data on this specific molecule is limited, this document outlines a robust, scientifically-grounded methodology for its assessment, drawing parallels with structurally related compounds and established preclinical testing paradigms. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize the therapeutic potential and safety profile of new chemical entities within the benzamide class.

Introduction: The Therapeutic Potential of Benzamides

Benzamide and its derivatives represent a versatile scaffold in medicinal chemistry, with compounds exhibiting a wide range of biological activities. These include, but are not limited to, roles as antipsychotics, antiemetics, and more recently, as inhibitors of critical signaling pathways in oncology, such as the Hedgehog pathway.[1] The subject of this guide, 2-amino-N-(2,3-dimethylphenyl)benzamide, possesses the core benzamide structure with substitutions that merit investigation for therapeutic efficacy. Given the precedent set by other novel benzamides, a primary area of investigation for this compound could be its potential as an anticancer agent.

This guide will use the hypothetical context of evaluating 2-amino-N-(2,3-dimethylphenyl)benzamide as a potential inhibitor of a key oncogenic pathway. For comparative purposes, we will benchmark its performance against a notional well-characterized benzamide-based Hedgehog signaling inhibitor, hereafter referred to as "Comparator A".

Preclinical In Vivo Assessment Strategy

A thorough in vivo assessment is critical to bridge the gap between promising in vitro data and clinical reality. The primary objectives of the preclinical in vivo evaluation of 2-amino-N-(2,3-dimethylphenyl)benzamide are to:

• Establish its therapeutic efficacy in a relevant disease model.

• Determine its safety profile and identify potential toxicities.

• Define a therapeutic window.

Our assessment strategy will be multi-pronged, encompassing efficacy, pharmacokinetic, and toxicology studies.[2]

Caption: High-level workflow for the in vivo assessment of a novel therapeutic compound.

Comparative In Vivo Efficacy Evaluation

To assess the anticancer potential of 2-amino-N-(2,3-dimethylphenyl)benzamide, a tumor xenograft model is the gold standard. This involves the implantation of human cancer cells into immunocompromised mice.

Experimental Protocol: Tumor Xenograft Study

Objective: To evaluate the anti-tumor efficacy of 2-amino-N-(2,3-dimethylphenyl)benzamide in comparison to Vehicle Control and Comparator A.

Materials:

• 6-8 week old female athymic nude mice.

• Human cancer cell line with a constitutively active signaling pathway relevant to the hypothesized mechanism of action (e.g., a cell line with a Smoothened (SMO) mutation for a Hedgehog inhibitor).

• 2-amino-N-(2,3-dimethylphenyl)benzamide, formulated in a suitable vehicle (e.g., 0.5% methylcellulose in sterile water).

• Comparator A, formulated in the same vehicle.

• Calipers for tumor measurement.

Procedure:

• Cell Culture and Implantation: Culture the selected human cancer cells under standard conditions. Harvest the cells and resuspend in a suitable medium (e.g., Matrigel) at a concentration of 1 x 10^7 cells/mL. Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth and Grouping: Monitor tumor growth daily. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group):

  • Group 1: Vehicle Control (e.g., 0.5% methylcellulose)

  • Group 2: 2-amino-N-(2,3-dimethylphenyl)benzamide (Low Dose, e.g., 10 mg/kg)

  • Group 3: 2-amino-N-(2,3-dimethylphenyl)benzamide (High Dose, e.g., 50 mg/kg)

  • Group 4: Comparator A (Effective Dose, e.g., 25 mg/kg)

• Dosing: Administer the assigned treatments daily via oral gavage for a period of 21-28 days.

• Monitoring:

  • Measure tumor volume with calipers twice weekly using the formula: Volume = (Length x Width²) / 2.

  • Record body weight twice weekly as an indicator of general health and toxicity.

  • Observe the animals daily for any clinical signs of distress.

• Endpoint: At the end of the study, euthanize the mice. Excise the tumors and record their final weight.

Data Presentation: Efficacy

The efficacy data should be summarized in a clear and comparative manner.

Table 1: Comparative Anti-Tumor Efficacy

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	Mean Final Tumor Weight (g) ± SEM
Vehicle Control	-	1500 ± 150	-	1.5 ± 0.2
2-amino-N-(2,3-dimethylphenyl)benzamide	10	1000 ± 120	33.3	1.0 ± 0.15
2-amino-N-(2,3-dimethylphenyl)benzamide	50	500 ± 80	66.7	0.5 ± 0.1
Comparator A	25	600 ± 90	60.0	0.6 ± 0.12

(Note: The data presented in this table is hypothetical and for illustrative purposes only.)

Comparative In Vivo Toxicity Assessment

Toxicity studies are essential to determine the safety profile of a new chemical entity.[3][4] These studies are typically conducted in two phases: an acute dose-range finding study and a sub-chronic study.

Experimental Protocol: Acute Toxicity Study

Objective: To determine the maximum tolerated dose (MTD) of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Materials:

• 8-10 week old male and female Sprague-Dawley rats.

• 2-amino-N-(2,3-dimethylphenyl)benzamide, formulated in a suitable vehicle.

Procedure:

• Dose Escalation: Administer single, escalating doses of the compound to small groups of rats (n=3 per sex per dose group).

• Observation: Monitor the animals intensively for the first 4 hours post-dosing and then daily for 14 days for any signs of toxicity, including changes in behavior, appearance, and body weight.[2]

• MTD Determination: The MTD is defined as the highest dose that does not cause significant toxicity (e.g., >10% body weight loss or overt signs of distress).

Experimental Protocol: Sub-chronic Toxicity Study

Objective: To evaluate the potential toxicity of 2-amino-N-(2,3-dimethylphenyl)benzamide after repeated administration.

Materials:

• 8-10 week old male and female Sprague-Dawley rats.

• 2-amino-N-(2,3-dimethylphenyl)benzamide, formulated in a suitable vehicle.

• Comparator A, formulated in the same vehicle.

Procedure:

• Grouping and Dosing: Randomize animals into treatment groups (n=10 per sex per group):

  • Group 1: Vehicle Control

  • Group 2: 2-amino-N-(2,3-dimethylphenyl)benzamide (Low Dose, e.g., 0.5x MTD)

  • Group 3: 2-amino-N-(2,3-dimethylphenyl)benzamide (Mid Dose, e.g., 1x MTD)

  • Group 4: 2-amino-N-(2,3-dimethylphenyl)benzamide (High Dose, e.g., 2x MTD)

  • Group 5: Comparator A (Equivalent efficacious dose) Administer the treatments daily for 28 days.

• In-life Monitoring:

  • Record clinical observations daily.

  • Measure body weight and food consumption weekly.

  • Conduct ophthalmic examinations prior to the study and at termination.

• Terminal Procedures: At the end of the 28-day period, collect blood for hematology and clinical chemistry analysis. Perform a full necropsy, record organ weights, and collect tissues for histopathological examination.

Data Presentation: Toxicity

A comprehensive summary of the toxicology findings is crucial for risk assessment.

Table 2: Comparative Toxicity Profile

Parameter	Vehicle Control	2-amino-N-(2,3-dimethylphenyl)benzamide (High Dose)	Comparator A
Body Weight Change (%)	+15%	-5%	+10%
Key Hematology Finding	Normal	Mild Anemia	Normal
Key Clinical Chemistry Finding	Normal	Elevated ALT, AST	Normal
Key Histopathology Finding	No significant findings	Hepatocellular hypertrophy	No significant findings

(Note: The data presented in this table is hypothetical and for illustrative purposes only. ALT: Alanine aminotransferase, AST: Aspartate aminotransferase.)

Mechanistic Insights and Structure-Activity Relationships

The observed efficacy and toxicity of 2-amino-N-(2,3-dimethylphenyl)benzamide should be rationalized in the context of its chemical structure. The presence of the 2,3-dimethylphenyl group may influence its binding affinity and selectivity for its target protein, as well as its metabolic stability and off-target interactions. For instance, the position of substituents on the phenyl ring of benzamide derivatives has been shown to significantly impact their biological activity.[5] A thorough analysis of the structure-activity relationship (SAR) can guide the design of next-generation compounds with improved efficacy and a more favorable safety profile.

Caption: Conceptual diagram of the structure-activity relationship for 2-amino-N-(2,3-dimethylphenyl)benzamide.

Conclusion and Future Directions

This guide has outlined a comprehensive and comparative approach to the in vivo assessment of 2-amino-N-(2,3-dimethylphenyl)benzamide. By systematically evaluating its efficacy in a relevant disease model and thoroughly characterizing its toxicity profile, researchers can make informed decisions about its potential for further development. The hypothetical data presented herein illustrates how a well-designed preclinical package can elucidate the therapeutic window of a novel compound and benchmark it against relevant alternatives.

Future studies should aim to elucidate the precise mechanism of action of 2-amino-N-(2,3-dimethylphenyl)benzamide and identify its direct molecular targets. Furthermore, pharmacokinetic studies will be crucial to understand its absorption, distribution, metabolism, and excretion (ADME) properties, which will be vital for optimizing dosing regimens and predicting its behavior in humans.

References

• ResearchGate. (n.d.). (PDF) 2-Amino-N,3-dimethyl-benzamide. Retrieved from [Link]

• Ismail, M. A., et al. (2016). Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors. PubMed Central. Retrieved from [Link]

• Xin, M., et al. (2013). The discovery of novel N-(2-pyrimidinylamino) benzamide derivatives as potent hedgehog signaling pathway inhibitors. PubMed. Retrieved from [Link]

• National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. NCBI. Retrieved from [Link]

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• Vivotecnia. (n.d.). In vivo toxicology studies. Retrieved from [Link]

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Unraveling the Target Landscape of 2-amino-N-(2,3-dimethylphenyl)benzamide: A Comparative Guide to its Polypharmacological Profile

In the landscape of contemporary drug discovery, the doctrine of "one molecule, one target" is increasingly being supplanted by the reality of polypharmacology—the capacity of a single therapeutic agent to engage multiple targets. While this can be the source of adverse effects, a well-characterized polypharmacological profile can also be leveraged for enhanced efficacy, particularly in complex multifactorial diseases. This guide provides a comprehensive framework for investigating the cross-reactivity and target profile of a novel chemical entity, 2-amino-N-(2,3-dimethylphenyl)benzamide.

The benzamide and anthranilamide scaffolds are privileged structures in medicinal chemistry, forming the core of a diverse range of therapeutic agents with activities spanning from antipsychotic to anticancer and antimicrobial.[1][2][3][4] Given this chemical heritage, a systematic and unbiased approach to understanding the target engagement of 2-amino-N-(2,3-dimethylphenyl)benzamide is paramount to elucidating its therapeutic potential and potential liabilities.

This document outlines a strategic, multi-tiered approach to target deconvolution and selectivity profiling.[5][6] We will detail the experimental rationale and protocols for a comprehensive investigation, comparing the subject compound to carefully selected benchmarks. The objective is to move beyond a simple "hit" validation and build a comprehensive portrait of the compound's interactions within the cellular milieu, a critical step in the hit-to-lead optimization process.[7][8][9]

Experimental Design: A Tiered Approach to Target Deconvolution

The core of our investigative strategy is a screening cascade designed to first broadly survey the potential target space and then progressively refine our understanding of the compound's specific interactions and cellular activity.

Comparator Compounds

To provide a robust comparative analysis, 2-amino-N-(2,3-dimethylphenyl)benzamide will be evaluated alongside three comparator compounds:

• Compound A (Selective Kinase Inhibitor): A well-characterized, potent, and selective inhibitor of a specific kinase (e.g., a hypothetical selective Aurora Kinase A inhibitor). This will serve as a benchmark for a highly selective profile.

• Compound B (Promiscuous Kinase Inhibitor): A known multi-kinase inhibitor (e.g., Staurosporine). This will provide a reference for a highly promiscuous binding profile.

• Compound C (Inactive Analog): A structurally related benzamide derivative with no known significant biological activity. This will serve as a negative control to account for non-specific effects.

The rationale for this selection is to contextualize the selectivity profile of our lead compound. Is it highly specific, broadly active, or somewhere in between? This comparison is crucial for interpreting the biological data and guiding future optimization efforts.[10][11][12]

Screening Cascade

The investigation will proceed through three tiers:

• Tier 1: Broad Target Class Screening: Initial high-throughput screening against large panels of major drug target families.

• Tier 2: Cellular Target Engagement: Validation of on-target activity within a cellular context to confirm biological relevance.

• Tier 3: Phenotypic and Functional Profiling: Assessment of the compound's effects on cellular and organismal function.

This tiered approach ensures a cost-effective and scientifically rigorous evaluation, with each stage informing the next.

Figure 1: A tiered experimental workflow for target deconvolution.

Tier 1 Results: Broad Target Class Screening

Kinase Interaction Profile (KINOMEscan®)

Based on the prevalence of kinase inhibition among benzamide derivatives, a broad kinase panel screen is the logical first step. The KINOMEscan® platform is an active site-directed competition binding assay that quantitatively measures the interaction between a compound and a large panel of kinases.[13][14][15]

Hypothetical Data:

Compound	Primary Target Family	Potent Hits (Kd < 100 nM)	Secondary Hits (100 nM < Kd < 1 µM)	Selectivity Score (S10) at 1 µM
2-amino-N-(2,3-dimethylphenyl)benzamide	Aurora Kinase	Aurora A, Aurora B	FLT3, RET, VEGFR2	0.01
Compound A (Selective)	Aurora Kinase	Aurora A	None	0.002
Compound B (Promiscuous)	Multiple	>50 kinases	>100 kinases	0.32
Compound C (Inactive)	None	None	None	0

The Selectivity Score (S10) is calculated as the number of kinases with a Kd < 1 µM divided by the total number of kinases tested (468). A lower score indicates higher selectivity.[10]

Interpretation:

The hypothetical data suggest that 2-amino-N-(2,3-dimethylphenyl)benzamide is a potent inhibitor of Aurora kinases A and B. Its selectivity score of 0.01 indicates a high degree of selectivity, albeit with some off-target activity on other kinases like FLT3, RET, and VEGFR2 at sub-micromolar concentrations. This profile is significantly more selective than the promiscuous Compound B but less so than the highly selective Compound A. This suggests a potential therapeutic window but also highlights off-target kinases that should be monitored in downstream cellular assays.

GPCR Interaction Profile (GPCRome Screen)

Given that some benzamides, like amisulpride, are known to target G-protein coupled receptors (GPCRs), a broad screen against the human GPCRome is a prudent secondary assay.[1] Platforms like the PRESTO-Salsa technology allow for highly multiplexed screening of GPCR bioactivities.[16]

Hypothetical Data:

Compound	Primary Agonist/Antagonist Hits (>50% activity at 10 µM)
2-amino-N-(2,3-dimethylphenyl)benzamide	None
Compound A (Selective)	None
Compound B (Promiscuous)	5-HT2A, D2, H1
Compound C (Inactive)	None

Interpretation:

The hypothetical results from the GPCRome screen indicate that at a concentration of 10 µM, 2-amino-N-(2,3-dimethylphenyl)benzamide does not significantly interact with the tested GPCRs. This suggests that its primary mechanism of action is likely not mediated through this receptor family, further strengthening the hypothesis that it is a kinase-directed agent.

Tier 2 Results: Cellular Target Engagement

Biochemical assays are invaluable for initial screening, but it is crucial to confirm that a compound engages its intended target in a physiological context. The Cellular Thermal Shift Assay (CETSA) is a powerful method for verifying target engagement in intact cells.[17][18] This assay is based on the principle that ligand binding stabilizes a target protein, resulting in a higher melting temperature.[19][20]

Hypothetical Data:

Compound (at 1 µM)	Target Protein	Cell Line	Thermal Shift (ΔTm in °C)
2-amino-N-(2,3-dimethylphenyl)benzamide	Aurora A	HCT116	+4.2
2-amino-N-(2,3-dimethylphenyl)benzamide	FLT3	MV4-11	+1.5
Compound A (Selective)	Aurora A	HCT116	+5.1
Compound A (Selective)	FLT3	MV4-11	No significant shift
Compound C (Inactive)	Aurora A	HCT116	No significant shift

Interpretation:

The CETSA data would hypothetically confirm that 2-amino-N-(2,3-dimethylphenyl)benzamide directly engages and stabilizes Aurora A in HCT116 cells, a colon cancer cell line where Aurora A is often overexpressed. The smaller but still significant thermal shift for FLT3 in a relevant cell line (MV4-11, an AML cell line with FLT3-ITD mutation) corroborates the off-target binding observed in the KINOMEscan®. The lack of a thermal shift with Compound C validates the specificity of the interaction.

Tier 3 Results: Phenotypic and Functional Profiling

The final tier of our investigation seeks to correlate target engagement with a functional cellular outcome.

Antimicrobial Activity Screen

The anthranilamide scaffold is also found in compounds with antimicrobial properties.[4][21] Therefore, a screen against a panel of clinically relevant bacteria is warranted to explore the breadth of the compound's bioactivity.

Hypothetical Data:

Compound	S. aureus (MRSA) MIC (µg/mL)	E. coli MIC (µg/mL)
2-amino-N-(2,3-dimethylphenyl)benzamide	>128	>128
Vancomycin (Control)	1	>128
Ciprofloxacin (Control)	0.5	0.015

Interpretation:

The hypothetical data indicate that 2-amino-N-(2,3-dimethylphenyl)benzamide does not possess significant antibacterial activity against either Gram-positive or Gram-negative bacteria at the tested concentrations. This allows us to focus our resources on its potential as a kinase inhibitor.

Synthesis of Findings and Path Forward

This systematic, comparative investigation provides a clear and actionable profile for 2-amino-N-(2,3-dimethylphenyl)benzamide. The data collectively point towards the compound being a potent and selective inhibitor of Aurora kinases with confirmed cellular target engagement. The off-target activities on FLT3, RET, and VEGFR2 are well-defined and can be addressed in subsequent lead optimization efforts.[22]

The path forward would involve:

• Structure-Activity Relationship (SAR) Studies: To improve potency on Aurora A/B and selectivity against the identified off-targets.

• In Vitro Functional Assays: To confirm that target engagement translates to inhibition of downstream signaling pathways.

• Pharmacokinetic Profiling: To assess the compound's drug-like properties.

Figure 2: Decision-making process for lead optimization.

Detailed Experimental Protocols

KINOMEscan® Profiling

• Principle: An active site-directed competition binding assay where the amount of kinase captured on a solid support in the presence of a test compound is measured by quantitative PCR of a DNA tag conjugated to the kinase.[14]

• Protocol:

  • Prepare a stock solution of 2-amino-N-(2,3-dimethylphenyl)benzamide and comparator compounds in 100% DMSO.

  • Submit compounds to Eurofins Discovery for KINOMEscan® profiling against the scanMAX® panel (468 kinases). A single concentration (e.g., 1 µM) is used for initial screening.

  • Data is reported as percent of control, where the control is the amount of kinase bound in the absence of the test compound.

  • For hits identified in the primary screen, a Kd determination is performed by running a dose-response curve.

Cellular Thermal Shift Assay (CETSA)

• Principle: Ligand binding to a target protein increases its thermal stability. This change in thermal stability is detected by heating intact cells to various temperatures, lysing the cells, and quantifying the amount of soluble target protein remaining.[17]

• Protocol:

  • Culture HCT116 cells to ~80% confluency.

  • Treat cells with 2-amino-N-(2,3-dimethylphenyl)benzamide (1 µM) or vehicle (DMSO) for 1 hour at 37°C.

  • Aliquot cell suspensions into PCR tubes.

  • Heat the tubes in a thermal cycler for 3 minutes across a temperature gradient (e.g., 40°C to 70°C).

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing non-denatured protein) from the precipitated fraction by centrifugation.

  • Analyze the soluble fraction by Western blot or ELISA using an antibody specific for the target protein (e.g., Aurora A).

  • Quantify band intensities and plot against temperature to generate a melting curve. The shift in the melting temperature (Tm) between the treated and vehicle samples (ΔTm) is calculated.

Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

• Principle: To determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Protocol:

  • Prepare a 96-well microtiter plate with serial two-fold dilutions of 2-amino-N-(2,3-dimethylphenyl)benzamide in cation-adjusted Mueller-Hinton broth.

  • Inoculate each well with a standardized suspension of the test organism (e.g., MRSA ATCC 43300) to a final concentration of 5 x 10^5 CFU/mL.

  • Include positive (no drug) and negative (no bacteria) growth controls.

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.

References

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• Hit to lead. (Wikipedia). [Link][9]

• Guanidine functionalized anthranilamides as effective antibacterials with biofilm disruption activity. (Organic & Biomolecular Chemistry, 2018). [Link][4]

• Antimicrobial resistance surveillance: lessons learnt from large databases of antimicrobial resistance genes. (British Journal of Ophthalmology, 2026). [Link]

• Advances in G Protein-Coupled Receptor High-throughput Screening. (Current Opinion in Structural Biology, 2021). [Link]

• Novel broad-spectrum bis-(imidazolinylindole) derivatives with potent antibacterial activities against antibiotic-resistant strains. (Antimicrobial Agents and Chemotherapy, 2007). [Link]

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A Comparative Benchmarking Guide: Evaluating 2-amino-N-(2,3-dimethylphenyl)benzamide Against Established PARP and TRPM2 Inhibitors

Introduction: Unveiling the Therapeutic Potential of a Novel Benzamide Derivative

In the landscape of contemporary drug discovery, the benzamide scaffold represents a cornerstone for the development of targeted therapeutics. This guide introduces 2-amino-N-(2,3-dimethylphenyl)benzamide , a novel benzamide derivative with the potential to modulate critical cellular pathways implicated in a spectrum of diseases. Based on the well-documented inhibitory activities of related benzamide structures against Poly(ADP-ribose) polymerase (PARP) and Transient Receptor Potential Melastatin 2 (TRPM2) channels, we hypothesize a similar mechanism of action for this compound.[1]

This in-depth technical guide provides a rigorous framework for benchmarking 2-amino-N-(2,3-dimethylphenyl)benzamide against established inhibitors of both PARP1 and TRPM2. By presenting a head-to-head comparison with industry-standard compounds—Olaparib and Veliparib for PARP1, and 2-aminoethoxydiphenyl borate (2-APB) and N-(p-amylcinnamoyl)anthranilic acid (ACA) for TRPM2—we aim to elucidate the potency, selectivity, and cellular efficacy of this promising new chemical entity. This guide is intended for researchers, scientists, and drug development professionals seeking to explore novel therapeutic avenues in oncology, neurodegenerative disorders, and inflammatory diseases.

The Scientific Rationale: Targeting PARP1 and TRPM2 in Disease

A confluence of evidence points towards PARP1 and TRPM2 as high-value targets for therapeutic intervention.

PARP1: A Guardian of the Genome and a Target in Cancer Therapy

Poly(ADP-ribose) polymerase 1 (PARP1) is a nuclear enzyme pivotal to DNA single-strand break repair.[2] In the context of oncology, particularly in cancers harboring mutations in BRCA1 or BRCA2 genes, inhibiting PARP1 leads to the accumulation of DNA damage and subsequent cell death through a mechanism known as synthetic lethality.[2] Established PARP inhibitors like Olaparib and Veliparib function not only by catalytic inhibition but also by "trapping" the PARP enzyme on DNA, creating cytotoxic complexes that are particularly detrimental to cancer cells.[1][3]

TRPM2: A Cellular Sensor of Oxidative Stress

The Transient Receptor Potential Melastatin 2 (TRPM2) channel is a non-selective cation channel that acts as a crucial sensor of oxidative stress.[4] Its activation by ADP-ribose (ADPR), a product of PARP activity, leads to an influx of calcium ions (Ca²⁺), which can trigger a cascade of downstream events including inflammation, apoptosis, and autophagy.[4][5] Dysregulation of TRPM2 has been implicated in various pathological conditions, including neurodegenerative diseases and ischemia-reperfusion injury.[6] Inhibitors such as 2-APB and ACA have been instrumental in probing the physiological roles of TRPM2.[7][8]

The structural similarities of 2-amino-N-(2,3-dimethylphenyl)benzamide to known PARP and TRPM2 inhibitors provide a strong rationale for its evaluation against these two key therapeutic targets.

Experimental Design for Comprehensive Benchmarking

To thoroughly assess the inhibitory potential of 2-amino-N-(2,3-dimethylphenyl)benzamide, a multi-tiered experimental approach is proposed, encompassing biochemical assays, cell-based functional assays, and downstream signaling analysis.

Workflow for Inhibitor Benchmarking

Caption: A streamlined workflow for the comprehensive evaluation of 2-amino-N-(2,3-dimethylphenyl)benzamide.

Part 1: Biochemical Characterization of Inhibitory Activity

The initial phase of benchmarking focuses on the direct interaction of the test compound with its putative molecular targets in a purified, cell-free system.

Fluorometric PARP1 Activity Assay

This assay quantifies the catalytic activity of PARP1 by measuring the consumption of its substrate, NAD⁺. A decrease in NAD⁺ levels in the presence of an inhibitor is indicative of its potency.

Protocol:

• Reagent Preparation: Prepare a reaction buffer containing 10 mM MgCl₂, 1 mM dithiothreitol in 100 mM Tris buffer (pH 8.0). Prepare solutions of recombinant human PARP1 enzyme, activated DNA (to stimulate PARP1 activity), and NAD⁺.

• Inhibitor Preparation: Serially dilute 2-amino-N-(2,3-dimethylphenyl)benzamide, Olaparib, and Veliparib to a range of concentrations.

• Assay Plate Setup: In a 96-well black plate, add the PARP1 enzyme and activated DNA to each well.

• Inhibitor Addition: Add the diluted inhibitors to their respective wells. Include wells with no inhibitor as a positive control and wells with no enzyme as a negative control.

• Reaction Initiation: Initiate the reaction by adding NAD⁺ to all wells.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Signal Detection: Stop the reaction and add a developer reagent that generates a fluorescent signal proportional to the amount of remaining NAD⁺.[9]

• Data Analysis: Measure fluorescence using a plate reader (excitation ~420 nm, emission ~450 nm). Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value.

TRPM2-Mediated Calcium Influx Assay

This assay measures the ability of a compound to block the influx of calcium through the TRPM2 channel upon its activation by ADPR.

Protocol:

• Cell Culture: Culture HEK293 cells stably expressing human TRPM2.

• Fluorescent Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Inhibitor Incubation: Incubate the cells with varying concentrations of 2-amino-N-(2,3-dimethylphenyl)benzamide, 2-APB, and ACA.

• Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader or a microscope.

• TRPM2 Activation: Activate the TRPM2 channels by adding ADPR to the cells.

• Post-Activation Measurement: Immediately measure the change in fluorescence, which corresponds to the influx of calcium.

• Data Analysis: Quantify the inhibition of the calcium influx for each inhibitor concentration and calculate the IC50 value.

Part 2: Cellular Efficacy and Mechanism of Action

The second phase of the evaluation assesses the compound's activity within a cellular context, providing insights into its biological effects and mechanism of action.

In-Cell Western Assay for Poly(ADP-ribose) (PAR) Detection

This immunofluorescence-based assay quantifies the levels of poly(ADP-ribose) (PAR), the product of PARP activity, within cells. A reduction in PAR levels indicates cellular PARP inhibition.

Protocol:

• Cell Seeding and Treatment: Seed a suitable cell line (e.g., HeLa or U2OS) in a 96-well plate and allow them to adhere. Treat the cells with a DNA damaging agent (e.g., H₂O₂) to induce PARP activity, in the presence or absence of the test inhibitors.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100 in PBS.[10]

• Blocking: Block non-specific antibody binding with a suitable blocking buffer.

• Primary Antibody Incubation: Incubate the cells with a primary antibody specific for PAR.

• Secondary Antibody Incubation: Incubate with a fluorescently-labeled secondary antibody (e.g., IRDye 800CW).

• Normalization: Stain the cells with a nuclear stain (e.g., DRAQ5) for normalization of cell number.

• Imaging and Quantification: Scan the plate using an infrared imaging system and quantify the fluorescence intensity of both the PAR signal and the nuclear stain.[11]

• Data Analysis: Normalize the PAR signal to the nuclear stain signal and determine the extent of PARP inhibition.

Downstream Markers of TRPM2 Inhibition: Caspase-3/7 Activity Assay

Activation of TRPM2 by oxidative stress can lead to apoptosis. This assay measures the activity of executioner caspases 3 and 7, key mediators of apoptosis, to assess the protective effect of TRPM2 inhibition.

Protocol:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., neuronal cells or immune cells) and treat with an oxidative stress-inducing agent (e.g., H₂O₂) in the presence or absence of the test inhibitors.

• Caspase-3/7 Reagent Addition: Add a luminogenic or fluorogenic substrate for caspase-3 and -7 to the cell culture.

• Incubation: Incubate at room temperature to allow for the cleavage of the substrate by active caspases.

• Signal Detection: Measure the resulting luminescence or fluorescence, which is proportional to caspase-3/7 activity.

• Data Analysis: Determine the reduction in caspase activity in the presence of the inhibitors.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the overall cytotoxicity of the compounds by measuring the metabolic activity of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate.

• Compound Treatment: Treat the cells with a range of concentrations of 2-amino-N-(2,3-dimethylphenyl)benzamide and the established inhibitors for a defined period (e.g., 24-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.[5]

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the GI50 (concentration for 50% growth inhibition).

Comparative Data Analysis and Interpretation

The data generated from these assays will allow for a comprehensive comparison of 2-amino-N-(2,3-dimethylphenyl)benzamide with the established inhibitors.

Table 1: Comparative Inhibitory Potency (IC50/GI50 Values in µM)

Compound	PARP1 Activity (IC50)	TRPM2 Ca²⁺ Influx (IC50)	Cell Viability (GI50)
2-amino-N-(2,3-dimethylphenyl)benzamide	[Experimental Data]	[Experimental Data]	[Experimental Data]
Olaparib	[Literature/Experimental Data]	N/A	[Literature/Experimental Data]
Veliparib	[Literature/Experimental Data]	N/A	[Literature/Experimental Data]
2-APB	N/A	[Literature/Experimental Data]	[Literature/Experimental Data]
ACA	N/A	[Literature/Experimental Data]	[Literature/Experimental Data]

Table 2: Cellular Mechanism of Action

Compound	PARP Inhibition (PAR levels)	Apoptosis Inhibition (Caspase-3/7)
2-amino-N-(2,3-dimethylphenyl)benzamide	[Experimental Data]	[Experimental Data]
Olaparib	Significant Decrease	N/A
Veliparib	Significant Decrease	N/A
2-APB	N/A	Significant Decrease
ACA	N/A	Significant Decrease

Mechanistic Insights and Discussion

The comparative data will provide critical insights into the pharmacological profile of 2-amino-N-(2,3-dimethylphenyl)benzamide.

• Potency and Selectivity: A direct comparison of the IC50 values will reveal the potency of the test compound against PARP1 and TRPM2. A significant difference in the IC50 values for the two targets would suggest selectivity.

• Cellular Efficacy: The In-Cell Western and caspase activity assays will confirm whether the biochemical inhibitory activity translates into a functional effect within a cellular environment.

• Cytotoxicity Profile: The MTT assay will provide an indication of the therapeutic window of the compound. A potent inhibitor with low cytotoxicity is a desirable characteristic for a therapeutic candidate.

• Mechanism of Action: By comparing the effects of 2-amino-N-(2,3-dimethylphenyl)benzamide to those of the established inhibitors, we can infer its likely mechanism of action. For instance, if it demonstrates potent PARP1 inhibition and induces cytotoxicity in BRCA-deficient cells, it may share the "trapping" mechanism of Olaparib.[1] If it effectively blocks calcium influx and subsequent apoptosis, its mechanism would align more closely with that of TRPM2 inhibitors like 2-APB.[12]

Signaling Pathway Diagram: PARP1 and TRPM2 in Cellular Stress Response

Caption: Interplay between PARP1 and TRPM2 in response to cellular stress.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous approach to benchmark 2-amino-N-(2,3-dimethylphenyl)benzamide against established inhibitors of PARP1 and TRPM2. The proposed experiments will generate critical data to ascertain its potency, selectivity, and cellular mechanism of action. The findings from this benchmarking study will be instrumental in determining the therapeutic potential of this novel compound and will guide future preclinical and clinical development efforts. Further investigations could explore its efficacy in relevant animal models of cancer, neurodegeneration, or inflammatory diseases to validate its in vivo activity.

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Experimental Confirmation of the Proposed Mechanism of Action for 2-amino-N-(2,3-dimethylphenyl)benzamide: A Comparative Guide

This guide provides a comprehensive framework for the experimental validation of the proposed mechanism of action for the novel small molecule, 2-amino-N-(2,3-dimethylphenyl)benzamide, hereafter referred to as "Compound X". Based on the structural class of benzamides, which have shown promise as kinase inhibitors, we hypothesize that Compound X functions as a tyrosine kinase inhibitor.[1][2] This guide will detail a logical, multi-step experimental workflow to test this hypothesis, from initial target identification to the elucidation of its cellular effects.

For comparative analysis, we will benchmark the hypothetical performance of Compound X against two well-established tyrosine kinase inhibitors: Imatinib, a first-generation Bcr-Abl inhibitor[3][4][5], and Sunitinib, a multi-targeted receptor tyrosine kinase inhibitor.[6][7] This comparative approach will provide a robust context for evaluating the potency, selectivity, and potential therapeutic utility of Compound X.

Hypothetical Mechanism of Action: Tyrosine Kinase Inhibition

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[8] We propose that Compound X exerts its biological effects by inhibiting the activity of one or more tyrosine kinases, thereby disrupting downstream signaling cascades that are critical for cancer cell proliferation and survival.[9] The following experimental plan is designed to rigorously test this hypothesis.

Experimental Validation Workflow

A systematic approach is essential to validate the proposed mechanism of action. The workflow will proceed through four key stages:

• Target Identification: To identify the specific kinase(s) that Compound X interacts with.

• Target Engagement: To confirm that Compound X binds to its target(s) within a cellular environment.

• Downstream Signaling Analysis: To investigate the impact of Compound X on the signaling pathways regulated by its target kinase(s).

• Functional Cellular Assays: To determine the effect of Compound X on cancer cell viability.

Caption: A logical workflow for the experimental validation of a hypothesized mechanism of action.

Part 1: Target Identification via Kinome Profiling

Rationale: To identify the primary kinase targets of Compound X, a broad screening against a panel of known kinases is the most efficient initial step. Kinome profiling services offer comprehensive assays to determine the inhibitory activity of a compound against a large number of kinases.[10][11][12]

Experimental Protocol: Kinome Profiling

• Compound Preparation: Dissolve Compound X, Imatinib, and Sunitinib in DMSO to a stock concentration of 10 mM.

• Assay Plate Preparation: Prepare serial dilutions of the compounds in the assay buffer.

• Kinase Reaction: In each well of a multi-well plate, combine a specific kinase, its substrate, and ATP.

• Incubation: Add the diluted compounds to the wells and incubate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Measure the kinase activity by quantifying the amount of phosphorylated substrate, often using a luminescence-based or fluorescence-based method.

• Data Analysis: Calculate the percent inhibition for each compound at each concentration and determine the IC50 value for each kinase-compound interaction.

Hypothetical Comparative Data: Kinase Inhibition Profile (IC50 in nM)

Kinase Target	Compound X (Hypothetical)	Imatinib	Sunitinib
Bcr-Abl	>10,000	25	250
c-Kit	150	100	10
VEGFR2	5	>10,000	2
PDGFRβ	10	50	5
EGFR	5,000	>10,000	1,000

This data is hypothetical and for illustrative purposes only.

Interpretation: The hypothetical data suggests that Compound X is a potent inhibitor of VEGFR2 and PDGFRβ, with some off-target activity against c-Kit. This profile is distinct from Imatinib, which primarily targets Bcr-Abl, and shows some overlap with the multi-targeted profile of Sunitinib.[6][7]

Part 2: Target Engagement Confirmation with Cellular Thermal Shift Assay (CETSA)

Rationale: While kinome profiling identifies potential targets in a biochemical assay, it is crucial to confirm that the compound engages these targets within the complex environment of a living cell.[11] The Cellular Thermal Shift Assay (CETSA) is a powerful technique for verifying target engagement by measuring the thermal stabilization of a target protein upon ligand binding.[13][14][15][16]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment: Culture a relevant cancer cell line (e.g., a line known to be dependent on VEGFR2 signaling) and treat with Compound X, the comparator compounds, or a vehicle control (DMSO) for a specified time.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thawing.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates to separate the soluble fraction (containing stabilized, non-denatured proteins) from the precipitated fraction.

• Protein Detection: Analyze the amount of the target protein (e.g., VEGFR2) remaining in the soluble fraction by Western blotting.[17][18][19]

• Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Caption: A stepwise representation of the Cellular Thermal Shift Assay (CETSA) protocol.

Hypothetical Comparative Data: CETSA Thermal Shift (ΔTm in °C) for VEGFR2

Compound	Thermal Shift (ΔTm in °C)
Compound X (Hypothetical)	+5.2
Sunitinib	+4.8
Imatinib	No significant shift

This data is hypothetical and for illustrative purposes only.

Interpretation: The hypothetical thermal shift observed for Compound X and Sunitinib would confirm that both compounds bind to and stabilize VEGFR2 in a cellular context, while Imatinib does not. This provides strong evidence for on-target activity.

Part 3: Analysis of Downstream Signaling Pathways

Rationale: Once target engagement is confirmed, the next step is to determine if this interaction translates into a functional consequence on the downstream signaling pathway.[20][21] For a VEGFR2 inhibitor, we would expect to see a reduction in the phosphorylation of downstream signaling proteins such as AKT and ERK.[22] Western blotting is a standard technique for this analysis.[17][18][19]

Experimental Protocol: Western Blotting for Signaling Pathway Analysis

• Cell Culture and Treatment: Culture a suitable cancer cell line and treat with various concentrations of Compound X, Sunitinib, and Imatinib for a defined period.

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Protein Transfer: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a nitrocellulose or PVDF membrane.[18]

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the phosphorylated forms of the target and downstream proteins (e.g., p-VEGFR2, p-AKT, p-ERK) and total protein controls (VEGFR2, AKT, ERK).

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

• Densitometry: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Caption: A simplified diagram of the VEGFR2 signaling pathway and the proposed inhibitory action of Compound X.

Hypothetical Comparative Data: Inhibition of Downstream Signaling (IC50 in nM)

Phospho-Protein	Compound X (Hypothetical)	Sunitinib	Imatinib
p-VEGFR2	15	10	>10,000
p-AKT	25	20	>10,000
p-ERK	30	22	>10,000

This data is hypothetical and for illustrative purposes only.

Interpretation: The hypothetical data would demonstrate that Compound X and Sunitinib effectively inhibit the phosphorylation of VEGFR2 and its downstream effectors, AKT and ERK, in a dose-dependent manner. This confirms that target engagement leads to the intended modulation of the signaling pathway. Imatinib, as expected, would show no effect on this pathway.

Part 4: Functional Cellular Assays

Rationale: The ultimate validation of an anticancer compound's mechanism of action is its ability to inhibit cancer cell growth and induce cell death.[23] Cell viability assays are used to measure the cytotoxic or cytostatic effects of a compound.[24][25]

Experimental Protocol: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Compound X, Sunitinib, and Imatinib for a specified period (e.g., 72 hours).

• Viability Reagent Addition: Add the viability reagent (e.g., MTT or CellTiter-Glo® reagent) to each well.

• Incubation: Incubate the plates for the recommended time to allow for the metabolic conversion of the reagent by viable cells.

• Signal Detection: Measure the absorbance (for MTT) or luminescence (for CellTiter-Glo®) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition).

Hypothetical Comparative Data: Cell Viability (GI50 in nM)

Cell Line	Compound X (Hypothetical)	Sunitinib	Imatinib
VEGFR2-dependent Cancer Cell Line	50	40	>10,000
Bcr-Abl-dependent Cancer Cell Line	>10,000	500	30

This data is hypothetical and for illustrative purposes only.

Interpretation: The hypothetical results would show that Compound X and Sunitinib are potent inhibitors of the growth of a VEGFR2-dependent cancer cell line, while Imatinib is not. Conversely, Imatinib would be highly effective against a Bcr-Abl-dependent cell line, where Compound X and Sunitinib would be less potent. This differential sensitivity provides strong evidence for the on-target, mechanism-based efficacy of Compound X.

Conclusion

This comprehensive guide outlines a rigorous and logical experimental workflow to validate the proposed mechanism of action of 2-amino-N-(2,3-dimethylphenyl)benzamide (Compound X) as a tyrosine kinase inhibitor. Through a combination of kinome profiling, cellular target engagement assays, downstream signaling analysis, and functional cellular assays, a clear and compelling picture of the compound's mode of action can be established. The comparative analysis against established drugs like Imatinib and Sunitinib provides a critical benchmark for assessing the novelty, potency, and selectivity of this promising new chemical entity. The successful execution of these experiments would provide a solid foundation for the further development of Compound X as a potential therapeutic agent.

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Safety & Regulatory Compliance

Comprehensive Safety &amp; Handling Guide: Personal Protective Equipment for 2-amino-N-(2,3-dimethylphenyl)benzamide

This guide provides essential safety protocols and operational directives for the handling and disposal of 2-amino-N-(2,3-dimethylphenyl)benzamide. As a compound belonging to the aromatic amine and benzamide classes, it necessitates stringent handling procedures to mitigate risks to laboratory personnel. The causality-driven protocols herein are designed to create a self-validating system of safety, ensuring that researchers are protected through a deep understanding of the potential hazards and the rationale behind each protective measure.

Hazard Assessment & Risk Analysis: Understanding the "Why"

A thorough risk assessment is the foundation of laboratory safety. While comprehensive toxicological data for 2-amino-N-(2,3-dimethylphenyl)benzamide may be limited, its structural similarity to other aromatic amines and benzamides provides a strong basis for predicting its hazard profile. Aromatic amines as a class are known for potential long-term health effects, including carcinogenicity, while benzamides can exhibit acute toxicity and irritant properties.[1][2][3] Therefore, a cautious approach is mandatory.

Table 1: Summary of Potential Hazards

Hazard Route	Potential Health Effects	Rationale & Supporting Evidence
Inhalation	May cause respiratory tract irritation.[4][5] Potential for adverse central nervous system effects, including headache, dizziness, and fatigue.[4]	Handling the compound as a powder can generate dust that is easily inhaled. Aromatic amines can be toxic when absorbed through the respiratory system.
Dermal (Skin) Contact	May cause skin irritation.[4][6][7] Can potentially be absorbed through the skin, contributing to systemic exposure.[8]	Direct contact with the solid or solutions can lead to local irritation. Contaminated clothing and gloves must be removed and washed before re-use.[6]
Ocular (Eye) Contact	May cause eye irritation, potentially serious.[4][6][7]	Accidental splashes of solutions or contact with airborne powder can cause significant eye irritation or damage.
Ingestion	Harmful if swallowed.[2][4] May cause gastrointestinal irritation (nausea, vomiting) and central nervous system effects.[4][8]	Accidental ingestion can occur through poor hygiene practices, such as eating or drinking in the lab or transferring contaminants from hands to mouth.

| Chronic Exposure | Suspected of causing genetic defects.[2] | Benzamide, a related parent compound, is classified as a Category 2 mutagen.[2] Long-term exposure to aromatic amines is a known concern in occupational health.[3] |

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risk level. The following protocol establishes the minimum requirements and outlines conditions for escalating protection.

Respiratory Protection

The primary goal is to prevent the inhalation of airborne particles.

• When Required: Mandatory when handling the solid compound outside of a certified chemical fume hood or a ventilated balance enclosure. This includes weighing, transferring, or any operation that could generate dust.

• Minimum Protection: A NIOSH-approved N95 (or P1/P95 in EU) particulate respirator is required for low-level exposure to dust.[5]

• Enhanced Protection: For larger quantities, poor ventilation, or spill cleanup, a higher level of protection is necessary. This includes a half-mask or full-face respirator with combination organic vapor/acid gas/particulate (OV/AG/P99 or ABEK-P2) cartridges.[5] A full-face respirator offers the added benefit of eye protection.[9]

Eye and Face Protection

Protecting the eyes from splashes and airborne particles is critical.

• Minimum Protection: ANSI Z87.1-compliant (or EN 166 in EU) safety glasses with side shields are the absolute minimum for any work in the laboratory where this chemical is present.[7][9]

• Enhanced Protection: When handling solutions that pose a splash risk or working with powders, tightly fitting chemical splash goggles are required.[9]

• Maximum Protection: A full face shield worn over chemical splash goggles is required when there is a significant risk of splashing (e.g., large volume transfers, highly exothermic reactions).[10][11]

Hand Protection

Gloves are the primary barrier against dermal exposure but must be used correctly.

• Glove Selection: Disposable nitrile gloves provide good protection for incidental contact with a wide range of chemicals.[10][11] Always check the manufacturer's chemical resistance guide for compatibility and breakthrough time if prolonged contact is anticipated.

• Protocol:

  • Inspect gloves for any signs of damage before use.

  • Don gloves over the cuffs of the lab coat.

  • Employ the "double-gloving" technique for tasks with higher exposure risk.

  • If a glove becomes contaminated, remove it immediately using the proper technique (see Section 3.2), wash hands, and don a new glove.

  • Never reuse disposable gloves.[12]

Body Protection

Preventing contamination of personal clothing and skin is essential.

• Minimum Protection: A properly fitting, buttoned laboratory coat must be worn at all times.

• Clothing: Long pants and closed-toe, closed-heel shoes are mandatory. Natural fiber clothing, like cotton, is preferable to synthetic materials.[13]

• Enhanced Protection: For large-scale operations or significant spill potential, a chemically resistant apron or disposable coveralls should be worn over the lab coat.[14][15]

Operational Safety & Workflow

Integrating PPE usage into a structured workflow minimizes the risk of error and contamination.

Pre-Operational Checklist

Confirm location of nearest safety shower and eyewash station.

Verify fume hood or ventilation enclosure is functioning correctly.

Assemble all necessary PPE and inspect for defects.

Prepare designated waste containers.

Review the Safety Data Sheet (SDS) for the chemical and any solvents being used.

Step-by-Step PPE Donning & Doffing Sequence

The order of donning and doffing is critical to prevent the transfer of contaminants from "dirty" PPE to your skin or the environment.

Caption: PPE Donning and Doffing Workflow.

Handling Procedures

• Handling Solids: Always handle the solid form of 2-amino-N-(2,3-dimethylphenyl)benzamide in a certified chemical fume hood or a powder containment hood to prevent dust inhalation.[5][8] Use tools like spatulas to minimize aerosolization.

• Preparing Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing. Perform this task in a fume hood.

• General Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[2][8] Do not eat, drink, or apply cosmetics in the laboratory.[2]

Decontamination & Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle. This compound and its contaminated materials must be treated as hazardous waste.[12][16]

Emergency Decontamination

• Skin Exposure: Immediately remove contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes.[4] Seek medical attention.

• Eye Exposure: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

• Spill Cleanup: Evacuate non-essential personnel. Wearing enhanced PPE (respirator, chemical-resistant coveralls, double gloves), contain the spill. For solid spills, carefully sweep or scoop up the material without creating dust and place it in a labeled hazardous waste container.[5] Do not let the product enter drains.[5][16]

Waste Disposal Protocol

The guiding principle is to collect, label, and dispose of all waste streams through your institution's Environmental Health and Safety (EHS) department.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. capotchem.com [capotchem.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. fishersci.com [fishersci.com]
• 8. nj.gov [nj.gov]
• 9. echemi.com [echemi.com]
• 10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 11. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 14. blog.storemasta.com.au [blog.storemasta.com.au]
• 15. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 16. international.skcinc.com [international.skcinc.com]